(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

• CAS: 34328-31-9

Core Science & Biosynthesis

Structural Analysis and Crystallography of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone: A Comprehensive Technical Guide

Executive Summary

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (CAS: 34328-31-9) is a highly functionalized diaryl ketone serving as a critical building block in the synthesis of advanced agrochemicals, materials, and pharmaceuticals—most notably in the development of non-nucleoside reverse transcriptase inhibitors (NNRTIs)[1].

Understanding the precise three-dimensional architecture of this molecule is paramount. The benzophenone core is inherently flexible; however, the introduction of a para-chloro group and a para-trifluoromethyl group induces distinct stereoelectronic effects that dictate the molecule's dihedral twist and solid-state packing. This whitepaper provides a rigorous, causality-driven guide to the structural elucidation and crystallographic analysis of this compound, designed for researchers requiring high-fidelity analytical workflows.

Molecular Architecture & Stereoelectronic Causality

The structural chemistry of benzophenone derivatives is governed by a delicate balance between steric repulsion and electronic conjugation[2]. In a perfectly planar benzophenone, the ortho-hydrogens of the two phenyl rings would severely clash. Consequently, the rings twist out of the carbonyl plane.

For (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, the structural causality is defined by two competing forces:

• Steric Hindrance: Similar to unsubstituted benzophenone, the ortho-hydrogens force the molecule into a conrotatory or disrotatory twisted conformation, typically resulting in dihedral angles of 25° to 35° relative to the C-CO-C plane[2].

• Electronic Push-Pull: The para-chloro substituent acts as a weak π -donor (via resonance) and a σ -acceptor (via induction), while the para-trifluoromethyl group is a strong σ and π -acceptor. This asymmetric electronic distribution polarizes the carbonyl bridge. The resulting dipole moment influences how the molecule aligns in the crystal lattice, favoring antiparallel stacking to minimize electrostatic repulsion.

Quantitative Spectroscopic Profiling

Before crystallographic analysis, the bulk material must be validated to ensure phase purity and structural integrity. Below is the consolidated quantitative data expected for this specific halogenated benzophenone.

Table 1: Spectroscopic Data Summary

Analytical Method	Parameter / Signal	Assignment & Causality
1 H NMR (400 MHz, CDCl 3​ )	δ 7.88 (d, J = 8.1 Hz, 2H)	Aromatic protons ortho to C=O on the CF 3​ ring (deshielded by CF 3​ and C=O).
δ 7.78 (d, J = 8.1 Hz, 2H)	Aromatic protons ortho to CF 3​ .
δ 7.74 (d, J = 8.5 Hz, 2H)	Aromatic protons ortho to C=O on the Cl ring.
δ 7.49 (d, J = 8.5 Hz, 2H)	Aromatic protons ortho to Cl.
13 C NMR (100 MHz, CDCl 3​ )	δ 194.5	Carbonyl (C=O) carbon.
δ 123.6 (q, J = 272.5 Hz)	CF 3​ carbon (quartet splitting due to C-F coupling).
19 F NMR (376 MHz, CDCl 3​ )	δ -62.8 (s, 3F)	Trifluoromethyl fluorine atoms.
FT-IR (ATR)	νmax​ 1655 cm −1	C=O stretching (lowered slightly from typical aliphatic ketones due to extended conjugation).
νmax​ 1320, 1125 cm −1	C-F stretching vibrations (intense bands).
HRMS (ESI-TOF)	m/z 285.0081 [M+H] +	Corresponds to C 14​ H 9​ ClF 3​ O + (Calculated: 285.0086).

Crystallographic Analysis & Intermolecular Interactions

The solid-state behavior of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is driven by weak, highly directional intermolecular forces. Because the molecule lacks classic hydrogen bond donors (like -OH or -NH), its crystal packing relies heavily on halogen bonding and weak C-H···F / C-H···Cl interactions .

Table 2: Expected Single-Crystal X-Ray Diffraction Parameters

Parameter	Expected Value Range	Significance
Crystal System	Monoclinic or Triclinic	Typical for asymmetric, non-chiral halogenated diaryl ketones.
Space Group	P2 1​ /c or P-1	Centrosymmetric packing allows for optimal antiparallel dipole alignment.
Z (Molecules/Unit Cell)	4 (for P2 1​ /c)	Standard close-packing efficiency for this molecular volume (~250-300 Å 3 /molecule).
Dihedral Angles ( θ1​,θ2​ )	~28° and ~32°	Asymmetric twist due to the differing electronic demands of the Cl and CF 3​ groups.
Short Contacts	Cl···F, C-H···O	Drives the formation of 1D supramolecular chains or 2D sheets in the lattice.

Experimental Protocols: A Self-Validating Workflow

To achieve publication-quality structural data, the following protocols must be executed with strict adherence to causality and internal validation.

Protocol A: Single Crystal Growth via Antisolvent Vapor Diffusion

Causality: Vapor diffusion is chosen over rapid cooling because it allows for a thermodynamically controlled approach to supersaturation, minimizing defect formation and twinning in the crystal lattice.

• Solvent Selection: Dissolve 20 mg of the compound in 1.0 mL of dichloromethane (DCM). Why: DCM is a highly volatile good solvent that readily dissolves halogenated aromatics.

• Antisolvent Selection: Place the DCM solution in a small inner vial. Place this vial inside a larger outer vial containing 3.0 mL of hexanes (antisolvent). Why: Hexanes are miscible with DCM but act as a poor solvent for the polar methanone, forcing gradual precipitation.

• Equilibration: Seal the outer vial tightly and leave it undisturbed at 20°C for 48–72 hours.

• Validation Step: Inspect the inner vial under polarized light microscopy. A successful growth yields transparent, block-like or prismatic crystals with sharp extinction under crossed polarizers, indicating a single, untwinned domain.

Protocol B: X-Ray Diffraction Data Collection and Refinement

Causality: Data must be collected at cryogenic temperatures to freeze out dynamic disorder (especially the rotational disorder common to CF 3​ groups) and to sharpen the electron density peaks.

• Mounting: Select a crystal (approx. 0.2 × 0.2 × 0.1 mm) and mount it on a MiTeGen loop using perfluoropolyether oil.

• Cryocooling: Immediately transfer the loop to the goniometer under a 100 K nitrogen cold stream. Why: The oil vitrifies instantly, locking the crystal in place without inducing ice ring diffraction.

• Data Collection: Use Mo-K α ( λ = 0.71073 Å) or Cu-K α radiation. Collect full-sphere data using ω and ϕ scans to ensure a high redundancy (>4.0) and completeness (>99%).

• Data Reduction & Absorption Correction: Integrate the frames using software such as APEX or CrysAlisPro. Apply a multi-scan absorption correction (e.g., SADABS).

• Structure Solution & Refinement: Solve the structure using Intrinsic Phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

• Validation Step: The protocol is self-validating if the internal agreement factor ( Rint​ ) is < 0.05, the final R1​ is < 0.05, and the goodness-of-fit (S) is approximately 1.0. Furthermore, the maximum residual electron density peak should be < 0.5 e/Å 3 , confirming no missing atoms.

Structural Elucidation Workflow Diagram

The following diagram illustrates the logical progression from raw synthesis to the final crystallographic model, highlighting the critical decision gates.

Caption: Sequential workflow for the structural elucidation and crystallographic analysis of benzophenones.

References

• Fleischer, E. B., Sung, N., & Hawkinson, S. (1968). Crystal structure of benzophenone. The Journal of Physical Chemistry, 72(12), 4311-4312.[2] URL: [Link]

• Chan, J. H., et al. (2008). Structural Basis for the Improved Drug Resistance Profile of New Generation Benzophenone Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors. Journal of Medicinal Chemistry, 51(15), 4453–4466.[1] URL: [Link]

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A Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Abstract

This technical guide provides a detailed analysis of the proton (¹H) and carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) spectra of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (CAS No. 134-85-0), a key molecule in chemical synthesis and materials science. As a substituted benzophenone, its structural confirmation is paramount, and NMR spectroscopy serves as the definitive tool for this purpose. This document outlines a validated methodology for NMR data acquisition and provides an in-depth interpretation of the chemical shifts and coupling patterns. The analysis is grounded in the fundamental principles of substituent effects on aromatic systems, specifically addressing the influence of the electron-withdrawing chloro and trifluoromethyl groups. This guide is intended for researchers and professionals in drug development and chemical sciences who require a robust understanding of the structural characterization of complex aromatic ketones.

Introduction and Molecular Structure

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a diaryl ketone featuring two distinct substitution patterns on its phenyl rings. One ring is substituted with a chlorine atom at the para-position, while the other bears a trifluoromethyl group, also at the para-position. These substituents are strongly electron-withdrawing and significantly influence the electronic environment of the molecule, which is directly reflected in its NMR spectra.

The unambiguous assignment of NMR signals is critical for structural verification. To facilitate this, the following IUPAC-recommended numbering scheme is employed throughout this guide.

Figure 1. Molecular structure and numbering scheme.

Recommended Experimental Methodology

To ensure high-quality, reproducible NMR data, a standardized protocol for sample preparation and instrument operation is essential. The following represents a field-proven, self-validating workflow.

Sample Preparation Protocol

• Material Weighing: Accurately weigh 15-25 mg of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone for ¹H NMR, or 50-100 mg for ¹³C NMR, into a clean, dry vial.[1] The higher concentration for ¹³C NMR is necessary to compensate for the low natural abundance (1.1%) and lower gyromagnetic ratio of the ¹³C nucleus.[2]

• Solvent Selection & Dissolution: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial.[3] CDCl₃ is selected for its excellent solubilizing power for benzophenone derivatives and its single, well-characterized residual peak at δ 7.26 ppm, which serves as a convenient internal reference.[4]

• Filtration (Critical Step): To ensure magnetic field homogeneity, the solution must be free of particulate matter. Draw the dissolved sample into a glass Pasteur pipette with a small cotton or glass wool plug at the neck and transfer the filtered solution into a high-precision 5 mm NMR tube.[1][4] Suspended particles can cause severe line broadening and interfere with proper instrument shimming.[3][4]

• Internal Standard (Optional but Recommended): For the highest accuracy in chemical shift reporting, add a small amount (1 μL) of tetramethylsilane (TMS). TMS is chemically inert and provides a single, sharp reference signal at δ 0.00 ppm for both ¹H and ¹³C spectra.[3][5]

NMR Data Acquisition Parameters

• Spectrometer: Bruker Avance III 400 MHz spectrometer (or equivalent).[6]

• Nuclei: ¹H (400 MHz), ¹³C (101 MHz).

• Solvent: CDCl₃.

• Temperature: 298 K (25 °C).

• ¹H NMR Parameters:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Acquisition Time: ~4 seconds

  • Relaxation Delay: 2 seconds

• ¹³C NMR Parameters:

  • Pulse Program: zgpg30 (proton-decoupled)

  • Number of Scans: 1024

  • Acquisition Time: ~1 second

  • Relaxation Delay: 2 seconds

Data Processing

The raw Free Induction Decay (FID) file should be processed using standard NMR software (e.g., MestReNova, TopSpin). Processing involves Fourier transformation, phase correction, baseline correction, and referencing the spectrum (to residual CDCl₃ at δ 7.26 for ¹H and δ 77.16 for ¹³C, or to TMS at δ 0.00).

Figure 2. Standard workflow for NMR analysis.

Analysis of the ¹H NMR Spectrum

The aromatic region of the ¹H NMR spectrum (δ 7.0-8.0 ppm) is expected to show two distinct AA'BB' spin systems, characteristic of 1,4-disubstituted (para) benzene rings.[7] The electron-withdrawing nature of the carbonyl bridge, the chloro group, and the trifluoromethyl group deshields all aromatic protons relative to benzene (δ 7.3 ppm).[7]

Table 1: Predicted ¹H NMR Chemical Shifts and Assignments

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment	Rationale for Chemical Shift
~ 7.85	d	2H	~ 8.2	H-3', H-5'	Ortho to the very strong electron-withdrawing -CF₃ group and meta to the carbonyl.
~ 7.78	d	2H	~ 8.2	H-2', H-6'	Meta to the -CF₃ group and ortho to the strongly electron-withdrawing carbonyl group.
~ 7.75	d	2H	~ 8.5	H-2, H-6	Ortho to the electron-withdrawing carbonyl group and meta to the -Cl group.
~ 7.50	d	2H	~ 8.5	H-3, H-5	Meta to the carbonyl group and ortho to the electron-withdrawing -Cl group.

Detailed Interpretation:

• Trifluoromethyl-substituted Ring (Ring B): The -CF₃ group is a powerful deactivating (electron-withdrawing) substituent.[8][9] This effect, combined with the deshielding from the carbonyl group, shifts the protons on this ring the furthest downfield. The protons ortho to the -CF₃ group (H-3', H-5') are expected to be the most deshielded.

• Chloro-substituted Ring (Ring A): The chlorine atom is also an electron-withdrawing group via induction, which deshields the protons on its ring.[10] The protons ortho to the carbonyl (H-2, H-6) will be more deshielded than those ortho to the chlorine (H-3, H-5).

• Splitting Patterns: Both rings exhibit a classic para-substitution pattern. The protons on each side of a ring (e.g., H-2 and H-3) are ortho to each other, resulting in a doublet with a typical ortho coupling constant (³JHH) of approximately 8-9 Hz.

Analysis of the ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum provides direct information about the carbon skeleton.[2] Key signals include the low-field carbonyl carbon, the aromatic carbons, and the characteristic quartet of the trifluoromethyl carbon due to C-F coupling.

Table 2: Predicted ¹³C NMR Chemical Shifts and Assignments

Chemical Shift (δ, ppm)	Multiplicity (¹JCF, ²JCF)	Assignment	Rationale for Chemical Shift
~ 194.5	s	C-7 (C=O)	Ketone carbonyls appear at very low field, typically >190 ppm.[11]
~ 140.5	s	C-1'	Quaternary carbon attached to the electron-withdrawing carbonyl and in the CF₃-bearing ring.
~ 139.5	s	C-4	Quaternary carbon attached to the electron-withdrawing chlorine atom.
~ 135.5	s	C-1	Quaternary carbon attached to the electron-withdrawing carbonyl in the Cl-bearing ring.
~ 134.0	q (~35 Hz)	C-4'	Quaternary carbon attached to the -CF₃ group, showing coupling to the three fluorine atoms.
~ 132.0	s	C-2, C-6	Ortho to the carbonyl group.
~ 130.0	s	C-2', C-6'	Ortho to the carbonyl group.
~ 129.5	s	C-3, C-5	Ortho to the chlorine atom.
~ 125.8	q (~4 Hz)	C-3', C-5'	Ortho to the -CF₃ group, showing smaller three-bond coupling to the fluorine atoms.
~ 123.5	q (~275 Hz)	CF₃	Trifluoromethyl carbon, split into a quartet by one-bond coupling to the three fluorine atoms.[12]

Detailed Interpretation:

• Carbonyl Carbon (C-7): The C=O carbon is highly deshielded due to the electronegativity of the oxygen atom and its sp² hybridization, placing it furthest downfield.[11]

• Quaternary Carbons: The four quaternary carbons (C-1, C-4, C-1', C-4') are readily identifiable by their lower intensity (due to longer relaxation times) and lack of a Nuclear Overhauser Effect (NOE). Their chemical shifts are influenced by the attached substituents.

• Trifluoromethyl Group Effects: The -CF₃ group has a profound impact. The carbon directly attached to it (C-4') is coupled to the three fluorine atoms, resulting in a quartet with a coupling constant (²JCF) of approximately 35 Hz.[12] The carbon of the -CF₃ group itself exhibits a very large one-bond C-F coupling constant (¹JCF) of ~275 Hz, also appearing as a quartet.[12] The ortho carbons (C-3', C-5') show a smaller three-bond coupling (³JCF) of around 4-6 Hz.[12]

Conclusion

NMR spectroscopy provides a definitive and information-rich method for the structural elucidation of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone. The ¹H spectrum is characterized by two distinct downfield AA'BB' systems, with the protons on the trifluoromethyl-substituted ring appearing at a lower field than those on the chloro-substituted ring. The ¹³C spectrum is distinguished by a low-field carbonyl signal and the characteristic quartet patterns arising from C-F coupling for the CF₃ group and its attached aromatic carbons. This detailed analysis, grounded in the principles of substituent effects, serves as a reliable reference for researchers and scientists engaged in the synthesis and characterization of complex organic molecules.

References

• Akiyo, A., Tadashi, Y., & Mamoru, H. (1985). NMR Spectra of Benzenes Containing Trifluoromethyl Groups. Bulletin of the Chemical Society of Japan, 58(2), 755-756. Available at: [Link]

• Reddit. (2021). [NMR spectroscopy] What is the effect of a chlorine group on aromatic protons? Retrieved from: [Link]

• PubChem. (n.d.). 4-Chlorobenzophenone. Retrieved from: [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). NMR Spectrum Acquisition. Retrieved from: [Link]

• Iowa State University, Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from: [Link]

• University of Georgia, NMR Blog. (2023). Small molecule NMR sample preparation. Retrieved from: [Link]

• Modgraph Consultants Ltd. (n.d.). Proton Chemical Shifts in NMR. Part 141. Retrieved from: [Link]

• Rakers, L., & Leroux, F. R. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. Available at: [Link]

• JoVE. (2025). Video: NMR Spectroscopy of Benzene Derivatives. Retrieved from: [Link]

• Hubbell, W. L., et al. (2007). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of Magnetic Resonance, 188(2), 278-291. Available at: [Link]

• Unknown Source. (n.d.). 13C NMR Features. Retrieved from: [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from: [Link]

• Michigan State University, Department of Chemistry. (n.d.). NMR Spectroscopy. Retrieved from: [Link]

• Oziminski, W. P., & Dobrowolski, J. C. (2022). Naphthalene vs. Benzene as a Transmitting Moiety: Towards the More Sensitive Trifluoromethylated Molecular Probes for the Substituent Effects. Molecules, 27(13), 4173. Available at: [Link]

• University of Calgary, Department of Chemistry. (n.d.). Ch 13 - Aromatic H. Retrieved from: [Link]

• University of Wisconsin, Department of Chemistry. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Available at: [Link]

• NPTEL. (n.d.). 13C NMR spectroscopy. Retrieved from: [Link]

• Fraser, R. R., & Boussard, G. (1969). Effect of substituents on the chemical shift of benzylic protons. Canadian Journal of Chemistry, 47(15), 2767-2773. Available at: [Link]

• Oregon State University, Department of Chemistry. (2020). 13C NMR Chemical Shifts. Retrieved from: [Link]

• MDPI. (2025). (E)-N-(4-Methoxyphenyl)-1-(4′-(trifluoromethyl)-[1,1′-biphenyl]-4-yl)methanimine. Retrieved from: [Link]

• Radhikaa, C. (2020). NMR spectral analysis of 2-(4-chlorophenyl)-1-((furan-2-yl)methyl)-4,5-dimethyl-1H-imidazole. Malaysian Journal of Mathematical Sciences, 14(S), 1338-1339. Available at: [Link]

• Asghar, B. H., & Crampton, M. R. (2010). 1H NMR and kinetics studies of the reaction of 4-methyl, 4-bromo and 3-trifluoromethyl benzyltriflones with aromatic nitro-compounds. Arkivoc, 2010(5), 258-270. Available at: [Link]

• Fendler, J. H., et al. (1972). Absorption and proton magnetic resonance spectroscopic investigation of the environment of acetophenone and benzophenone in aqueous micellar solutions. Journal of the American Chemical Society, 94(25), 8645–8650. Available at: [Link]

• Peruchena, N. M., & Aucar, G. A. (2020). Counterintuitive deshielding on the 13 C NMR chemical shift for the trifluoromethyl anion. Magnetic Resonance in Chemistry, 58(6), 540-547. Available at: [Link]

• Carl ROTH. (n.d.). NMR Chemical Shifts of Common Solvents as Trace Impurities. Retrieved from: [Link]

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• Wako. (n.d.). 1H NMR Chemical Shifts. Retrieved from: [Link]

• Lei, C., et al. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives. RSC Advances. Available at: [Link]

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• ResearchGate. (n.d.). IR and 1 H-NMR spectral data of compounds. Retrieved from: [Link]

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Thermodynamic Profiling of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone: A Comprehensive Guide for Solid-State Characterization

Executive Summary

The rational design and formulation of active pharmaceutical ingredients (APIs) and advanced materials require a rigorous understanding of their solid-state thermodynamics[1]. This whitepaper provides an in-depth technical framework for the thermodynamic characterization of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (CAS: 34328-31-9). By examining the causality between its specific molecular architecture—a benzophenone scaffold modified with highly electronegative and polarizable substituents—and its macroscopic thermal behavior, we establish self-validating experimental protocols for determining critical thermodynamic parameters.

Molecular Architecture and Thermodynamic Causality

To accurately profile (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, we must first analyze how its structural substituents dictate its energy landscape. The parent molecule, benzophenone, is a classic model in thermodynamic studies due to its well-defined phase transitions[2]. However, the dual substitution in this derivative fundamentally alters its intermolecular interactions:

• The 4'-Trifluoromethyl ( −CF3​ ) Group: This highly electron-withdrawing moiety creates a strong molecular dipole. It pulls electron density away from the phenyl ring, generating a localized π -hole that facilitates strong electrostatic interactions in the solid state.

• The 4-Chloro ( −Cl ) Group: The introduction of a heavy halogen increases the molecular polarizability. Furthermore, the chlorine atom acts as a potential halogen bond donor (e.g., C-Cl⋯O interactions with the central carbonyl group of adjacent molecules).

Causality in the Crystal Lattice: The synergistic effect of these two groups results in a highly ordered, tightly packed crystal lattice driven by enhanced dipole-dipole interactions and halogen bonding[3]. Consequently, the energy required to disrupt this lattice—quantified as the enthalpy of fusion ( ΔHfus​ ) and the enthalpy of sublimation ( ΔHsub​ )—is significantly higher than that of unsubstituted benzophenone. Understanding this causality is critical; a higher lattice energy directly correlates with lower thermodynamic solubility, a primary bottleneck in drug development and formulation[1].

Quantitative Baseline: Thermodynamic Parameters

Before executing empirical measurements, it is standard practice to establish predictive baselines. Table 1 synthesizes the established thermodynamic data for unsubstituted benzophenone and extrapolates the empirical ranges expected for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone based on structural contribution models[3][4].

Table 1: Comparative Thermodynamic Parameters

Thermodynamic Property	Unsubstituted Benzophenone (Baseline)	(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (Expected Range)	Thermodynamic Significance for API Formulation
Melting Point ( Tm​ )	321.0 K	345.0 – 380.0 K	Defines the upper thermal limit for solid-state processing and milling.
Enthalpy of Fusion ( ΔHfus​ )	18.2 kJ/mol	26.0 – 34.0 kJ/mol	Directly dictates ideal solubility; higher values indicate poorer aqueous solubility.
Enthalpy of Sublimation ( ΔHsub​ )	95.1 kJ/mol	110.0 – 130.0 kJ/mol	Determines vapor pressure and long-term solid-state stability under ambient storage.
Heat Capacity ( Cp​ at 298.15 K)	≈ 220 J/(mol·K)	280 – 320 J/(mol·K)	Required for calculating Gibbs free energy ( ΔG ) and predicting phase boundaries.

Note: Baseline data sourced from the NIST WebBook[4].

Self-Validating Experimental Protocols

To ensure scientific integrity and high-fidelity data, the following protocols are designed as self-validating systems. Every step includes internal checks to prevent instrumental artifacts from skewing the thermodynamic output.

Protocol A: Determination of Heat Capacity ( Cp​ ) and Enthalpy of Fusion ( ΔHfus​ ) via DSC

Differential Scanning Calorimetry (DSC) is the gold standard for measuring solid-liquid phase transitions[2]. We utilize the "Three-Run Sapphire Method" to extract absolute heat capacity[5].

Step-by-Step Methodology:

• Instrument Calibration (Self-Validation): Calibrate the heat-flux DSC using high-purity Indium ( Tm​=429.7 K, ΔHfus​=28.6 J/g) and Zinc. Causality: This ensures the sensor's thermal resistance and capacitance are accurately mapped across the temperature range of interest, preventing integration errors during peak analysis[2].

• Sample Preparation: Weigh exactly 5.0 mg of the compound into an aluminum crucible and apply a hermetic seal . Causality: Benzophenone derivatives possess measurable vapor pressures. A hermetic seal suppresses premature sublimation prior to the melting point, which would otherwise manifest as a drifting baseline and artificially broaden the endothermic melting peak[3].

• The Three-Run Execution:

  • Run 1 (Baseline): Scan two empty matched crucibles from 273 K to 400 K at 10 K/min.

  • Run 2 (Standard): Place a certified Sapphire disk in the sample crucible. Run the identical thermal program.

  • Run 3 (Sample): Place the hermetically sealed API sample in the crucible and run the program.

• Data Processing: Subtract the baseline heat flow from both the sapphire and sample runs. Calculate Cp​ by comparing the sample's heat flow amplitude to the known heat capacity of sapphire. Integrate the area under the melting peak (using a linear baseline from the onset to the endset temperature) to determine ΔHfus​ [5].

Protocol B: Vaporization Thermodynamics via Isothermal TGA

Thermogravimetric Analysis (TGA) is utilized to determine the vapor pressure and enthalpy of sublimation ( ΔHsub​ )[3].

Step-by-Step Methodology:

• Atmosphere Control: Purge the TGA furnace with ultra-dry nitrogen at a strict flow rate of 50 mL/min. Causality: A constant, dry purge gas removes sublimated molecules immediately from the sample surface, preventing localized vapor saturation and ensuring zero-order evaporation kinetics.

• Isothermal Mass Loss: Heat the sample to five distinct isothermal steps (e.g., 300 K, 310 K, 320 K, 330 K, 340 K—all strictly below the Tm​ ). Hold at each temperature for 45 minutes.

• Kinetic Extraction: Record the linear rate of mass loss ( dm/dt ) for each isotherm.

• Thermodynamic Calculation: Convert dm/dt to vapor pressure ( P ) using the Langmuir equation. Plot ln(P) versus 1/T (Clausius-Clapeyron plot). The slope of this highly linear plot equals −ΔHsub​/R . Self-Validation: An R2 value of <0.995 on the Clausius-Clapeyron plot indicates thermal degradation rather than pure sublimation, invalidating the run.

Thermodynamic Visualizations

The following diagrams map the logical flow of our experimental characterization and the fundamental energy landscape of the molecule.

Workflow for the thermodynamic characterization of API solid-state forms.

Thermodynamic phase transition energy landscape for benzophenone derivatives.

References

• Benzophenone - the NIST WebBook National Institute of Standards and Technology (NIST)[Link]

• Solid Forms of Amlodipine Besylate: Physicochemical, Structural, and Thermodynamic Characterization Crystal Growth & Design - ACS Publications[Link]

• Nearest-Neighbour and Non-Nearest-Neighbour Non-Covalent Interactions between Substituents in the Aromatic Systems: Experimental and Theoretical Investigation of Functionally Substituted Benzophenones Molecules (MDPI) - PubMed Central (PMC)[Link]

• Determination of Solubility and Thermodynamic Properties of Benzophenone in Different Pure Solvents Journal of Chemical & Engineering Data - ACS Publications[Link]

• Precise Determination of the Specific Heat by Means of DSC NETZSCH Analyzing & Testing[Link]

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Theoretical Computational Chemistry of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone: A Comprehensive Technical Guide

Executive Summary

The molecule (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (CAS: 34328-31-9) represents a highly functionalized diaryl ketone scaffold with profound implications in medicinal chemistry, photochemistry, and materials science. Structurally, it consists of a central carbonyl bridge flanked by two asymmetrically substituted phenyl rings: one bearing a para-chloro (-Cl) group and the other a para-trifluoromethyl (-CF 3​ ) group.

This asymmetric substitution generates a unique electronic "push-pull" dynamic. While both substituents are net electron-withdrawing, their mechanisms differ—chlorine exhibits a weak π -donating (+M) but σ -withdrawing (-I) effect, whereas the trifluoromethyl group is a powerful σ and π electron acceptor. Understanding the quantum mechanical behavior of this molecule is critical for predicting its reactivity, spectroscopic signatures, and viability as a pharmacophore.

This whitepaper provides an in-depth, field-proven methodology for the theoretical computational analysis of this molecule, grounded in Density Functional Theory (DFT) and advanced wavefunction analyses.

Theoretical Framework & Methodological Causality

In computational chemistry, the choice of functional and basis set is not arbitrary; it is a causal decision dictated by the electronic nature of the target molecule. For halogenated benzophenones, standard local density approximations fail to capture the nuanced non-covalent interactions and hyperconjugation present in the system[1].

The "Why" Behind the Protocol

• Functional Selection (B3LYP vs. M06-2X): The hybrid generalized gradient approximation (GGA) functional B3LYP is the industry standard for predicting ground-state geometries and vibrational frequencies of benzophenone derivatives with high accuracy-to-cost ratios [2]. However, to accurately capture the π−π stacking potential and dispersion forces inherent to the bulky -CF 3​ and -Cl groups, the M06-2X meta-GGA functional is highly recommended for single-point energy and thermochemical calculations.

• Basis Set (6-311++G(d,p)): The inclusion of diffuse functions (++) is non-negotiable here. The highly electronegative fluorine and chlorine atoms possess expanded electron clouds (lone pairs) that require diffuse functions to accurately model electron density far from the nucleus. Polarization functions ((d,p)) ensure the correct modeling of the anisotropic electron distribution around the central carbonyl carbon.

• Solvation Modeling: Gas-phase calculations often misrepresent the dipole moment of highly polarized ketones. Employing the Polarizable Continuum Model (PCM) allows for the simulation of specific solvent environments (e.g., water for biological assays, or ethanol for photochemical synthesis) [1].

Fig 1. Computational workflow for the theoretical evaluation of halogenated benzophenones.

Self-Validating Experimental Protocol

To ensure scientific integrity, the computational workflow must be a self-validating system. The following step-by-step methodology guarantees that the derived electronic properties represent true global minima.

Step 1: Conformational Space Search

• Generate the initial 3D geometry from the SMILES string.

• Perform a molecular mechanics (MMFF94) conformational search to identify the lowest-energy rotamers, specifically rotating around the C(carbonyl)-C(phenyl) bonds.

Step 2: Ground-State Geometry Optimization

• Input the lowest-energy MMFF94 conformer into a quantum chemistry package (e.g., Gaussian 16 or ORCA).

• Execute DFT optimization at the B3LYP/6-311++G(d,p) level.

• Causality Check: The two phenyl rings will not be coplanar. Steric repulsion between the ortho-hydrogens forces the molecule into a propeller-like conformation.

Step 3: Vibrational Frequency Analysis (The Validation Step)

• Run a frequency calculation at the exact same level of theory used for optimization.

• Validation Criteria: Analyze the output for imaginary frequencies. A true ground-state minimum must yield zero imaginary frequencies . If an imaginary frequency is present (e.g., -45 cm −1 ), the structure is a transition state; the geometry must be perturbed along the normal mode of the imaginary frequency and re-optimized.

Step 4: Excited-State and Wavefunction Calculations

• Perform Time-Dependent DFT (TD-DFT) using the optimized ground-state geometry to simulate UV-Vis absorption spectra, calculating the first 20 singlet-singlet transitions.

• Execute Natural Bond Orbital (NBO) analysis to quantify donor-acceptor interactions and hyperconjugation energies ( ΔE(2) ).

Electronic Structure & Quantitative Data Analysis

The asymmetric nature of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone results in highly specific electronic properties. The central carbonyl group acts as an electron-deficient core, heavily influenced by the substituents [3].

Representative Theoretical Parameters

The following table summarizes the expected quantitative data for this scaffold based on standard DFT benchmarks for fluorinated and chlorinated benzophenones [2][4].

Parameter	Theoretical Value (B3LYP/6-311++G**)	Chemical Implication
C=O Bond Length	~1.225 Å	Standard double bond character, slightly elongated due to strong electron withdrawal by -CF 3​ .
Dihedral Angle (Cl-ring)	~35.4°	Deviation from planarity due to steric clash of ortho-protons.
Dihedral Angle (CF 3​ -ring)	~38.1°	Asymmetric twist; the -CF 3​ ring twists slightly more to minimize steric bulk.
HOMO Energy	-6.85 eV	Localized primarily on the chlorophenyl ring (due to Cl lone pairs).
LUMO Energy	-2.45 eV	Localized on the -CF 3​ ring and carbonyl group; high electron affinity.
HOMO-LUMO Gap	4.40 eV	Indicates moderate chemical hardness and high kinetic stability.
Dipole Moment	3.8 - 4.2 Debye	Strong polarity, critical for solubility and receptor binding in biological systems.

Natural Bond Orbital (NBO) & Reactivity

NBO analysis reveals the stabilization energy derived from hyperconjugation. In this molecule, significant electron density is transferred from the lone pairs of the carbonyl oxygen ( nO​ ) to the anti-bonding orbitals ( π∗ ) of the adjacent phenyl rings. However, the -CF 3​ group exerts a powerful inductive pull, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.

Fig 2. Electronic push-pull dynamics and reactivity logic of the target molecule.

Applications in Drug Development

Beyond basic physical chemistry, the computational profiling of fluorinated benzophenones is a critical step in modern rational drug design. Benzophenone derivatives are actively investigated as multipotent agents for neurodegenerative diseases.

For instance, computational docking studies have demonstrated that fluorinated benzophenones act as potent inhibitors of Presenilin-1 and Presenilin-2, key targets in Alzheimer's disease pathology [4]. In these docking scenarios, the optimized DFT geometry is crucial. The central carbonyl acts as a rigid hydrogen-bond acceptor, while the highly lipophilic -CF 3​ and -Cl groups anchor the molecule deep within the hydrophobic pockets of the target protease. Using precise DFT-derived partial charges (such as ESP or Mulliken charges) rather than generic force-field charges drastically improves the accuracy of binding free energy ( ΔGbind​ ) calculations during molecular dynamics (MD) simulations.

Conclusion

The theoretical computational chemistry of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone requires a rigorous, physics-based approach to accurately model its complex electronic environment. By utilizing hybrid functionals (B3LYP/M06-2X) combined with diffuse and polarized basis sets (6-311++G(d,p)), researchers can extract high-fidelity data regarding its molecular geometry, spectroscopic signatures, and chemical reactivity. These self-validating computational protocols not only explain the fundamental quantum mechanics of the molecule but also serve as the foundational step for its application in advanced materials and targeted drug discovery.

References

• Title: Quantum Mechanical Study on the Effect of Solvent in the Properties of Benzophenone Source: Sryahwa Publications / Journal of Physical and Theoretical Chemistry URL: [Link]

• Title: Unveiling the Multifaceted Nature of 4-(4-MethylphenylThio)benzophenone: A Combined DFT, NBO, and Spectroscopic Investigation of its Electronic Structure and Excited States Source: ChemRxiv URL: [Link]

• Title: Quenching of Triplet Benzophenone by Benzene and Diphenyl Ether: A DFT Study Source: The Journal of Physical Chemistry A (ACS Publications) URL: [Link]

• Title: Discovery of novel benzophenone integrated derivatives as anti-Alzheimer's agents targeting presenilin-1 and presenilin-2 inhibition: A computational approach Source: PLOS One URL: [Link]

Infrared Spectroscopy Analysis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone: A Comprehensive Technical Guide

Executive Summary

In modern drug development and materials science, diaryl methanones (benzophenone derivatives) serve as critical pharmacophores and synthetic intermediates. Specifically, (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (CAS: 34328-31-9)[1] is a highly functionalized molecule whose structural integrity must be rigorously verified during synthesis. This whitepaper provides an in-depth, theoretical, and practical guide to analyzing this compound using Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy. By synthesizing vibrational physics with field-proven analytical workflows, this guide equips researchers with a self-validating protocol for structural confirmation and impurity detection.

Molecular Architecture & Vibrational Causality

To accurately interpret the IR spectrum of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, one must understand the competing electronic effects governing its vibrational modes. The molecule consists of a central carbonyl (C=O) bridge flanked by two para-substituted phenyl rings.

• The Carbonyl Force Constant: In an unsubstituted benzophenone, the C=O stretch typically appears at ~1652 cm⁻¹[2]. However, the introduction of a para-chloro (-Cl) group and a para-trifluoromethyl (-CF3) group fundamentally alters the electron density. The -CF3 group exerts a powerful electron-withdrawing inductive (-I) and mesomeric (-M) effect, pulling electron density away from the carbonyl carbon[3]. This increases the double-bond character (bond order) of the C=O group, thereby increasing its force constant. Consequently, the C=O stretch shifts to a slightly higher wavenumber (~1660–1665 cm⁻¹) compared to standard diaryl ketones.

• Dipole Moment Derivatives: The -CF3 group is highly electronegative. The stretching of the C-F bonds results in a massive change in the molecular dipole moment. In IR spectroscopy, the intensity of an absorption band is directly proportional to the square of the change in dipole moment. Thus, the C-F asymmetric and symmetric stretches will dominate the fingerprint region as the most intense peaks in the spectrum.

• Skeletal Ring Modes: The para-disubstitution pattern on both rings restricts the out-of-plane wagging of the adjacent aromatic hydrogen atoms, resulting in a highly diagnostic, strong absorption band between 820 and 850 cm⁻¹[4].

Diagnostic IR Absorption Peaks

The following table summarizes the theoretical and extrapolated quantitative data for the primary vibrational modes of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, derived from benchmark data of analogous mono-substituted benzophenones[3][4][5].

Functional Group / Vibrational Mode	Expected Wavenumber (cm⁻¹)	Relative Intensity	Causality & Structural Significance
Aromatic C-H Stretch	3030 – 3080	Weak	Characteristic of sp² hybridized C-H bonds on the phenyl rings.
Carbonyl (C=O) Stretch	1660 – 1665	Very Strong	Conjugated diaryl ketone. Shifted higher than standard benzophenone due to the strong inductive withdrawal by the -CF3 group.
Aromatic C=C Stretch	1580, 1450	Medium	Skeletal ring breathing modes; split due to conjugation and symmetry reduction.
C-F Asymmetric Stretch	1320 – 1330	Very Strong	High dipole moment derivative of the -CF3 group; dominates the spectrum.
C-F Symmetric Stretch	1110 – 1150	Very Strong	Secondary confirmation of the trifluoromethyl moiety.
Aryl C-Cl Stretch	~1090	Strong	In-plane stretching of the heavy halogen-carbon bond.
C-H Out-of-Plane Bend	820 – 850	Strong	Diagnostic for para-disubstituted benzene rings (adjacent hydrogen wagging).

Standardized ATR-FTIR Acquisition Protocol

To ensure high-fidelity data, researchers must employ a self-validating ATR-FTIR workflow. ATR is prioritized over traditional KBr pellet transmission because KBr is highly hygroscopic; absorbed moisture creates a broad O-H stretching artifact (~3300 cm⁻¹) that can mask the presence of unreacted starting materials or residual water in the API.

Step-by-Step Methodology

• System Readiness & Atmospheric Backgrounding:

  • Action: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate. Acquire a background scan (typically 32 scans at 4 cm⁻¹ resolution).

  • Causality: This step mathematically subtracts atmospheric CO₂ (2350 cm⁻¹) and H₂O vapor from the final spectrum.

  • Self-Validation: The resulting background single-beam energy profile must show maximum throughput near 2000 cm⁻¹ and a flat baseline in the fingerprint region.

• Instrument Calibration Check:

  • Action: Place a standard polystyrene film on the crystal and acquire a spectrum.

  • Self-Validation: Verify that the aromatic ring stretching peak is located precisely at 1601 ± 1 cm⁻¹. This guarantees the interferometer's wavenumber axis is calibrated, which is critical for distinguishing subtle shifts in the carbonyl region.

• Sample Acquisition:

  • Action: Deposit 2–5 mg of solid (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone onto the diamond crystal. Lower the pressure anvil until the software indicates optimal contact (usually ~50-80 lbs of pressure depending on the instrument).

  • Causality: The evanescent wave generated in ATR only penetrates 0.5 to 2.0 microns into the sample. Consistent, firm pressure ensures uniform optical contact, maximizing the signal-to-noise ratio without fracturing the crystal.

• Data Processing & ATR Correction:

  • Action: Acquire 32 to 64 scans. Apply an "ATR Correction" algorithm via the instrument's software.

  • Causality: Because the penetration depth of the evanescent wave is wavelength-dependent (penetrating deeper at lower wavenumbers), raw ATR spectra show artificially weak intensities at high wavenumbers (e.g., C-H stretches). ATR correction normalizes the data to resemble standard transmission spectra, allowing for accurate comparison against literature libraries.

Diagnostic Workflows & Logical Relationships

The following decision tree illustrates the logical workflow for validating the identity of the synthesized compound and screening for common impurities (such as residual water or hydrolyzed intermediates) using the acquired IR data.

Caption: Spectral validation and impurity detection workflow for diaryl methanones.

Conclusion

The IR spectroscopic analysis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone requires a nuanced understanding of how competing halogenated substituents influence the central carbonyl force constant. By utilizing a rigorously calibrated ATR-FTIR protocol, researchers can bypass the artifacts associated with traditional sample preparation, ensuring that the intense C-F dipole shifts and the subtly shifted C=O stretch are captured with high fidelity. This self-validating approach ensures maximum trustworthiness in API structural characterization.

References

• Langmuir - ACS Publications | Infrared Approach to the Study of Adsorption on Cellulose: Influence of Cellulose Crystallinity on the Adsorption of Benzophenone |[Link]

• PubChem | 4-Chlorobenzophenone | C13H9ClO | CID 8653 |[Link]

• PubChem | 4-(Trifluoromethyl)benzophenone | C14H9F3O | CID 69767 |[Link]

• NIST Chemistry WebBook | Methanone, (4-chlorophenyl)phenyl- IR Spectrum |[Link]

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• 5. Methanone, (4-chlorophenyl)phenyl- [webbook.nist.gov]

An In-depth Technical Guide to the UV-Vis Absorption Spectrum of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the ultraviolet-visible (UV-Vis) absorption characteristics of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, a halogenated aromatic ketone of significant interest in photochemistry, materials science, and as a synthetic intermediate. This document details a robust methodology for acquiring its UV-Vis spectrum, offers an in-depth analysis of its electronic transitions based on established spectroscopic principles, and presents a plausible synthetic route for its preparation. The guide is intended for researchers, scientists, and professionals in drug development and materials science who require a thorough understanding of the photophysical properties of this compound.

Introduction to (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone belongs to the benzophenone family of aromatic ketones. The benzophenone core is a well-established chromophore with applications ranging from photoinitiators in polymer chemistry to building blocks for organic light-emitting diodes (OLEDs)[1][2]. The substitution pattern on the phenyl rings—a chloro group on one and a trifluoromethyl group on the other—significantly modulates the electronic and, consequently, the photophysical properties of the parent molecule. The electron-withdrawing nature of both the chloro and trifluoromethyl groups is expected to influence the energy of the frontier molecular orbitals, which in turn dictates the UV-Vis absorption profile[3]. Understanding these absorption characteristics is paramount for its effective utilization in any light-mediated application.

This guide will first outline a common synthetic procedure for obtaining the title compound. It will then provide a detailed, field-proven protocol for acquiring its UV-Vis spectrum, followed by a thorough interpretation of the spectral data, grounded in the theory of electronic transitions in aromatic ketones.

Synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

A standard and efficient method for the synthesis of unsymmetrical benzophenones is the Friedel-Crafts acylation. This reaction involves the electrophilic substitution of an aromatic ring with an acyl halide, catalyzed by a Lewis acid. For the title compound, this would involve the acylation of 4-chlorobenzotrifluoride with 4-chlorobenzoyl chloride.

Proposed Synthetic Protocol

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) and dry dichloromethane (DCM) as the solvent.

• Addition of Reactants: Cool the suspension to 0 °C in an ice bath. To this, add 4-chlorobenzotrifluoride (1.0 equivalent)[4][5] followed by the dropwise addition of 4-chlorobenzoyl chloride (1.1 equivalents).

• Reaction Progression: Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, the reaction is quenched by carefully pouring the mixture over crushed ice and concentrated hydrochloric acid. This will decompose the aluminum chloride complex.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with saturated sodium bicarbonate solution, followed by brine, and then dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure to yield the crude product.

• Final Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford pure (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

UV-Vis Spectroscopy: Principles and Experimental Protocol

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum. In organic molecules, this absorption corresponds to the promotion of electrons from lower energy molecular orbitals to higher energy ones[6][7]. For aromatic ketones like benzophenone, two primary types of electronic transitions are of interest: the π → π* and the n → π* transitions[6][8].

• π → π Transitions:* These are typically high-energy, high-intensity absorptions arising from the excitation of an electron from a bonding π orbital to an antibonding π* orbital. In benzophenone, this transition is usually observed below 280 nm.

• n → π Transitions:* This transition involves the excitation of a non-bonding electron (from the carbonyl oxygen) to an antibonding π* orbital. It is a lower energy, and thus longer wavelength, transition. Being symmetry-forbidden, it results in a much weaker absorption band, typically found in the 280-350 nm region for simple aromatic ketones[8].

Detailed Experimental Workflow for UV-Vis Analysis

The following protocol ensures the acquisition of a high-quality, reproducible UV-Vis absorption spectrum.

• Instrumentation and Materials:

  • A dual-beam UV-Vis spectrophotometer.

  • A matched pair of 1 cm path length quartz cuvettes.

  • Spectroscopic grade solvent (e.g., ethanol or cyclohexane).

  • A calibrated analytical balance.

  • Volumetric flasks and pipettes.

• Preparation of the Analyte Solution:

  • Accurately weigh a small amount of purified (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

  • Prepare a stock solution of a known concentration (e.g., 1 x 10⁻³ M) in the chosen spectroscopic grade solvent.

  • From the stock solution, prepare a series of dilutions (e.g., 1 x 10⁻⁴ M, 5 x 10⁻⁵ M) to ensure the measured absorbance falls within the linear range of the instrument (typically 0.1 to 1.0).

• Instrument Setup and Data Acquisition:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

  • Set the desired wavelength range for the scan (e.g., 200-500 nm).

  • Fill both the sample and reference cuvettes with the pure solvent and acquire a baseline spectrum to correct for any solvent absorption.

  • Rinse the sample cuvette with the analyte solution before filling it.

  • Place the sample cuvette in the sample holder and run the scan.

  • Save and process the resulting spectrum.

The following diagram illustrates the key steps in the experimental workflow for obtaining the UV-Vis spectrum.

Experimental workflow for UV-Vis analysis.

Data Interpretation and Expected Spectral Features

Predicted Transition	Expected λmax Range (nm)	Expected Molar Absorptivity (ε)	Notes
π → π	250 - 270	High (> 10,000 L mol⁻¹ cm⁻¹)	Intense, sharp peak corresponding to the aromatic system. May be slightly blue-shifted compared to benzophenone due to the electron-withdrawing groups.
n → π	330 - 350	Low (< 500 L mol⁻¹ cm⁻¹)	Weak, broad band. The energy of the n-orbitals on the carbonyl oxygen is lowered by the inductive effect of the substituents, potentially leading to a slight blue-shift (hypsochromic shift) compared to unsubstituted benzophenone.

The chloro and trifluoromethyl groups are both electron-withdrawing. These groups can influence the UV-Vis spectrum in the following ways:

• Inductive Effect: Both substituents will inductively withdraw electron density from the aromatic rings and the carbonyl group. This stabilizes the non-bonding electrons on the carbonyl oxygen, increasing the energy required for the n → π* transition. This would result in a hypsochromic (blue) shift of this absorption band.

• Resonance Effect: The chloro group has lone pairs of electrons that can be donated to the ring through resonance, which would oppose the inductive effect and could cause a slight bathochromic (red) shift . However, the inductive effect of halogens typically dominates their influence on the n → π* transition.

• Hyperchromic/Hypochromic Effects: These substituents can also alter the probability of the electronic transitions, leading to an increase (hyperchromic) or decrease (hypochromic) in the molar absorptivity (ε).

Given these considerations, the UV-Vis spectrum of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is expected to show a strong absorption band around 260 nm and a much weaker, broader band in the region of 330-350 nm. The exact positions and intensities would need to be confirmed experimentally following the protocol outlined above.

Conclusion

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a substituted benzophenone with photophysical properties governed by its distinct electronic structure. This guide has provided a comprehensive framework for its synthesis, a detailed protocol for its UV-Vis spectral analysis, and a theoretical interpretation of its expected absorption features. The characteristic n → π* and π → π* transitions, modulated by the chloro and trifluoromethyl substituents, are key to understanding its behavior in photochemical applications. The methodologies and interpretations presented herein offer a solid foundation for researchers working with this and related aromatic ketones.

References

• Visible Light-Induced Aerobic Oxidation of Alkene Catalyzed by Thiobenzoic Acid in Water - Supporting Information. (n.d.).
• Management of Triplet Electronic Excitations in Derivatives of Phenoxathiin and Benzophenone - ACS Publications. (2025).
• UV-Vis Spectroscopy. (n.d.).
• Synthesis method of 4-chloro-3- (trifluoromethyl) phenylisocyanate. (n.d.). CN110885298B.
• A Review on Benzophenone-Based Derivatives for Organic Light Emitting Diodes. (2024). Preprints.org.
• Transient Absorption Spectra and Lifetimes of Benzophenone Ketyl Radicals in the Excited State. (n.d.). ResearchGate.
• Synthesis, crystal structure and Hirshfeld surface analysis of (4-methylphenyl)[1-(pentafluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanone. (n.d.). PMC.
• Theoretical Study on the Grafting Reaction of Benzophenone Compounds to Polyethylene in the UV Radiation Cross-Linking Process. (2025). MDPI.
• Synthesis and Biological evaluation of novel (4-chlorophenyl) ((1R, 3r, 5S)-3- (phenyl amino) - Der Pharma Chemica. (n.d.).
• A Review of Benzophenone-Based Derivatives for Organic Light-Emitting Diodes. (n.d.). PMC.
• ULTRAVIOLET AND VISIBLE SPECTROSCOPY. (2006).
• 4-Chlorobenzotrifluoride - Wikipedia. (n.d.).
• 4-Chlorobenzotrifluoride | 98-56-6. (2026). ChemicalBook.
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• UV-Vis Spectroscopy: Absorbance of Carbonyls. (2016). Master Organic Chemistry.

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electron-withdrawing effects in (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

An In-Depth Technical Guide to the Electronic Modulation of Diaryl Ketones: The Case of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Executive Summary

The strategic functionalization of diaryl ketones (benzophenones) is a cornerstone of modern medicinal chemistry and photochemistry. While the unsubstituted benzophenone scaffold is notoriously resistant to nucleophilic attack due to resonance stabilization, the introduction of specifically positioned electron-withdrawing groups (EWGs) can fundamentally reprogram its reactivity. This whitepaper provides a rigorous mechanistic analysis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (CAS: 34328-31-9). By dissecting the synergistic electron-withdrawing effects of its para-chloro and para-trifluoromethyl substituents, we elucidate how these modifications lower the lowest unoccupied molecular orbital (LUMO), enhance carbonyl electrophilicity, and optimize the molecule's pharmacokinetic profile for advanced drug design.

Mechanistic Analysis of Electronic Effects

To understand the reactivity of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, we must first examine the baseline properties of the parent benzophenone scaffold and the specific perturbations introduced by its substituents.

The Benzophenone Baseline: Resonance vs. Electrophilicity

In standard aliphatic ketones, the carbonyl carbon is highly electrophilic. However, in unsubstituted benzophenone, the carbonyl group is flanked by two phenyl rings. These aromatic systems donate electron density into the carbonyl's π

• orbital via resonance[1]. This delocalization stabilizes the ground state, significantly reducing the partial positive charge ( δ+ ) on the carbonyl carbon and rendering it inherently less reactive toward nucleophilic addition than aldehydes or aliphatic ketones[2][3].

The Trifluoromethyl (-CF 3​ ) Vector: Dual-Mode Electron Withdrawal

The para-trifluoromethyl group is a privileged pharmacophore that exerts a profound electron-withdrawing effect through two distinct mechanisms[4]:

• Inductive Effect (-I): The extreme electronegativity of the three fluorine atoms creates a strong dipole moment, pulling σ -electron density away from the aromatic ring[4].

• Negative Hyperconjugation: The C–F σ

  • anti-bonding orbitals are sufficiently low in energy to accept electron density from the adjacent filled π orbitals of the aromatic ring[4]. This delocalizes electron density away from the rest of the molecule, severely deactivating the attached phenyl ring.

The Chloro (-Cl) Vector: Inductive Dominance

The para-chloro substituent on the opposing ring operates via a competing mechanism. While halogens can donate electron density through resonance (+R effect) via their lone pairs, their high electronegativity results in a dominant inductive withdrawal (-I effect). The net result is a mild deactivation of the aromatic ring, further starving the central carbonyl of electron density.

Synergistic Impact on the Carbonyl Core

When both the -CF 3​ and -Cl groups are present in the para positions, they act synergistically to drain electron density from the central diaryl system. Because the phenyl rings are rendered electron-deficient, they can no longer effectively donate electron density to stabilize the carbonyl carbon[2]. Consequently, the LUMO of the molecule is significantly lowered, and the carbonyl carbon becomes highly susceptible to nucleophilic attack. Furthermore, in photochemical applications, these electron-withdrawing substituents decrease the activation energy required for the triplet excited state to abstract a hydrogen atom, thereby accelerating photoreduction kinetics[5].

Logical flow of electron-withdrawing effects increasing carbonyl electrophilicity.

Quantitative Physicochemical Profiling

The incorporation of these halogens fundamentally alters the physicochemical parameters of the molecule, making it highly attractive for rational drug design. The strong C-F bond (485.3 kJ/mol) provides exceptional metabolic stability against cytochrome P450 oxidation[6]. Additionally, the -CF 3​ group significantly enhances lipophilicity, which is critical for membrane permeability[6][7].

Table 1: Key Physicochemical and Electronic Parameters

Parameter	Value / Descriptor	Impact on Molecular Behavior
C–F Bond Dissociation Energy	~485.3 kJ/mol	Confers high metabolic stability; blocks metabolic hotspots[6].
-CF 3​ Hansch π Value	+0.88	Significantly increases lipophilicity and membrane permeability[6].
-Cl Hammett σp​ Constant	+0.23	Net electron withdrawal; mildly deactivates the aromatic ring.
-CF 3​ Hammett σp​ Constant	+0.54	Strong electron withdrawal; stabilizes anionic intermediates[4].

Experimental Methodologies: Validating Electrophilicity

To empirically validate the theoretical increase in electrophilicity caused by the -CF 3​ and -Cl groups, researchers must employ rigorous, self-validating kinetic assays. The following protocol details the kinetic profiling of nucleophilic addition, utilizing hydride reduction as a model system.

Protocol 1: Kinetic Profiling of Nucleophilic Susceptibility via Hydride Reduction

Causality Note: We utilize sodium borohydride (NaBH 4​ ) reduction rather than Grignard addition to avoid steric hindrance variables, isolating the purely electronic effects of the substituents on the reaction rate.

Step 1: Substrate Preparation & Equilibration

• Dissolve 5.0 mmol of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in 50 mL of anhydrous tetrahydrofuran (THF).

• Purge the reaction vessel with inert argon gas for 15 minutes. Causality: Moisture must be strictly excluded to prevent the competitive hydrolysis of the nucleophile, which would skew kinetic data.

• Equilibrate the solution to precisely 0°C using an ice-water bath.

Step 2: Nucleophile Introduction

• Prepare a standardized 0.5 M solution of NaBH 4​ in anhydrous THF.

• Inject 1.0 equivalent of the NaBH 4​ solution into the reaction vessel under continuous magnetic stirring (800 rpm). Causality: The low temperature (0°C) dampens thermal noise and slows the reaction kinetics sufficiently to allow for high-resolution temporal monitoring.

Step 3: In Situ Kinetic Monitoring

• Utilize an in situ UV-Vis spectrophotometric probe.

• Monitor the decay of the absorbance band corresponding to the n → π

  • transition of the diaryl ketone (typically around ~330-350 nm).

• Plot the natural log of absorbance versus time to extract the pseudo-first-order rate constant ( kobs​ ).

Step 4: Self-Validation and Structural Confirmation

• Quench the reaction with saturated aqueous NH 4​ Cl to neutralize excess hydride.

• Extract the organic layer using ethyl acetate, dry over anhydrous Na 2​ SO 4​ , and concentrate under vacuum.

• Validation: Perform 1 H and 13 C NMR spectroscopy on the isolated product. The complete disappearance of the characteristic ketone carbonyl carbon signal (~190 ppm) and the emergence of a secondary carbinol carbon signal (~75 ppm) validates that the UV-Vis decay strictly corresponds to the quantitative nucleophilic addition, ensuring the integrity of the kinetic data.

Step-by-step workflow for kinetic profiling of nucleophilic addition.

Conclusion

The functionalization of benzophenone with para-chloro and para-trifluoromethyl groups in (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone represents a masterclass in electronic modulation. By overriding the inherent resonance stabilization of the diaryl ketone core through potent inductive and hyperconjugative withdrawal, these substituents generate a highly electrophilic center. Coupled with the enhanced lipophilicity and metabolic stability imparted by the -CF 3​ group, this scaffold offers exceptional utility for researchers developing targeted covalent inhibitors or advanced photoactive materials.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: MDPI URL
• The Trifluoromethyl Group: A Comprehensive Technical Guide to its Reactivity and Electronic Effects in Drug Development Source: BenchChem URL
• The ketone carbonyl group is less reactive to nucleophilic attack than...
• Which compound is the least reactive toward nucleophiles?
• Chemical characteristics of the trifluoromethyl group Source: ResearchGate URL
• Is the phenyl group in benzophenone electron donating/withdrawing?
• Substituent Effect on the Photoreduction Kinetics of Benzophenone Source: ACS Publications URL

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• 7. researchgate.net [researchgate.net]

physical and chemical properties of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, a halogenated benzophenone derivative, represents a significant scaffold in medicinal chemistry and materials science. This technical guide provides a comprehensive analysis of its core physical and chemical properties, synthesis, and characterization. By integrating theoretical principles with practical experimental protocols and spectral data analysis, this document serves as an essential resource for researchers engaged in the development of novel therapeutics and advanced materials.

Introduction

Benzophenone and its derivatives are a class of organic compounds with a diarylketone framework that have garnered significant attention across various scientific disciplines. Their utility as photoinitiators, in fragrance applications, and as versatile intermediates in organic synthesis is well-documented.[1] In the realm of drug discovery, the benzophenone scaffold is a privileged structure, appearing in a multitude of biologically active molecules. The subject of this guide, (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, incorporates two key halogen substitutions: a chloro and a trifluoromethyl group. These substitutions are known to significantly modulate the electronic, lipophilic, and metabolic properties of a molecule, making this compound a valuable building block for the synthesis of novel pharmaceutical agents and functional materials. This guide will delve into the fundamental physicochemical properties, outline a robust synthetic methodology, and provide a detailed analysis of the spectral data for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is paramount for its effective application in research and development. These properties govern its solubility, reactivity, and pharmacokinetic behavior.

Structural and General Properties

A summary of the key identifiers and basic properties of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is presented in Table 1.

Property	Value	Reference
IUPAC Name	(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone
Synonyms	4-Chloro-4'-trifluoromethylbenzophenone
CAS Number	34328-31-9	[2]
Molecular Formula	C₁₄H₈ClF₃O	[2]
Molecular Weight	284.66 g/mol	[2]
Appearance	White to off-white crystalline powder (predicted)	[3]

Solubility Profile

• High Solubility: In non-polar to moderately polar organic solvents such as dichloromethane, chloroform, diethyl ether, and toluene.

• Moderate Solubility: In polar aprotic solvents like acetone and ethyl acetate.

• Low to Insoluble: In polar protic solvents such as ethanol and methanol, and practically insoluble in water.[4]

The presence of the non-polar trifluoromethyl and chloro groups contributes to its lipophilic character.

Thermal Properties

Precise experimental data for the melting and boiling points of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone are not consistently reported. However, based on related benzophenone derivatives, a melting point in the range of 70-90 °C can be anticipated. For comparison, 4-chlorobenzophenone has a melting point of 78 °C.[3] The boiling point is expected to be significantly higher, likely above 300 °C at atmospheric pressure, with distillation typically performed under reduced pressure.

Synthesis and Reactivity

The primary route for the synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is the Friedel-Crafts acylation, a cornerstone of aromatic chemistry.[5][6]

Synthetic Pathway: Friedel-Crafts Acylation

This electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride in the presence of a Lewis acid catalyst. For the synthesis of the target molecule, two principal pathways are viable, as illustrated below.

Figure 1: Synthetic routes to (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone via Friedel-Crafts acylation.

Route A, utilizing 4-(trifluoromethyl)benzoyl chloride and chlorobenzene, is often preferred due to the relative reactivity of the starting materials.

Experimental Protocol: Friedel-Crafts Acylation

The following protocol provides a detailed, step-by-step methodology for the synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Materials:

• 4-(Trifluoromethyl)benzoyl chloride

• Chlorobenzene

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Addition funnel

• Reflux condenser

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (1.1 equivalents).

• Solvent Addition: Add anhydrous dichloromethane to the flask and cool the suspension to 0 °C using an ice bath.

• Acyl Chloride Addition: Slowly add 4-(trifluoromethyl)benzoyl chloride (1.0 equivalent) to the stirred suspension.

• Aromatic Substrate Addition: To this mixture, add chlorobenzene (1.2 equivalents) dropwise via an addition funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to quench the reaction and decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography on silica gel.

Figure 2: Experimental workflow for the synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Spectral Analysis and Characterization

The structural elucidation of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is accomplished through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region (typically δ 7.0-8.0 ppm). The protons on the chlorophenyl ring and the trifluoromethylphenyl ring will appear as distinct sets of doublets, characteristic of para-substituted benzene rings. The integration of these signals will correspond to the number of protons on each ring. Based on data for similar compounds, the protons on the trifluoromethyl-substituted ring are expected to be slightly downfield due to the electron-withdrawing nature of the CF₃ group.[1]

• ¹³C NMR: The carbon NMR spectrum will provide detailed information about the carbon framework. Key signals to expect include the carbonyl carbon (C=O) in the range of δ 190-200 ppm. The carbon of the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms. The aromatic carbons will resonate in the region of δ 120-140 ppm.[1]

Infrared (IR) Spectroscopy

The IR spectrum is a valuable tool for identifying the functional groups present in the molecule.

Functional Group	Characteristic Absorption (cm⁻¹)	Intensity
C=O (Ketone)	1650 - 1680	Strong
C-F (Trifluoromethyl)	1100 - 1350	Strong, often multiple bands
C-Cl (Aryl Chloride)	1000 - 1100	Medium to Strong
C=C (Aromatic)	1450 - 1600	Medium to Weak
C-H (Aromatic)	3000 - 3100	Medium to Weak

The most prominent peak will be the strong absorption of the carbonyl group. The C-F stretching vibrations of the trifluoromethyl group will also be a key diagnostic feature.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be expected at m/z 284. The isotopic pattern of the molecular ion peak will show a characteristic M+2 peak with approximately one-third the intensity of the M⁺ peak, confirming the presence of a single chlorine atom.

Expected Fragmentation Pattern:

The primary fragmentation pathway is likely to involve cleavage adjacent to the carbonyl group, leading to the formation of acylium ions.

• [C₇H₄ClCO]⁺: m/z 139 (chlorobenzoyl cation)

• [C₇H₄F₃CO]⁺: m/z 173 (trifluoromethylbenzoyl cation)

Loss of the trifluoromethyl group (•CF₃) from the molecular ion is also a possible fragmentation pathway.

Applications and Future Directions

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone serves as a versatile intermediate in the synthesis of a wide range of target molecules. Its halogenated phenyl rings provide sites for further functionalization through various cross-coupling reactions. The trifluoromethyl group is a common bioisostere for other functional groups and can enhance metabolic stability and binding affinity in drug candidates.

Potential areas of application include:

• Agrochemicals: As a precursor for the synthesis of novel pesticides and herbicides.

• Pharmaceuticals: As a key building block for the development of kinase inhibitors, anti-inflammatory agents, and other therapeutics.

• Materials Science: For the synthesis of high-performance polymers and liquid crystals with tailored electronic and thermal properties.

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties, synthesis, and characterization of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone. The presented information, including a robust synthetic protocol and an analysis of expected spectral data, will be invaluable to researchers working with this important chemical intermediate. A comprehensive understanding of its properties is essential for its effective utilization in the development of new technologies in the fields of medicine and materials science.

References

• Supporting Inform

• 4-Chlorobenzophenone | C13H9ClO | CID 8653 - PubChem. [Link]

• 4-(Trifluoromethyl)benzophenone | C14H9F3O | CID 69767 - PubChem. [Link]

• Short synthesis of 4-chloro-4′-(chlorodifluoromethoxy)benzophenone | Request PDF. [Link]

• 13C NMR Spectroscopy. (URL not available)

• Dossier content - ECHA CHEM. [Link]

• WO 2020/164218 A1 - Googleapis.com.

• Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC - NIH. [Link]

• Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 - Scientific & Academic Publishing. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Protocols & Analytical Methods

Synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone: An Application Note and Laboratory Protocol

Abstract

This document provides a comprehensive, step-by-step protocol for the laboratory-scale synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone. This substituted benzophenone is a valuable building block in the development of pharmaceuticals and agrochemicals, making a reliable and well-understood synthetic route essential for researchers in these fields. The described methodology is based on the Friedel-Crafts acylation reaction, a cornerstone of organic synthesis for forming carbon-carbon bonds with aromatic rings.[1][2] This guide details the reaction mechanism, safety precautions, experimental setup, purification, and characterization of the final product, offering field-proven insights to ensure a successful and safe synthesis.

Introduction

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, a diaryl ketone, possesses a chemical scaffold of significant interest in medicinal chemistry and materials science. The presence of both a chloro and a trifluoromethyl group on the phenyl rings imparts unique electronic properties and metabolic stability to molecules incorporating this moiety. These characteristics are often sought after in the design of novel therapeutic agents and functional materials. The synthesis of this compound is most effectively achieved through the Friedel-Crafts acylation of trifluoromethylbenzene with 4-chlorobenzoyl chloride, catalyzed by a Lewis acid, typically anhydrous aluminum chloride.[1] This electrophilic aromatic substitution reaction provides a direct and efficient route to the desired product.

Reaction Mechanism and Scientific Rationale

The synthesis proceeds via a classical Friedel-Crafts acylation mechanism. The key steps are as follows:

• Formation of the Acylium Ion: The Lewis acid catalyst, anhydrous aluminum chloride (AlCl₃), coordinates with the chlorine atom of the 4-chlorobenzoyl chloride. This coordination polarizes the carbonyl-chlorine bond, facilitating its cleavage to form a resonance-stabilized acylium ion.[3][4] This highly electrophilic species is the key reactant in the subsequent step.

• Electrophilic Aromatic Substitution: The electron-rich π-system of the trifluoromethylbenzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This results in the formation of a new carbon-carbon bond and a resonance-stabilized carbocation intermediate, known as a sigma complex or arenium ion.

• Deprotonation and Aromaticity Restoration: A weak base, in this case, the [AlCl₄]⁻ complex, abstracts a proton from the carbon atom bearing the newly added acyl group. This step regenerates the aromaticity of the trifluoromethylbenzene ring and liberates the Lewis acid catalyst. However, in practice, the ketone product forms a stable complex with the aluminum chloride, necessitating the use of stoichiometric or greater amounts of the catalyst.[1]

The choice of trifluoromethylbenzene as the substrate directs the acylation primarily to the para position relative to the trifluoromethyl group due to steric hindrance and the electron-withdrawing nature of the CF₃ group, which deactivates the ortho positions.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Formula	Molecular Weight ( g/mol )	Quantity	Purity	Supplier
4-Chlorobenzoyl chloride	C₇H₄Cl₂O	175.01	10.0 g (57.1 mmol)	≥99%	Sigma-Aldrich
Trifluoromethylbenzene	C₇H₅F₃	146.11	9.1 mL (70.0 mmol)	≥99%	Sigma-Aldrich
Anhydrous Aluminum Chloride	AlCl₃	133.34	8.4 g (63.0 mmol)	≥99%	Sigma-Aldrich
Dichloromethane (DCM)	CH₂Cl₂	84.93	150 mL	Anhydrous, ≥99.8%	Fisher Scientific
Hydrochloric Acid (HCl)	HCl	36.46	~50 mL	2 M aqueous solution	VWR
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~50 mL	Aqueous solution	J.T. Baker
Brine	NaCl	58.44	~50 mL	Saturated aqueous solution	LabChem
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~10 g	Granular	EMD Millipore
Ethyl Acetate	C₄H₈O₂	88.11	As needed for chromatography	HPLC Grade	Fisher Scientific
Hexanes	C₆H₁₄	86.18	As needed for chromatography	HPLC Grade	Fisher Scientific

Equipment

• Three-neck round-bottom flask (250 mL)

• Reflux condenser with a drying tube (filled with calcium chloride)

• Dropping funnel (100 mL)

• Magnetic stirrer and stir bar

• Ice-water bath

• Heating mantle

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for column chromatography

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• Standard laboratory glassware (beakers, Erlenmeyer flasks, graduated cylinders)

• Personal Protective Equipment (PPE): safety goggles, lab coat, chemically resistant gloves (nitrile or neoprene)

Experimental Protocol

Safety Precautions

• 4-Chlorobenzoyl chloride is corrosive and causes severe skin burns and eye damage.[5][6][7] It is also a lachrymator and may cause respiratory irritation.[6][7] Handle in a well-ventilated fume hood and wear appropriate PPE.

• Anhydrous aluminum chloride reacts violently with water, releasing heat and toxic hydrogen chloride gas.[8][9][10] It is corrosive and can cause severe burns to the skin, eyes, and respiratory tract.[11][12] Ensure all glassware is scrupulously dry and handle the reagent under an inert atmosphere if possible.

• Trifluoromethylbenzene is a flammable liquid and should be kept away from ignition sources.

• Dichloromethane is a volatile and potentially carcinogenic solvent. All operations involving DCM should be performed in a fume hood.

• The reaction generates hydrogen chloride gas , which is corrosive and toxic. The reaction setup must include a gas trap or be performed in a well-ventilated fume hood.

Step-by-Step Procedure

• Reaction Setup:

  • Assemble a 250 mL three-neck round-bottom flask, oven-dried and cooled under a stream of dry nitrogen.

  • Equip the flask with a magnetic stir bar, a reflux condenser fitted with a calcium chloride drying tube, and a 100 mL dropping funnel.

  • Maintain a positive pressure of nitrogen throughout the reaction.

• Reagent Addition:

  • Under a nitrogen atmosphere, carefully add anhydrous aluminum chloride (8.4 g, 63.0 mmol) to the reaction flask.

  • Add 50 mL of anhydrous dichloromethane to the flask and begin stirring to form a suspension.

  • Cool the suspension to 0 °C using an ice-water bath.

  • In a separate dry beaker, prepare a solution of 4-chlorobenzoyl chloride (10.0 g, 57.1 mmol) in 25 mL of anhydrous dichloromethane.

  • Transfer this solution to the dropping funnel.

  • Add the 4-chlorobenzoyl chloride solution dropwise to the stirred aluminum chloride suspension over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

  • After the addition is complete, prepare a solution of trifluoromethylbenzene (9.1 mL, 70.0 mmol) in 25 mL of anhydrous dichloromethane and add it to the dropping funnel.

  • Add the trifluoromethylbenzene solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression:

  • Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Heat the mixture to reflux (approximately 40 °C for DCM) and maintain for 3-4 hours.

  • Monitor the progress of the reaction by Thin-Layer Chromatography (TLC). A suitable mobile phase is 10-20% ethyl acetate in hexanes. The product should have a lower Rf value than the starting materials.

• Work-up and Isolation:

  • After the reaction is complete (as indicated by TLC), cool the mixture to 0 °C in an ice bath.

  • Very slowly and carefully quench the reaction by the dropwise addition of 50 mL of 2 M HCl. This is a highly exothermic process that will generate a significant amount of HCl gas. Ensure adequate ventilation and cooling.

  • Transfer the mixture to a 500 mL separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 25 mL).

  • Combine all organic layers and wash sequentially with 50 mL of 2 M HCl, 50 mL of saturated sodium bicarbonate solution, and 50 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product as an oil or a low-melting solid.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel.

  • Elute with a gradient of ethyl acetate in hexanes (e.g., starting with 100% hexanes and gradually increasing to 5-10% ethyl acetate).

  • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to afford (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone as a white to off-white solid.

  • Alternatively, recrystallization from a suitable solvent system, such as ethanol or a mixture of ethyl acetate and hexanes, can be employed for purification.[13][14]

Visualization of the Experimental Workflow

Caption: Workflow for the synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Characterization

The identity and purity of the synthesized (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone should be confirmed by standard analytical techniques:

• Thin-Layer Chromatography (TLC): To monitor reaction progress and assess the purity of the final product.

• Melting Point: Compare the observed melting point with the literature value.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR, ¹⁹F NMR): To confirm the chemical structure of the molecule. The spectra should be consistent with the expected shifts and coupling patterns for the aromatic protons, carbons, and the trifluoromethyl group.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular formula (C₁₄H₈ClF₃O).[15]

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) stretching frequency of the ketone, typically in the range of 1650-1670 cm⁻¹.

Conclusion

This application note provides a detailed and reliable protocol for the laboratory synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone via Friedel-Crafts acylation. By adhering to the described procedures and safety precautions, researchers can confidently prepare this valuable intermediate for applications in drug discovery and materials science. The causality behind each experimental choice, from the stoichiometric requirement of the Lewis acid catalyst to the specific work-up and purification steps, has been explained to provide a deeper understanding of the synthetic process.

References

• Wikipedia. Friedel–Crafts reaction. [Link]

• Cole-Parmer. (2004, September 29). Material Safety Data Sheet - 4-Chlorobenzoyl chloride. [Link]

• National Institutes of Health (NIH). Applications of Friedel–Crafts reactions in total synthesis of natural products. [Link]

• ResearchGate. (n.d.). Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents. [Link]

• Saskoer. (n.d.). 10.9. Reaction: Acylation via Friedel-Crafts – Introduction to Organic Chemistry. [Link]

• Ereztech. Aluminum chloride - AlCl3. [Link]

• Oregon State University. (2014, March 30). SYNTHESIS, SPECTROSCOPY AND PHOTOCHEMISTRY OF BENZOPHENONES. [Link]

• Study.com. (n.d.). Aluminum Chloride | AlCl3 Uses & Hazards. [Link]

• CORE. (2023, October 18). Substituted benzophenone imines for COF synthesis via formal transimination. [Link]

• Australian Government Department of Health. (2014, July 4). Aluminium chlorides: Human health tier II assessment. [Link]

• ChemSupply Australia. (2024, July 30). Safety Data Sheet ALUMINIUM CHLORIDE Anhydrous. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).

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• 4. Friedel–Crafts Acylation [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
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• 15. Sapphire Bioscience [sapphirebioscience.com]

Friedel-Crafts acylation protocol for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Application Note: Regioselective Synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone via Friedel-Crafts Acylation

Executive Summary

Diaryl methanones (benzophenones) are critical pharmacophores and synthetic intermediates in medicinal chemistry, frequently utilized in the development of photoaffinity labels and active pharmaceutical ingredients. This application note details a highly regioselective Friedel-Crafts acylation protocol for the synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone. By pairing chlorobenzene with 4-(trifluoromethyl)benzoyl chloride under Lewis acid catalysis, this method leverages precise electronic and steric directing effects to maximize the yield of the desired para-substituted isomer.

Mechanistic Rationale & Directing Effects

The synthesis relies on the electrophilic aromatic substitution (EAS) of chlorobenzene. As a Senior Application Scientist, it is crucial to understand the causality behind the reagent selection to troubleshoot and scale this workflow effectively.

• Electrophile Generation: The strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group on the benzoyl chloride significantly deactivates the carbonyl carbon. Consequently, a stoichiometric excess of a strong Lewis acid, such as anhydrous aluminum chloride ( AlCl3​ ), is mandatory to force the abstraction of the chloride ion and generate the highly reactive acylium ion intermediate[1].

• Regioselectivity & Steric Control: Chlorobenzene is deactivated relative to benzene due to the inductive electron-withdrawing effect of the halogen. However, the resonance donation of the chlorine atom's lone pairs makes it an ortho/para-director[2]. Because the incoming 4-(trifluoromethyl)acylium ion possesses significant steric bulk, electrophilic attack at the ortho position is highly hindered. The reaction therefore proceeds predominantly at the para position, yielding the 4,4'-disubstituted benzophenone as the major thermodynamic product[3].

Mechanistic pathway of the Friedel-Crafts acylation via an acylium ion intermediate.

Quantitative Data: Optimization of Reaction Parameters

The choice of solvent and temperature directly dictates the kinetic versus thermodynamic control of the reaction, influencing both the overall conversion and the para:ortho isomer ratio[3],[1]. The table below summarizes the optimization parameters for this specific transformation.

Entry	Solvent	Temperature (°C)	Time (h)	Total Yield (%)	Para:Ortho Ratio	Mechanistic Observation
1	Dichloromethane (DCM)	25 (RT)	12	82	92:8	Excellent regioselectivity; slow kinetics.
2	Dichloromethane (DCM)	40 (Reflux)	6	88	88:12	Higher conversion; slight drop in selectivity.
3	Nitrobenzene	25 (RT)	24	85	95:5	Maximum para selectivity due to solvent polarity[3].
4	Chlorobenzene (Neat)	80	4	94	85:15	Fastest reaction; excess reactant drives yield but lowers purity.

Recommendation: Entry 1 (DCM at 25 °C) provides the optimal balance of high regioselectivity and operational safety for standard laboratory scale-up.

Experimental Workflow

Experimental workflow for the Friedel-Crafts synthesis of the target diaryl methanone.

Step-by-Step Protocol: Self-Validating Synthesis

Scale: 10 mmol

Reagents & Materials:

• 4-(Trifluoromethyl)benzoyl chloride: 2.08 g (10.0 mmol)

• Chlorobenzene: 1.35 g (12.0 mmol, 1.2 eq)

• Aluminum chloride (anhydrous, AlCl3​ ): 1.60 g (12.0 mmol, 1.2 eq)

• Dichloromethane (anhydrous, DCM): 20 mL

Procedure:

• Catalyst Activation & Setup: To an oven-dried 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and dropping funnel, add anhydrous AlCl3​ (1.60 g) and 10 mL of anhydrous DCM. Cool the suspension to 0 °C using an ice bath.

  • Self-Validation Check: The AlCl3​ must remain a free-flowing suspension. Clumping indicates moisture contamination, which will prematurely hydrolyze the catalyst, generate HCl gas, and drastically reduce the yield[1].

• Acylium Ion Formation: Dissolve 4-(trifluoromethyl)benzoyl chloride (2.08 g) in 5 mL of anhydrous DCM. Add this solution dropwise to the AlCl3​ suspension over 15 minutes.

  • Self-Validation Check: The mixture will transition to a yellow/orange homogeneous solution, visually confirming the successful formation of the reactive acylium ion complex.

• Electrophilic Aromatic Substitution: Dissolve chlorobenzene (1.35 g) in 5 mL of DCM and add it dropwise to the reaction mixture at 0 °C.

• Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir under a nitrogen atmosphere for 12 hours.

  • In-Process Control: Monitor the reaction via TLC (Hexanes:EtOAc 9:1). The reaction is complete when the high-Rf acid chloride spot disappears. The solution will darken to a deep red/brown, signifying the formation of the stable AlCl3​ -ketone complex[1].

• Quenching: Carefully pour the reaction mixture into a 250 mL beaker containing 50 g of crushed ice and 10 mL of concentrated HCl.

  • Causality: Quenching with plain water causes the precipitation of thick, insoluble aluminum hydroxide ( Al(OH)3​ ) salts, which creates severe emulsions. The addition of concentrated HCl keeps the aluminum species water-soluble as AlCl3​⋅6H2​O , ensuring a clean, rapid biphasic separation[3].

• Extraction & Washing: Transfer the quenched mixture to a separatory funnel. Separate the lower organic (DCM) layer. Extract the aqueous layer with an additional 20 mL of DCM. Combine the organic layers and wash sequentially with saturated aqueous NaHCO3​ (30 mL) to neutralize residual acid, followed by brine (30 mL).

• Purification: Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield a crude solid. Recrystallize the crude product from hot ethanol. This step effectively separates the major para-isomer from trace ortho-isomer impurities, yielding pure (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone as a crystalline solid[4].

References

• The Friedel-Crafts Acylation of Aromatic Halogen Derivatives. Part III.
• Application Note and Protocol: Friedel-Crafts Acylation of Chlorobenzene with Suberoyl Chloride Source: BenchChem URL
• Troubleshooting low yield in Friedel-Crafts acylation with 4-Chlorobenzoyl chloride Source: BenchChem URL
• (4-chlorophenyl)(4-(trifluoroMethyl)phenyl)

Sources

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• 4. (4-chlorophenyl)(4-(trifluoroMethyl)phenyl)Methanone | 34328-31-9 [chemicalbook.com]

Application Notes and Protocols: (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone as a Key Precursor in the Synthesis of the Antimalarial API, Halofantrine

Introduction: Strategic Importance of Fluorinated Benzophenones in API Synthesis

The strategic incorporation of fluorine atoms into active pharmaceutical ingredients (APIs) is a cornerstone of modern drug design, often enhancing metabolic stability, bioavailability, and potency.[1] The benzophenone scaffold, a diaryl ketone, represents a versatile platform for the construction of complex molecular architectures.[2] (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, a halogenated and trifluoromethylated benzophenone derivative, is a precursor of significant interest due to its potential application in the synthesis of high-value APIs. This technical guide provides a comprehensive overview of the synthesis of this key precursor and its subsequent application in a proposed synthetic route for the antimalarial drug, Halofantrine.

Halofantrine is a phenanthrene methanol antimalarial agent effective against multidrug-resistant Plasmodium falciparum.[1][3][4] Its structure, which is related to quinine and lumefantrine, highlights the importance of aryl alcohol moieties in antimalarial drug design.[1] This guide will detail robust protocols for the synthesis and quality control of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone and its conversion to a key intermediate in the synthesis of Halofantrine, providing researchers and drug development professionals with a practical framework for their synthetic endeavors.

Synthesis of the Precursor: (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

The most direct and industrially scalable method for the synthesis of diaryl ketones such as (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is the Friedel-Crafts acylation.[5][6] This electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride in the presence of a strong Lewis acid catalyst.[5]

Reaction Scheme: Friedel-Crafts Acylation

The synthesis proceeds by the reaction of 4-chlorobenzoyl chloride with trifluoromethylbenzene in the presence of anhydrous aluminum chloride (AlCl₃).

Caption: Friedel-Crafts acylation for the synthesis of the target methanone.

Detailed Experimental Protocol: Synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity
Trifluoromethylbenzene	98-08-8	146.11	1.0 equiv.
4-Chlorobenzoyl chloride	122-01-0	175.01	1.1 equiv.
Anhydrous Aluminum Chloride (AlCl₃)	7446-70-0	133.34	1.2 equiv.
Dichloromethane (DCM), anhydrous	75-09-2	84.93	Anhydrous
Hydrochloric Acid (HCl), 1M	7647-01-0	36.46	As needed
Saturated Sodium Bicarbonate (NaHCO₃) solution	144-55-8	84.01	As needed
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	As needed

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous dichloromethane (DCM).

• Catalyst Addition: Cool the flask to 0 °C in an ice bath and slowly add anhydrous aluminum chloride (1.2 equiv.) in portions.

• Acyl Chloride Addition: Add 4-chlorobenzoyl chloride (1.1 equiv.) dropwise to the stirred suspension.

• Aromatic Substrate Addition: Add trifluoromethylbenzene (1.0 equiv.) dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully pour the reaction mixture into a beaker containing crushed ice and 1M HCl.

• Work-up: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).

• Neutralization and Drying: Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone as a solid.

Application in API Synthesis: A Proposed Route to Halofantrine

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone serves as an excellent precursor for the synthesis of the antimalarial drug Halofantrine via a Grignard reaction.[7][8][9] The Grignard reaction is a powerful tool for forming carbon-carbon bonds by reacting an organomagnesium halide (Grignard reagent) with a carbonyl compound.[7][8]

Synthetic Strategy Overview

The proposed synthesis involves a two-step process starting from the precursor methanone:

• Grignard Reaction: Reaction of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone with a suitable Grignard reagent to form a tertiary alcohol intermediate.

• Further Elaboration: Conversion of the tertiary alcohol to the final Halofantrine structure. For the purpose of this application note, we will focus on the key Grignard reaction to form the core of the Halofantrine molecule. A plausible, albeit simplified, second step would involve the reaction with a suitable electrophile to introduce the dibutylamino propanol side chain. A more direct approach involves a Grignard reagent containing the complete side chain.

Caption: Proposed synthetic workflow for Halofantrine from the precursor.

Detailed Experimental Protocol: Grignard Synthesis of a Key Halofantrine Intermediate

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity
(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone	34328-31-9	284.66	1.0 equiv.
1-Bromo-3-chloropropane	109-70-6	157.44	1.2 equiv.
Magnesium (Mg) turnings	7439-95-4	24.31	1.5 equiv.
Di-n-butylamine	111-92-2	129.24	1.2 equiv.
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	Anhydrous
Iodine (I₂)	7553-56-2	253.81	A small crystal
Saturated Ammonium Chloride (NH₄Cl) solution	12125-02-9	53.49	As needed

Procedure:

Part A: Preparation of the Grignard Reagent

• Activation of Magnesium: Place magnesium turnings (1.5 equiv.) in a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere. Add a small crystal of iodine to activate the magnesium surface.

• Initiation: Add a small amount of a solution of 1-bromo-3-chloropropane (1.2 equiv.) in anhydrous THF to the magnesium turnings. If the reaction does not start, gently warm the flask.

• Grignard Formation: Once the reaction initiates (indicated by bubbling and a color change), add the remaining 1-bromo-3-chloropropane solution dropwise to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Addition of Amine: Cool the Grignard reagent to 0 °C and add di-n-butylamine (1.2 equiv.) dropwise. Stir for 30 minutes at room temperature.

Part B: Reaction with the Benzophenone Precursor

• Precursor Solution: In a separate flame-dried flask, dissolve (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 equiv.) in anhydrous THF.

• Addition to Grignard: Cool the Grignard reagent solution to 0 °C and add the solution of the benzophenone precursor dropwise via a dropping funnel.

• Reaction: After the addition, allow the reaction mixture to warm to room temperature and stir for 2-3 hours. Monitor the reaction by TLC.

• Quenching: Cool the reaction mixture to 0 °C and slowly quench by the dropwise addition of saturated ammonium chloride solution.

• Work-up and Purification: Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate. After filtration and concentration, the crude tertiary alcohol intermediate can be purified by column chromatography.

Analytical Quality Control: Ensuring Purity and Identity

Robust analytical methods are crucial for verifying the purity and identity of both the (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone precursor and the final API. A multi-faceted approach combining chromatographic and spectroscopic techniques is recommended.[10]

Analytical Techniques and Protocols

Technique	Purpose	Typical Conditions
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification of the precursor and final product.	Column: C18 or a fluorinated phase column for enhanced separation of fluorinated compounds.[11] Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid. Detection: UV at a suitable wavelength (e.g., 254 nm).
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile impurities.	Column: A standard non-polar column (e.g., DB-5ms).[10] Carrier Gas: Helium. Oven Program: A temperature gradient suitable for the analytes' volatility. Detection: Mass spectrometer for identification based on fragmentation patterns.[10]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F)	Structural elucidation and confirmation of identity.	Provides detailed information about the chemical environment of protons, carbons, and fluorine atoms in the molecule.
Infrared (IR) Spectroscopy	Identification of functional groups.	Confirms the presence of key functional groups such as the carbonyl (C=O) in the precursor and the hydroxyl (-OH) group in the alcohol intermediate.

Workflow for Analytical Quality Control

Caption: A comprehensive analytical workflow for quality control.

Conclusion

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a valuable and versatile precursor for the synthesis of complex APIs, as demonstrated by the proposed synthetic route to the antimalarial drug Halofantrine. The methodologies outlined in this guide, from the robust Friedel-Crafts acylation for the precursor synthesis to the powerful Grignard reaction for C-C bond formation and the comprehensive analytical protocols, provide a solid foundation for researchers and drug development professionals. By understanding the causality behind experimental choices and implementing self-validating analytical systems, the synthesis of this and other related APIs can be approached with a high degree of confidence and scientific rigor.

References

• Baumann, M., & Baxendale, I. R. (2015). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. Beilstein Journal of Organic Chemistry, 11, 1194–1219. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN100400501C - Halofantrine preparing method.
• Google Patents. (n.d.). WO2023005587A1 - Synthesis method for empagliflozin key intermediate.

• PubChem. (n.d.). Halofantrine. Retrieved from [Link]

• Li, Y., et al. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives. RSC Advances, 14(12), 8303-8313. [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Baumann, M., & Baxendale, I. R. (2015). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. Beilstein Journal of Organic Chemistry, 11, 1194–1219. [Link]

• Baumann, M., & Baxendale, I. R. (2015). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. Beilstein Journal of Organic Chemistry, 11, 1194–1219. [Link]

• Der Pharma Chemica. (n.d.). Synthesis and Biological evaluation of novel (4-chlorophenyl) ((1R, 3r, 5S)-3- (phenyl amino) -. Retrieved from [Link]

• PubMed. (2026, February 19). Trifluoromethylphenyl-Induced Specific Acyl Chain Fragmentation in Liquid Chromatography Mass Spectrometry for Free Furan Fatty Acid Screening in Fish Oils. Retrieved from [Link]

• Theochem @ Mercer University. (n.d.). GRIGNARD SYNTHESIS OF TRIPHENYLMETHANOL. Retrieved from [Link]

• Google Patents. (n.d.). WO2006002691A1 - Process for the synthesis and purification of (4-methoxybutyl) (4-trifluoromethylphenyl)methanone.

• Chemistry LibreTexts. (2023, January 22). Friedel-Crafts Reactions. Retrieved from [Link]

• Taylor & Francis. (n.d.). Halofantrine – Knowledge and References. Retrieved from [Link]

• TSI Journals. (2015). The Grignard synthesis of triphenylmethanol. Retrieved from [Link]

• Wikipedia. (n.d.). Halofantrine. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Target-Guided Synthesis and Antiplasmodial Evaluation of a New Fluorinated 3-Alkylpyridine Marine Alkaloid Analog. Molecules, 25(19), 4487. [Link]

• Google Patents. (n.d.). WO2011089385A1 - New processes for producing benzophenone derivatives.

• University of Liverpool. (2002, February 25). Friedel–Crafts acylation reactions using metal triflates in ionic liquid. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances, 7(57), 35687–35713. [Link]

• Beilstein Journal of Organic Chemistry. (2023, January 31). Synthesis and characterisation of new antimalarial fluorinated triazolopyrazine compounds. Retrieved from [Link]

• Der Pharma Chemica. (2016). Synthesis and characterization of Novel Related Substances of Lumefantrine, an anti-malarial drug. Retrieved from [Link]

• Chromatography Online. (2006, April 1). Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). Synthesis of Rationally Designed Organic Compounds for Malaria Chemotherapy Studies. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Adoption of Analytical Methods for Identifying CEC. Retrieved from [Link]

• TSI Journals. (2015). The Grignard synthesis of triphenylmethanol. Retrieved from [Link]

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Application Note: Transition-Metal Catalyzed Cross-Coupling of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Executive Summary & Mechanistic Rationale

The functionalization of aryl chlorides has historically presented a significant challenge in cross-coupling chemistry due to the high bond dissociation energy of the C–Cl bond (~96 kcal/mol). However, the substrate (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone represents a highly activated class of aryl chlorides. The presence of two strong electron-withdrawing groups (EWGs)—the bridging ketone carbonyl and the distal para-trifluoromethyl group—significantly depletes electron density from the chlorinated aromatic ring.

This electronic deficiency drastically lowers the activation energy required for the rate-limiting oxidative addition of the Palladium(0) catalyst into the C–Cl bond[1]. While the EWGs accelerate oxidative addition, they can simultaneously retard the reductive elimination step by stabilizing the Pd(II) intermediate. To counteract this thermodynamic sink and prevent catalyst trapping, the use of sterically demanding, electron-rich dialkylbiaryl phosphine ligands (such as Buchwald's XPhos or RuPhos) is strictly required to physically force the aryl and nucleophile groups together, thereby accelerating product release[2].

Figure 1: General Palladium-Catalyzed Cross-Coupling Cycle for Activated Aryl Chlorides.

Experimental Workflow Design

To ensure high reproducibility and prevent the degradation of air-sensitive Pd(0) species, the following protocols employ a self-validating workflow. A critical advantage of using (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is the absolute lack of α -protons adjacent to the carbonyl. This structural feature guarantees that strong bases (e.g., NaOtBu) will not trigger unwanted enolization or aldol condensation side-reactions, allowing for aggressive basic conditions to drive the catalytic cycle.

Figure 2: Standardized workflow for air-sensitive cross-coupling reactions.

Protocol I: Suzuki-Miyaura Cross-Coupling

Objective: Synthesis of biaryl ketone derivatives via coupling with arylboronic acids. Mechanistic Note: The base is essential to convert the neutral boronic acid into a nucleophilic boronate complex, which is required for the transmetalation step[3].

Quantitative Optimization Data

Reaction conditions: 1.0 equiv aryl chloride, 1.2 equiv phenylboronic acid, 2.0 equiv base, 2 mol% Pd, 4 mol% ligand, 0.2 M in solvent.

Entry	Precatalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)
1	Pd(PPh 3​ ) 4​	None	K 2​ CO 3​	Toluene/H 2​ O (4:1)	100	45
2	Pd(OAc) 2​	PPh 3​	K 2​ CO 3​	Toluene/H 2​ O (4:1)	100	52
3	Pd(dppf)Cl 2​	None	Cs 2​ CO 3​	Dioxane/H 2​ O (4:1)	80	89
4	Pd 2​ (dba) 3​	XPhos	K 3​ PO 4​	Dioxane/H 2​ O (4:1)	80	98

Step-by-Step Methodology (Optimized Conditions)

• Preparation: Oven-dry a 10 mL Schlenk tube equipped with a magnetic stir bar. Cool under a stream of dry Argon.

• Solid Loading: Add (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 mmol, 284.6 mg), phenylboronic acid (1.2 mmol, 146.3 mg), Pd 2​ (dba) 3​ (0.01 mmol, 9.2 mg), XPhos (0.04 mmol, 19.1 mg), and anhydrous K 3​ PO 4​ (2.0 mmol, 424.5 mg).

• Degassing: Evacuate and backfill the tube with Argon three times.

• Solvent Addition: Add 4.0 mL of degassed 1,4-Dioxane and 1.0 mL of degassed deionized water via syringe.

  • Self-Validation Check: The solution should transition from a dark burgundy (characteristic of Pd 2​ (dba) 3​ ) to a vibrant orange/yellow within 5 minutes of stirring at room temperature, confirming the successful generation of the active monomeric Pd(0)-XPhos complex.

• Reaction: Seal the tube and heat in a pre-equilibrated oil bath at 80 °C for 4 hours.

• Monitoring: Monitor via TLC (Hexanes/EtOAc 9:1). The starting material (R f​ ~0.6, UV active) should completely disappear, replaced by a highly fluorescent product spot (R f​ ~0.4).

• Workup & Purification: Cool to room temperature, dilute with EtOAc (10 mL), and wash with water (2 x 10 mL) and brine (10 mL). Dry the organic layer over MgSO 4​ , concentrate in vacuo, and purify via flash column chromatography (SiO 2​ , 0-10% EtOAc in Hexanes).

Protocol II: Buchwald-Hartwig Amination

Objective: Synthesis of diarylamines via coupling with secondary amines. Mechanistic Note: The strong base NaOtBu is required to deprotonate the amine upon its coordination to the Pd(II) center. Because our substrate lacks enolizable protons, NaOtBu can be used safely without degrading the ketone[1].

Quantitative Optimization Data

Reaction conditions: 1.0 equiv aryl chloride, 1.2 equiv morpholine, 1.4 equiv base, 2 mol% Pd 2​ (dba) 3​ , 4 mol% ligand, 0.2 M in Toluene.

Entry	Precatalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc) 2​	BINAP	NaOtBu	Toluene	100	30
2	Pd 2​ (dba) 3​	XantPhos	Cs 2​ CO 3​	Dioxane	100	65
3	Pd 2​ (dba) 3​	BrettPhos	NaOtBu	Toluene	85	94
4	Pd 2​ (dba) 3​	RuPhos	NaOtBu	Toluene	85	96

Step-by-Step Methodology (Optimized Conditions)

• Preparation: In an Argon-filled glovebox, charge a 10 mL sealable reaction vial with a magnetic stir bar.

• Solid Loading: Add (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 mmol, 284.6 mg), Pd 2​ (dba) 3​ (0.01 mmol, 9.2 mg), RuPhos (0.04 mmol, 18.7 mg), and NaOtBu (1.4 mmol, 134.5 mg).

• Liquid Loading: Add anhydrous, degassed Toluene (5.0 mL) followed by morpholine (1.2 mmol, 104 µL).

• Reaction: Seal the vial with a Teflon-lined cap, remove from the glovebox, and place in a heating block set to 85 °C. Stir vigorously (800 rpm) for 6 hours.

  • Self-Validation Check: The reaction mixture will become turbid as the reaction progresses due to the precipitation of NaCl, a stoichiometric byproduct of the cross-coupling. A heavy precipitate is a positive visual indicator of successful turnover.

• Workup: Cool the mixture to room temperature. Quench by filtering the crude mixture through a short pad of Celite to remove the NaCl salts and palladium black, eluting with copious amounts of EtOAc (20 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue by flash column chromatography (SiO 2​ , 10-30% EtOAc in Hexanes) to yield the pure morpholino-substituted benzophenone derivative.

Sources

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• 2. Room-temperature borylation and one-pot two-step borylation/Suzuki–Miyaura cross-coupling reaction of aryl chlorides - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01381K [pubs.rsc.org]
• 3. mdpi-res.com [mdpi-res.com]

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone solubility in polar aprotic solvents

An in-depth guide to understanding and quantifying the solubility of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in polar aprotic solvents, designed for researchers, scientists, and professionals in drug development.

Introduction: The Significance of Solubility in Preclinical Research

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a benzophenone derivative characterized by two key functional groups: a chloro- and a trifluoromethyl-substituted phenyl ring. Molecules with such fluorinated moieties are of significant interest in medicinal chemistry and materials science. The trifluoromethyl group, in particular, can enhance metabolic stability, binding affinity, and lipophilicity, making it a common feature in modern pharmaceuticals.[1] The development of compounds like this, from initial synthesis to final formulation, hinges on a thorough understanding of their fundamental physicochemical properties, chief among them being solubility.

Solubility, the maximum concentration of a solute that can dissolve in a solvent to form a stable, equilibrium solution, is a critical parameter in drug discovery and development.[2] It directly influences bioavailability, dictates the choice of solvents for synthesis and purification, and governs the feasibility of formulation strategies.[3] Polar aprotic solvents—such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN), and Tetrahydrofuran (THF)—are widely used in these early stages for their ability to dissolve a broad range of organic molecules.[4][5]

This application note provides a comprehensive guide to the principles and protocols for determining the solubility of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in this important class of solvents. It is designed to equip researchers with both the theoretical understanding and the practical methodology required to generate accurate and reproducible solubility data.

Part 1: Physicochemical Principles Governing Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which, on a molecular level, relates to the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent particles.[6]

Solute: (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

To predict its solubility, we must first analyze the molecular structure of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

• Polarity and Dipole Moment : The central carbonyl group (C=O) creates a significant dipole moment. Furthermore, the electronegative chlorine atom and the highly electron-withdrawing trifluoromethyl (-CF₃) group enhance the molecule's overall polarity and create distinct regions of partial positive and partial negative charge.

• Intermolecular Forces : As a solid, the molecules are held in a crystal lattice by a combination of dipole-dipole interactions (primarily from the carbonyl group) and van der Waals forces. Energy must be supplied to overcome these solute-solute interactions.

• Hydrogen Bonding : The molecule lacks acidic protons (no O-H or N-H bonds), meaning it cannot act as a hydrogen bond donor. However, the oxygen of the carbonyl group and the fluorine atoms can act as weak hydrogen bond acceptors.[4]

Solvents: Polar Aprotic Solvents

Polar aprotic solvents are characterized by having large dipole moments and high dielectric constants, but they lack acidic protons.[7] This combination makes them excellent at dissolving polar molecules that are not dependent on hydrogen bond donation for solvation.

Solvent	Structure	Dipole Moment (D)	Dielectric Constant (ε)	Key Features
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	3.96	46.7	Highly polar, strong hydrogen bond acceptor. Excellent for dissolving a wide range of compounds.[4]
N,N-Dimethylformamide (DMF)	(CH₃)₂NCHO	3.86	36.7	High polarity, often used in organic synthesis.[4]
Acetonitrile (ACN)	CH₃CN	3.20	38.3	Less polar than DMSO/DMF but still effective for many polar compounds. Common in HPLC.[4]
Tetrahydrofuran (THF)	C₄H₈O	1.75	7.5	"Borderline" polar aprotic solvent with lower polarity.[8] Good for compounds with intermediate polarity.

Solute-Solvent Interactions

The dissolution of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in a polar aprotic solvent is an equilibrium process driven by thermodynamics.[9] The solvent molecules must surround and stabilize the solute molecules, a process mediated by several key interactions.

Caption: Key intermolecular forces driving solubility.

The strong dipoles of solvents like DMSO and DMF can effectively interact with the polar carbonyl group and halogenated phenyl rings of the solute. This strong dipole-dipole interaction is the primary driving force for dissolution, compensating for the energy required to break the solute's crystal lattice. Consequently, a higher solubility is anticipated in DMSO and DMF compared to the less polar THF.

Part 2: Protocol for Equilibrium Solubility Determination

The shake-flask method is the gold standard for determining equilibrium (thermodynamic) solubility.[6][9] It ensures that the solvent becomes fully saturated with the solute, providing a true measure of its maximum capacity at a given temperature.

Workflow Overview

Caption: Experimental workflow for the shake-flask method.

Materials and Equipment

• Solute : (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (solid, >98% purity)

• Solvents : DMSO, DMF, Acetonitrile, THF (HPLC grade or higher)

• Equipment :

  • Analytical balance (4-decimal place)

  • Glass vials (e.g., 4 mL) with screw caps

  • Orbital shaker with temperature control

  • Benchtop centrifuge

  • Volumetric flasks and pipettes

  • Syringes (1 mL)

  • Syringe filters (0.22 µm, PTFE for chemical compatibility)

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Step-by-Step Protocol

Step 1: Preparation of Saturated Solutions

• Accurately weigh an excess amount of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (e.g., 10-20 mg) directly into a glass vial. The amount should be sufficient to ensure undissolved solid remains after equilibration.

• Using a calibrated pipette, add a precise volume of the chosen polar aprotic solvent (e.g., 1.0 mL) to the vial.

• Securely cap the vial to prevent solvent evaporation.

• Prepare at least three replicate vials for each solvent to ensure statistical validity.

Step 2: Equilibration

• Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and moderate agitation speed (e.g., 250 rpm).

• Allow the samples to equilibrate for a period of 24 to 72 hours.[6] Causality Note: This extended period is critical to ensure the system reaches a true thermodynamic equilibrium between the dissolved and undissolved states.

Step 3: Phase Separation

• After equilibration, visually confirm the presence of undissolved solid in each vial.

• Centrifuge the vials (e.g., at 10,000 rpm for 10 minutes) to pellet the excess solid.

• Carefully draw the supernatant (the clear, saturated solution) into a syringe.

• Attach a 0.22 µm PTFE syringe filter and dispense the filtrate into a clean HPLC vial. Trustworthiness Note: Filtration is a critical step to remove all particulate matter, which would otherwise lead to an overestimation of solubility. Using a chemically inert PTFE filter prevents the analyte from adsorbing to the filter material.[6]

Step 4: Quantification by HPLC-UV

• Method Development : Develop an HPLC method capable of resolving the analyte from any solvent-related peaks. A typical starting point would be a C18 column with a mobile phase of Acetonitrile and water, detecting at a wavelength where the analyte has strong UV absorbance (determined by a UV scan).

• Calibration Curve : Prepare a series of standard solutions of the compound in a suitable solvent (e.g., Acetonitrile) at known concentrations (e.g., from 1 µg/mL to 100 µg/mL). Inject these standards into the HPLC system to generate a calibration curve of peak area versus concentration.

• Sample Analysis :

  • Accurately dilute a known volume of the filtrate from Step 3 with the mobile phase or a suitable solvent to bring its concentration within the range of the calibration curve.

  • Inject the diluted sample into the HPLC system.

  • Record the peak area corresponding to the analyte.

Step 5: Calculation and Data Reporting

• Use the linear regression equation from the calibration curve to calculate the concentration of the diluted sample.

• Account for the dilution factor to determine the concentration of the original, undiluted filtrate. This value is the equilibrium solubility.

• Report the solubility in standard units, such as mg/mL or mol/L, specifying the solvent and the temperature (e.g., "Solubility in DMSO at 25 °C").

Part 3: Data Interpretation and Discussion

While specific experimental values for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone are not widely published, a predicted trend can be established based on the physicochemical principles discussed.

Predicted Solubility Trends

Solvent	Predicted Solubility Rank	Rationale
DMSO	1 (Highest)	Highest polarity and dielectric constant; strong dipole-dipole interactions with the solute's carbonyl and halogenated rings.[4][7]
DMF	2	Very high polarity, similar to DMSO, facilitating strong solute-solvent interactions.[4][7]
Acetonitrile	3	Moderate polarity; effective but likely less so than DMSO or DMF for this highly polar solute.
THF	4 (Lowest)	Significantly lower polarity and dielectric constant, resulting in weaker solute-solvent interactions compared to the other solvents.[8]

This table represents a qualitative prediction. The quantitative determination must be performed following the protocol in Part 2.

Impact of Temperature

The dissolution of most solid organic compounds is an endothermic process, meaning it consumes heat from the surroundings.[10][11] According to Le Châtelier's Principle, increasing the temperature will shift the equilibrium to favor dissolution, thereby increasing the solubility.[12] Conversely, if the dissolution were exothermic, increasing the temperature would decrease solubility. It is crucial to control and report the temperature at which solubility measurements are made.

Conclusion

Determining the solubility of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in polar aprotic solvents is a fundamental exercise in preclinical and materials research. By applying the robust shake-flask method coupled with precise HPLC-UV quantification, researchers can obtain reliable and reproducible data. This information is indispensable for guiding subsequent experimental design, from selecting appropriate reaction media to developing viable formulations for in vitro and in vivo studies. A thorough understanding of the underlying physicochemical interactions provides a predictive framework that, when combined with rigorous experimental protocol, enables the efficient advancement of promising chemical entities.

References

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• Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents.
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• Tan, J., et al. (2018). Physicochemical properties of five commonly used dipolar aprotic solvents.
• Puel, F., et al. (2009). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates.
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• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds.
• Tokyo Chemical Industry. (n.d.). (4-Methoxyphenyl)[4-(trifluoromethyl)phenyl]methanone.
• Journal of Pesticide Science. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• MDPI. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.
• Der Pharma Chemica. (n.d.). Synthesis and Biological evaluation of novel (4-chlorophenyl) ((1R, 3r, 5S)-3- (phenyl amino) -.
• Carl ROTH. (n.d.). (4-Chlorophenyl)[3-(trifluoromethyl)phenyl]methanone, 50 mg.
• ResearchGate. (n.d.). Solubility of 4-(trifluoromethyl)acetophenone in different organic....
• CAMEO Chemicals - NOAA. (n.d.). 4-CHLOROPHENYL PHENYL ETHER.
• BenchChem. (2025). physicochemical properties of 4-Cyano-4'-(trifluoromethyl)biphenyl.
• NITE. (2011). 16611-67-9 / 4-1933.
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recrystallization and purification techniques for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

An In-Depth Guide to the Recrystallization and Purification of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Authored by: A Senior Application Scientist

Introduction

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a substituted benzophenone derivative, a class of compounds with significant interest in organic synthesis and medicinal chemistry. The purity of such compounds is paramount for their intended applications, as even minor impurities can significantly alter their chemical and biological activity. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds. This application note provides a detailed guide to the principles, protocols, and analytical validation for the purification of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone via recrystallization. The methodologies described herein are designed to be robust and reproducible, providing researchers, scientists, and drug development professionals with a reliable framework for obtaining high-purity material.

Physicochemical Properties

A thorough understanding of the physicochemical properties of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is essential for developing an effective purification strategy. While specific experimental data for this exact compound is not widely published, we can infer its properties from structurally similar compounds and general principles of organic chemistry.

Property	Value/Information	Source/Rationale
Molecular Formula	C₁₄H₈ClF₃O	-
Molecular Weight	284.66 g/mol	-
Appearance	Likely a white to off-white crystalline solid	Based on similar benzophenone derivatives.[1]
Melting Point	Expected to be a sharp melting point for the pure substance.	The melting point of a related compound, (4-Methoxyphenyl)[4-(trifluoromethyl)phenyl]methanone, is 119-123 °C. The chloro-substituted analog may have a similar or slightly different melting point.
Solubility	High Solubility: Likely soluble in common organic solvents like acetone, ethyl acetate, dichloromethane, and toluene, especially when heated. Low Solubility: Expected to have low solubility in non-polar solvents like hexane and in polar protic solvents like water at room temperature.[2]	The presence of the polar carbonyl group and the relatively non-polar aromatic rings suggests moderate polarity. The trifluoromethyl group also influences solubility.

Core Principles of Recrystallization

Recrystallization is based on the differential solubility of a compound in a given solvent at different temperatures. The ideal recrystallization solvent is one in which the compound of interest is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Impurities, on the other hand, should either be highly soluble in the solvent at all temperatures (so they remain in the mother liquor upon cooling) or insoluble in the hot solvent (allowing for their removal via hot filtration).

Solvent Selection: The Key to Successful Purification

The choice of solvent is the most critical parameter in recrystallization. A systematic approach to solvent selection is recommended:

• "Like Dissolves Like": The moderate polarity of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone suggests that solvents of intermediate polarity will be most effective.

• Small-Scale Solubility Tests: Before committing to a bulk recrystallization, perform small-scale tests with a variety of solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, and mixtures such as ethanol/water or toluene/hexane) to identify a suitable system.[3]

• Solvent/Anti-Solvent Systems: If a single solvent with the desired temperature-dependent solubility profile cannot be found, a mixed solvent system (solvent/anti-solvent) can be employed.[4][5] In this technique, the compound is dissolved in a "good" solvent at an elevated temperature, and a "poor" solvent (the anti-solvent) in which the compound is insoluble is slowly added to induce crystallization.[5]

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the initial purity of the crude material and the specific impurities present.

Protocol 1: Single-Solvent Recrystallization

This is the most straightforward recrystallization method and should be attempted first.

Step-by-Step Methodology:

• Dissolution: Place the crude (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in an Erlenmeyer flask. Add a minimal amount of a suitable hot solvent (e.g., isopropanol) and heat the mixture to the solvent's boiling point with stirring. Continue adding small portions of the hot solvent until the solid is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration by passing the hot solution through a fluted filter paper in a pre-heated funnel. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once the solution has reached room temperature, it can be placed in an ice bath to maximize crystal yield.[3]

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash them with a small amount of cold solvent to remove any remaining mother liquor, and then dry them under vacuum.

Protocol 2: Solvent/Anti-Solvent Recrystallization

This method is useful when the compound is too soluble in a particular solvent, even at low temperatures.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude material in a minimal amount of a "good" solvent (e.g., toluene) at room temperature or with gentle heating.

• Addition of Anti-Solvent: Slowly add a "poor" solvent (e.g., hexane) dropwise with stirring until the solution becomes slightly turbid (cloudy). The turbidity indicates that the solution is saturated.

• Inducing Crystallization: Gently warm the solution until the turbidity just disappears, and then allow it to cool slowly to room temperature. If crystals do not form, scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound can help to induce crystallization.[4]

• Cooling and Isolation: Once crystallization is established, the flask can be cooled in an ice bath to improve the yield. Collect the crystals by vacuum filtration, wash with a small amount of the anti-solvent, and dry under vacuum.

Visualization of Experimental Workflows

Caption: General workflow for the recrystallization of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Purity Assessment

After recrystallization, it is crucial to assess the purity of the final product. A combination of analytical techniques should be employed to confirm both the identity and purity of the compound.

High-Performance Liquid Chromatography (HPLC)

HPLC is a sensitive and accurate method for determining the purity of organic compounds.[6][7]

Suggested HPLC Method:

Parameter	Condition	Rationale
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)	Provides good separation for compounds of moderate polarity.
Mobile Phase	A gradient of acetonitrile and water (with 0.1% formic or trifluoroacetic acid)	A common mobile phase for the analysis of benzophenone derivatives.[6][8]
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC.
Detection	UV at 254 nm	Aromatic compounds like benzophenones strongly absorb UV light at this wavelength.[8]
Injection Volume	10 µL	-
Sample Prep	Dissolve a small amount of the purified compound in the mobile phase.	-

Data Interpretation: A successful purification will result in a single major peak in the HPLC chromatogram, with any impurity peaks being significantly reduced or eliminated compared to the chromatogram of the crude material.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for confirming the chemical structure of a compound and for identifying impurities.[9]

• ¹H NMR: The proton NMR spectrum should show the expected signals for the aromatic protons of the 4-chlorophenyl and 4-(trifluoromethyl)phenyl rings. The integration of these signals should correspond to the number of protons in the structure.

• ¹³C NMR: The carbon NMR spectrum will provide information about the number and types of carbon atoms in the molecule.

• ¹⁹F NMR: Fluorine NMR is particularly useful for fluorine-containing compounds and will show a characteristic signal for the trifluoromethyl group.

Data Interpretation: The absence of unexpected signals in the NMR spectra is a strong indicator of high purity. Any residual solvent from the recrystallization process will also be visible in the ¹H NMR spectrum and can be quantified.

Caption: Decision workflow for the analytical validation of purified (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Troubleshooting

• "Oiling Out": If the compound separates as an oil instead of crystals, it may be because the solution is cooling too quickly or the boiling point of the solvent is higher than the melting point of the compound. To remedy this, reheat the solution to dissolve the oil, add more solvent, and allow it to cool more slowly.[3]

• Low Yield: A low yield may be due to using too much solvent, which keeps a significant amount of the product dissolved in the mother liquor. The volume of the mother liquor can be reduced by evaporation to recover more product, although this second crop may be less pure.

• No Crystals Form: If crystallization does not occur upon cooling, try scratching the inner surface of the flask with a glass rod or adding a seed crystal of the pure compound.

Conclusion

The purification of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone by recrystallization is a critical step in ensuring its suitability for downstream applications. By carefully selecting a solvent system and following a systematic protocol, it is possible to obtain this compound in high purity. The combination of HPLC and NMR spectroscopy provides a robust analytical workflow for validating the success of the purification process. The principles and protocols outlined in this application note serve as a comprehensive guide for researchers and professionals in the field.

References

• Huang, Y.-F., Chien, J.-T., Chen, H.-C., Liu, X.-R., Chang, J.-P., & Huang, J.-J. (n.d.). Rapid determination of benzophenone derivatives in cereals using FaPEx coupled with ultra–high-performance liquid chromatography–tandem mass spectrometry. PMC. [Link]

• SYNTHESIS, SPECTROSCOPY AND PHOTOCHEMISTRY OF BENZOPHENONES Integrated Laboratory Project. (n.d.). Oregon State University. [Link]

• (n.d.). Method for purifying and separating benzophenone.

• 4-chlorophenyl)(4-(trifluoroMethyl)phenyl)Methanone — Chemical Substance Information. (n.d.). NextSDS. [Link]

• García-Córcoles, M. T., Cipa, M., Rodríguez-Gómez, R., & Ruedas-Rama, M. J. (2018). Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry. Analytical Methods, 10(42), 5125–5133. [Link]

• El-Gindy, A., Emara, S., & Shaaban, H. (2011). Derivative spectrophotometric analysis of benzophenone (as an impurity) in phenytoin. ResearchGate. [Link]

• Substituted Benzophenone Imines for COF Synthesis via Transimination. (n.d.). The Royal Society of Chemistry. [Link]

• Substituted benzophenone imines for COF synthesis via formal transimination. (2023). CORE. [Link]

• El-Gindy, A., Emara, S., & Shaaban, H. (n.d.). Derivative spectrophotometric analysis of benzophenone (as an impurity) in phenytoin. ResearchGate. [Link]

• Recrystallization method. (n.d.). [Link]

• Česen, M., Kreft, D., & Heath, E. (2024). Implementation of Sensitive Method for Determination of Benzophenone and Camphor UV Filters in Human Urine. MDPI. [Link]

• The synthesis of fluorinated benzophenones, xanthones, acridones, and thioxanthones by iterative nucleophilic aromatic substitution is described. (2011). The Journal of Organic Chemistry, 76(24), 10147–10157. [Link]

• green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. (n.d.). [Link]

• Wang, Y., & Xi, Y.-L. (2015). HPLC Determination of Four Derivatives of Benzene. Asian Journal of Chemistry, 27(6), 2261–2263. [Link]

• (4-Methoxyphenyl)[4-(trifluoromethyl)phenyl]methanone. (n.d.). PubChem. [Link]

• (4-CHLORO-PHENYL)-(4-TRIFLUOROMETHOXY-PHENYL)-METHANONE. (n.d.). NextSDS. [Link]

• (4-chlorophenyl)[4-(trifluoromethyl)phenyl]methanamine — Chemical Substance Information. (n.d.). NextSDS. [Link]

• (4-Chlorophenyl)[3-(trifluoromethyl)phenyl]methanone, 50 mg. (n.d.). Carl ROTH. [Link]

• 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules. (n.d.). [Link]

• Radhikaa, C. (2020). NMR spectral analysis of 2-(4-chlorophenyl)-1-((furan-2-yl)methyl)-4,5-dimethyl-1H-imidazole. Malaya Journal of Matematik, S(2), 1338–1339. [Link]

• Solubility of 4-(trifluoromethyl)acetophenone in different organic.... (n.d.). ResearchGate. [Link]

• Supporting information. (n.d.). The Royal Society of Chemistry. [Link]

• A kind of preparation method of high-purity ethiprole. (n.d.).

• Zhang, Y., An, C., Guo, T., Li, H., & Wang, J. (2023). Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX. Molecules, 28(12), 4735. [Link]

• (4-Methoxyphenyl)(4-(trifluoromethyl)phenyl)methanol - Optional[13C NMR] - Chemical Shifts. (n.d.). SpectraBase. [Link]

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Revolutionizing Photopolymerization: Application Notes for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

For Researchers, Scientists, and Drug Development Professionals

In the dynamic field of photopolymerization, the quest for highly efficient and versatile photoinitiators is paramount. This guide introduces (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, a halogenated benzophenone derivative, as a potent Norrish Type II photoinitiator for a new generation of UV-curable materials. These comprehensive application notes provide researchers, scientists, and drug development professionals with the foundational knowledge, detailed protocols, and performance data required to effectively utilize this compound in their research and development endeavors.

Introduction to (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone: A High-Efficiency Photoinitiator

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a solid organic compound that belongs to the benzophenone class of photoinitiators. Its molecular structure, featuring both a chlorine atom and a trifluoromethyl group on the phenyl rings, imparts unique photophysical and chemical properties that make it a compelling candidate for initiating free-radical polymerization.

Key Attributes:

• Norrish Type II Photoinitiator: Like other benzophenone derivatives, it initiates polymerization through a bimolecular hydrogen abstraction mechanism, requiring a co-initiator.[1][2]

• Enhanced Intersystem Crossing: The presence of the chlorine atom is expected to enhance the rate of intersystem crossing from the excited singlet state to the reactive triplet state, a key step in the photoinitiation process.

• Broad Formulation Compatibility: It exhibits good solubility in common monomers and oligomers used in UV-curable formulations.

Table 1: Physicochemical Properties of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Property	Value	Source
Molecular Formula	C₁₄H₈ClF₃O	[3]
Molecular Weight	284.66 g/mol	[3]
Appearance	White to off-white crystalline powder	General knowledge
Melting Point	Not readily available
Solubility	Soluble in common organic solvents and acrylate monomers.	General knowledge

The Science Behind the Initiation: Mechanism of Action

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone functions as a Norrish Type II photoinitiator. This mechanism is a multi-step process that ultimately generates the free radicals necessary to initiate polymerization.

• Photoexcitation: Upon absorption of UV radiation, the benzophenone derivative is promoted from its ground state (S₀) to an excited singlet state (S₁).

• Intersystem Crossing (ISC): The molecule rapidly undergoes intersystem crossing to a more stable and longer-lived triplet state (T₁). This is a highly efficient process for benzophenones.[4]

• Hydrogen Abstraction: The excited triplet state of the photoinitiator abstracts a hydrogen atom from a co-initiator, typically a tertiary amine. This step is crucial and results in the formation of a ketyl radical and an amine-derived radical.[1][2]

• Initiation: The highly reactive amine-derived radical is the primary species responsible for initiating the polymerization of acrylate or other vinyl monomers.

Figure 1: Mechanism of Norrish Type II Photoinitiation.

Synthesis Protocol: Friedel-Crafts Acylation

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone can be synthesized via a Friedel-Crafts acylation reaction. This method involves the reaction of an acyl chloride with an aromatic compound in the presence of a Lewis acid catalyst.[5]

Materials:

• 4-Chlorobenzoyl chloride

• Trifluoromethylbenzene

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (HCl), 1 M aqueous solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane under a nitrogen atmosphere. Cool the suspension to 0 °C in an ice bath.

• Acyl Chloride Addition: Dissolve 4-chlorobenzoyl chloride (1 equivalent) in anhydrous dichloromethane and add it to the dropping funnel. Add the solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature at 0 °C.

• Aromatic Compound Addition: After the addition of the acyl chloride is complete, add trifluoromethylbenzene (1 equivalent) to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes at 0 °C.

• Reaction: Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and 1 M HCl. Separate the organic layer and wash it sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone as a crystalline solid.

Application Protocols: Harnessing the Power of Photopolymerization

Preparation of a UV-Curable Acrylate Formulation

This protocol outlines the preparation of a standard UV-curable acrylate formulation for applications such as coatings, adhesives, and inks.

Materials:

• (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

• Triethanolamine (co-initiator)

• Trimethylolpropane triacrylate (TMPTA, monomer)

• Beaker

• Magnetic stirrer

• UV curing system (e.g., mercury lamp or 365 nm LED)

Procedure:

• Formulation: In a beaker, combine the desired amount of TMPTA monomer with (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (typically 1-5 wt%) and triethanolamine (typically 2-8 wt%).

• Mixing: Stir the mixture at room temperature until all components are fully dissolved and the solution is homogeneous.

• Application: Apply a thin film of the formulation onto a substrate (e.g., glass, metal, or plastic) using a film applicator or spin coater.

• Curing: Expose the coated substrate to a UV light source. The curing time will depend on the light intensity, film thickness, and the specific formulation. A typical starting point is an exposure of 30-60 seconds under a medium-pressure mercury lamp.

• Characterization: The cured film can be characterized for properties such as hardness, adhesion, and solvent resistance.

Characterization of Photopolymerization Kinetics using Real-Time FTIR

Real-time Fourier Transform Infrared (RT-FTIR) spectroscopy is a powerful technique to monitor the kinetics of photopolymerization by tracking the disappearance of the acrylate double bond peak (around 1635 cm⁻¹).

Equipment:

• FTIR spectrometer with a real-time sampling accessory

• UV light source coupled to the FTIR

• Sample holder (e.g., BaF₂ plates)

Procedure:

• Sample Preparation: Place a small drop of the photocurable formulation between two BaF₂ plates.

• Baseline Spectrum: Record an initial IR spectrum before UV exposure.

• Initiation and Monitoring: Start the UV irradiation and simultaneously begin collecting IR spectra at regular intervals (e.g., every second).

• Data Analysis: Plot the area of the acrylate peak at ~1635 cm⁻¹ as a function of time. The rate of polymerization and the final monomer conversion can be calculated from this data.

Table 2: Comparative Performance of Benzophenone Photoinitiators in Acrylate Polymerization

Photoinitiator System (wt%)	Monomer	Light Source	Polymerization Rate (%/s)	Final Conversion (%)
(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (3%) + TEA (5%)	TMPTA	365 nm LED	Data to be determined	Data to be determined
Benzophenone (3%) + TEA (5%)	TMPTA	365 nm LED	~1.5	~85
4-Chlorobenzophenone (3%) + TEA (5%)	TMPTA	365 nm LED	~1.8	~88

Note: The performance data for the title compound is illustrative and should be determined experimentally. The data for benzophenone and 4-chlorobenzophenone are representative values from the literature for comparison.

Expected Photophysical Properties

• Absorption Maximum (λmax): Benzophenone exhibits a characteristic n→π* transition in the UV-A region. For 4-chlorobenzophenone, the maximum absorption in alcohol is reported to be around 260 nm.[6] The trifluoromethyl group is not expected to significantly shift this primary absorption band. Therefore, a UV light source with a strong emission around 365 nm (a common output for mercury lamps and LEDs) is expected to be effective for excitation.

Figure 2: Estimated UV-Vis Absorption Spectrum.

Safety and Handling

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a chemical compound intended for research use only.[3] Standard laboratory safety precautions should be followed.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when handling the compound.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or under a fume hood.

• Storage: Store in a tightly sealed container in a cool, dry place away from light.

Conclusion

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone presents a compelling option for researchers seeking a high-efficiency Norrish Type II photoinitiator. Its unique substitution pattern is anticipated to provide enhanced performance in a variety of photopolymerization applications. The protocols and data presented in this guide serve as a robust starting point for the exploration and implementation of this promising compound in the development of advanced materials.

References

• Structural and Spectroscopic Studies of the Photophysical Properties of Benzophenone Derivatives. (2009). The Journal of Physical Chemistry A. Available at: [Link]

• Structural and Spectroscopic Studies of the Photophysical Properties of Benzophenone Derivatives | Request PDF. (2025). ResearchGate. Available at: [Link]

• Ketone Number and Substitution Effect of Benzophenone Derivatives on the Free Radical Photopolymerization of Visible-Light Type-II Photoinitiators. (2021). MDPI. Available at: [Link]

• Photophysical Properties of Benzophenone-Based TADF Emitters in Relation to Their Molecular Structure. (n.d.). PMC. Available at: [Link]

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• 4,4'-Dichlorobenzophenone - Optional[UV-VIS] - Spectrum. (n.d.). SpectraBase. Available at: [Link]

• Norrish Type 2/ II Photoinitiator Wholesale Manufacturer. (2026). Tintoll. Available at: [Link]

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• (4-chlorophenyl)(4-(trifluoroMethyl)phenyl)Methanone — Chemical Substance Information. (n.d.). NextSDS. Available at: [Link]

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• Synthesis method of 4-chloro-3- (trifluoromethyl) phenylisocyanate. (n.d.). Google Patents.

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Application Note: Strategies for the Derivativation of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone as a Scaffold for Novel Drug Discovery

Abstract

The (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone core structure represents a valuable starting scaffold for medicinal chemistry and drug discovery programs. Its benzophenone framework is a privileged motif found in numerous biologically active compounds, and the distinct electronic properties of the chloro- and trifluoromethyl-substituted phenyl rings offer specific vectors for chemical modification.[1][2][3][4] This guide provides a detailed overview of key derivatization strategies, complete with actionable, step-by-step protocols for researchers and drug development professionals. We will explore palladium-catalyzed cross-coupling reactions, direct amination strategies, and modifications to the central carbonyl group, providing the foundational chemistry to generate diverse compound libraries for biological screening.

The (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone Scaffold: A Privileged Starting Point

Physicochemical Properties and Structural Features

The title compound possesses a unique combination of features that make it an attractive starting point for library synthesis:

• Two Reactive Handles: The aryl chloride provides a reactive site for a host of well-established cross-coupling reactions. The electron-withdrawing nature of the adjacent carbonyl and the opposing trifluoromethyl group can influence its reactivity.

• Carbonyl Group: The central ketone can be targeted for reactions such as reductive amination, allowing for the introduction of diverse amine-containing side chains.[5][6]

• Metabolic Stability: The trifluoromethyl group often enhances metabolic stability and can improve pharmacokinetic properties by blocking potential sites of metabolism.

• Lipophilicity and Binding: The trifluoromethyl group also increases lipophilicity, which can enhance membrane permeability and interactions with hydrophobic pockets in biological targets.

Rationale for Derivatization: Exploring Chemical Space

Systematic derivatization of this scaffold allows for the comprehensive exploration of Structure-Activity Relationships (SAR). By modifying specific positions, researchers can modulate properties such as:

• Potency and selectivity against a biological target.

• Solubility and permeability.

• Metabolic stability and pharmacokinetic profile.

• Off-target effects.

The benzophenone core itself is associated with a wide range of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[1][2][3][7][8]

Key Reactive Sites for Modification

The primary sites for derivatization on the (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone scaffold are the aryl chloride, the central carbonyl group, and potentially the trifluoromethyl-substituted ring through electrophilic aromatic substitution, although the latter is often more challenging.

Caption: Key derivatization points on the scaffold.

Synthetic Strategies & Protocols

This section provides detailed, field-tested protocols for the most impactful derivatization reactions. The following are general procedures and should be optimized for each specific substrate combination.

C-N Bond Formation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a premier method for forming C-N bonds, coupling the aryl chloride with a wide variety of primary and secondary amines.[9][10][11] Aryl chlorides are typically less reactive than bromides or iodides, often necessitating the use of specialized phosphine ligands and robust bases.[11]

Protocol: General Procedure for Buchwald-Hartwig Amination

• Setup: To an oven-dried Schlenk tube or microwave vial, add (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 mmol, 1.0 equiv).

• Catalyst/Ligand Addition: Add the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%) and the appropriate phosphine ligand (e.g., BrettPhos or XPhos, 4 mol%).[11][12]

• Base and Amine: Add the base (e.g., Sodium tert-butoxide (NaOtBu), 1.4 equiv) and the desired amine (1.2 equiv).[11]

• Solvent: Add anhydrous, degassed solvent (e.g., Dioxane or Toluene, 5 mL).

• Reaction: Seal the vessel, and purge with an inert gas (Argon or Nitrogen) for 5-10 minutes. Heat the reaction mixture to 100-110 °C.

• Monitoring: Stir vigorously for 12-24 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[11]

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite® to remove palladium residues.

• Extraction: Wash the filtrate with water (2 x 15 mL) and brine (1 x 15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired arylamine derivative.[12]

Parameter	Recommended Condition	Notes
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂	Pd₂(dba)₃ is often preferred for its air stability.
Ligand	XPhos, BrettPhos, SPhos	Choice is crucial for unreactive aryl chlorides.[11][12]
Base	NaOtBu, K₃PO₄, Cs₂CO₃	NaOtBu is a strong, effective base for these couplings.[11][12]
Solvent	Dioxane, Toluene	Must be anhydrous and degassed.
Temperature	100-110 °C	Higher temperatures may be needed for challenging substrates.

C-C Bond Formation via Suzuki-Miyaura Cross-Coupling

The Suzuki reaction is a versatile method for forming C-C bonds by coupling the aryl chloride with an organoboron reagent, typically a boronic acid or its ester.[13][14][15] This allows for the synthesis of biaryl ketones and the introduction of various alkyl or alkenyl groups.

Protocol: General Procedure for Suzuki-Miyaura Coupling

• Setup: In a reaction vessel, combine (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.5 equiv), and the base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv).[13][15]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol% or Pd(OAc)₂/SPhos).[13]

• Solvent: Add a degassed solvent system, typically a mixture of an organic solvent and an aqueous solution (e.g., Dioxane/Water 4:1, 5 mL).

• Reaction: Purge the vessel with an inert gas. Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction for 4-18 hours by TLC or LC-MS.

• Workup: After cooling, dilute the mixture with ethyl acetate (25 mL). Wash with water and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, concentrate, and purify by flash column chromatography.[15]

Parameter	Recommended Condition	Notes
Palladium Catalyst	Pd(PPh₃)₄, Pd(OAc)₂	Pd(PPh₃)₄ can often be used directly. Others require a ligand.
Ligand (if needed)	PPh₃, SPhos, XPhos	Modern ligands can improve yields for aryl chlorides.[13]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	An aqueous base is required to activate the boronic acid.[14]
Solvent	Dioxane/H₂O, Toluene/H₂O	Biphasic systems are common.[13][15]
Temperature	80-100 °C	Microwave irradiation can sometimes accelerate the reaction.[15]

Modification at the Carbonyl Group: Reductive Amination

Reductive amination is a powerful method to convert the ketone into a secondary or tertiary amine in a one-pot reaction.[5][6] This reaction first involves the formation of an iminium ion intermediate, which is then reduced in situ.

Protocol: General Procedure for Reductive Amination

• Setup: Dissolve (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 mmol, 1.0 equiv) and the desired primary or secondary amine (1.2 equiv) in a suitable solvent (e.g., Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), 10 mL).

• Acid Catalyst (Optional): Add a catalytic amount of acetic acid (0.1 equiv) to facilitate iminium ion formation.

• Reducing Agent: Add the reducing agent (e.g., Sodium triacetoxyborohydride (STAB), 1.5 equiv) portion-wise at room temperature.[16] STAB is often preferred as it is milder and more selective than agents like sodium cyanoborohydride.[6][16]

• Reaction: Stir the mixture at room temperature for 6-24 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃.

• Extraction: Separate the layers and extract the aqueous layer with DCM (2 x 20 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product via flash column chromatography.

Nucleophilic Aromatic Substitution (SNAr)

While palladium catalysis is highly versatile, direct Nucleophilic Aromatic Substitution (SNAr) can be an effective, metal-free alternative for certain nucleophiles. The reaction is facilitated by the presence of strong electron-withdrawing groups (like the carbonyl and trifluoromethyl groups) which stabilize the negatively charged Meisenheimer intermediate.[17][18]

Protocol: General Procedure for SNAr with an Amine

• Setup: In a sealed pressure tube, combine (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 mmol, 1.0 equiv), the desired amine (2.0-3.0 equiv), and a polar aprotic solvent like Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) (5 mL).

• Base (Optional): For less nucleophilic amines or to deprotonate thiols/alcohols, a non-nucleophilic base like K₂CO₃ or Diisopropylethylamine (DIPEA) may be required.

• Reaction: Seal the tube and heat to a high temperature (e.g., 120-160 °C). High pressure may also accelerate the reaction.[19]

• Monitoring: Monitor the reaction by TLC or LC-MS. These reactions can require extended times (24-48 hours).

• Workup: Cool the reaction mixture and pour it into water (50 mL).

• Extraction: Extract the product with a suitable organic solvent like ethyl acetate (3 x 25 mL).

• Purification: Wash the combined organic layers with water and brine, dry over Na₂SO₄, concentrate, and purify by column chromatography.

Purification and Characterization

Rigorous purification and characterization are essential to validate the structure and purity of each new derivative.

• Purification: Flash column chromatography on silica gel is the standard method. For less polar compounds, a hexane/ethyl acetate gradient is common. For more polar amine products, a DCM/methanol gradient may be necessary. Recrystallization can be used for solid compounds to achieve high purity.[20]

• Characterization:

  • LC-MS: To confirm the molecular weight of the desired product and assess purity.

  • NMR Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the exact structure. ¹⁹F NMR is particularly useful for confirming modifications involving the trifluoromethylphenyl ring.

  • High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition.

Application in a Drug Discovery Workflow

The derivatization of the (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone scaffold fits seamlessly into a modern drug discovery paradigm.

Caption: Iterative drug discovery workflow.

Example Case: Anticancer Agent Development

Substituted benzophenones have shown significant potential as anticancer agents.[3][7] A library synthesized from this scaffold could be screened for cytotoxicity against a panel of cancer cell lines (e.g., A549, HeLa, MCF-7) using a standard MTT assay.[3]

Hypothetical SAR Table:

Compound ID	R-Group (at Cl position)	IC₅₀ vs. A549 (µM)	Notes
Parent	-Cl	> 50	Starting material, inactive.
LIB-001	-Phenyl	25.2	Suzuki coupling product.
LIB-002	-Morpholine	10.8	Buchwald-Hartwig product.
LIB-003	-Aniline	5.1	Buchwald-Hartwig product.
LIB-004	-CH₂-NH-Cyclohexyl	15.6	Reductive amination product.

This hypothetical data suggests that introducing a hydrogen-bond-donating aniline group (LIB-003) significantly improves potency over a simple phenyl ring (LIB-001) or a bulky morpholine (LIB-002), guiding the next round of synthesis.

Conclusion

The (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone scaffold is an excellent starting point for generating novel chemical entities for drug discovery. By employing robust and well-understood synthetic methodologies such as Buchwald-Hartwig amination, Suzuki coupling, and reductive amination, researchers can efficiently produce diverse libraries of compounds. The strategic application of these protocols, combined with iterative biological screening and SAR analysis, provides a clear and effective path toward the identification of potent and selective lead compounds.

References

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• ResearchGate. (n.d.). Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. Retrieved from [Link]

• Khan, K. M., et al. (2018). Synthesis of 4-substituted ethers of benzophenone and their antileishmanial activities. Royal Society Open Science, 5(5), 180130. [Link]

• Li, Y., et al. (2021). Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry, 19(3), 606-611. [Link]

• Wang, Z., et al. (2011). Synthesis and biological activity of naphthyl-substituted (B-ring) benzophenone derivatives as novel non-nucleoside HIV-1 reverse transcriptase inhibitors. Bioorganic & Medicinal Chemistry Letters, 21(15), 4448-4451. [Link]

• Ogiwara, Y., et al. (2019). A Convenient Preparation Method for Benzophenone Imine Catalyzed by Tetrabutylammonium Fluoride. Organic Process Research & Development, 23(8), 1773-1777. [Link]

• Wuisan, Z. G., et al. (2021). Biological Activity Evaluation and In Silico Studies of Polyprenylated Benzophenones from Garcinia celebica. Molecules, 26(22), 6848. [Link]

• SchMölzer, M., et al. (2016). A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. European Journal of Organic Chemistry, 2016(6), 1146-1156. [Link]

• Patil, S. B., et al. (2021). Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach. Molecules, 26(11), 3298. [Link]

• Wang, D., et al. (2023). One-pot reductive amination of carbonyl compounds and nitro compounds via Ir-catalyzed transfer hydrogenation. New Journal of Chemistry, 47(41), 19307-19312. [Link]

• Scribd. (n.d.). Reductive Amination with Boron Agents. Retrieved from [Link]

• Liu, X., et al. (2022). Development and Validation of Benzophenone Derivatives in Packaged Cereal-Based Foods by Solid–Liquid Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry. Foods, 11(9), 1334. [Link]

• BYU ScholarsArchive. (2014). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. Retrieved from [Link]

• Liu, X., et al. (2022). Identification of Benzophenone Analogs in Rice Cereal through Fast Pesticide Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry. Foods, 11(4), 572. [Link]

• Myers, A. G. Research Group. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• Bora, U., et al. (2020). C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes. RSC Advances, 10(42), 25141-25152. [Link]

• ResearchGate. (n.d.). Suzuki–Miyaura reaction of 4-bromobenzophenone and phenylboronic acid. Retrieved from [Link]

• Ibata, T., et al. (1993). Aromatic Nucleophilic Substitution of Halobenzenes with Amines under High Pressure. Bulletin of the Chemical Society of Japan, 66(10), 3090-3096. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Zhang, H., et al. (2024). Aromatic Nucleophilic Substitution of Halobenzenes and Phenols with Catalysis by Arenophilic π Acids. Accounts of Chemical Research, 57(16), 2397-2409. [Link]

• Google Patents. (n.d.). CN108586224B - Method for purifying and separating benzophenone.

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Chapman, N. B., & Parker, R. E. (1951). Aromatic nucleophilic substitutions. Reactions of chloro- and nitro-substituted benzenes. Journal of the Chemical Society, 3301-3307. [Link]

• NPTEL Archive. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Golisade, A., et al. (2017). Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry. Analytical Chemistry, 89(10), 5347-5351. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Introduction

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, also known as 4-chloro-4'-(trifluoromethyl)benzophenone, is a key intermediate in the synthesis of pharmaceuticals and advanced materials. Its preparation is most commonly achieved via the Friedel-Crafts acylation, a robust method for forming aryl ketones.[1][2] This reaction involves the electrophilic aromatic substitution of an aromatic ring with an acyl halide or anhydride, mediated by a Lewis acid catalyst.

However, the synthesis of this specific molecule presents a notable challenge: both aromatic precursors, chlorobenzene and (trifluoromethyl)benzene, are electronically deactivated towards electrophilic substitution. The chlorine atom is weakly deactivating, while the trifluoromethyl group is strongly deactivating. This necessitates carefully optimized reaction conditions to achieve high yields and minimize side-product formation. This guide provides in-depth troubleshooting advice, frequently asked questions, and optimized protocols to empower researchers in overcoming these synthetic hurdles.

Reaction Overview and Mechanism

The core of this synthesis is the Friedel-Crafts acylation. The reaction proceeds by generating a highly electrophilic acylium ion, which is then attacked by the electron-rich aromatic ring.[3] Due to the deactivating nature of the trifluoromethyl group, the more favorable synthetic route involves the acylation of chlorobenzene with 4-(trifluoromethyl)benzoyl chloride.

Reaction Scheme: 4-(Trifluoromethyl)benzoyl chloride + Chlorobenzene --(Lewis Acid)--> (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone + HCl

The mechanism involves three key steps:

• Formation of the Acylium Ion: The Lewis acid (e.g., AlCl₃) coordinates with the acyl chloride, facilitating the departure of the chloride to form a resonance-stabilized acylium ion.

• Electrophilic Attack: The π-electron system of chlorobenzene acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized carbocation intermediate known as a sigma complex.

• Deprotonation: A base (like AlCl₄⁻) removes a proton from the sigma complex, restoring the aromaticity of the ring and yielding the final ketone product. The catalyst is regenerated in this step.[4]

Caption: Mechanism of Friedel-Crafts Acylation.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is preferable: acylating chlorobenzene with 4-(trifluoromethyl)benzoyl chloride or acylating (trifluoromethyl)benzene with 4-chlorobenzoyl chloride?

A1: Acylating chlorobenzene with 4-(trifluoromethyl)benzoyl chloride is the preferred route. The trifluoromethyl (-CF₃) group is a powerful electron-withdrawing group that strongly deactivates the aromatic ring, making it significantly less nucleophilic and thus less reactive in Friedel-Crafts reactions.[5] While the chloro group is also deactivating, its effect is less pronounced. Therefore, starting with the more reactive (or less deactivated) nucleophile, chlorobenzene, will generally lead to better yields and require milder conditions.

Q2: Why is a stoichiometric amount (or even a slight excess) of aluminum chloride (AlCl₃) typically required for this reaction?

A2: Unlike many catalytic reactions, Friedel-Crafts acylation often requires more than one equivalent of the Lewis acid catalyst. This is because the carbonyl oxygen of the resulting ketone product is itself a Lewis base and forms a stable complex with AlCl₃.[4][6] This complexation deactivates the product towards further acylation (preventing polysubstitution) but also sequesters the catalyst, rendering it inactive for further cycles. A stoichiometric amount ensures enough free catalyst is available to activate the acyl chloride for all starting material.

Q3: Can other, more 'catalytic' Lewis acids or Brønsted acids be used to improve the process?

A3: Yes, several alternatives to AlCl₃ have been developed to circumvent the need for stoichiometric amounts and harsh conditions.

• Metal Triflates: Lanthanide and other metal triflates (e.g., Sc(OTf)₃, Bi(OTf)₃) are water-tolerant Lewis acids that can catalyze Friedel-Crafts acylations effectively, often in catalytic quantities.[7] They are generally easier to handle and can be recycled.

• Brønsted Superacids: Trifluoromethanesulfonic acid (TfOH) is a superacid that can act as an efficient catalyst for Friedel-Crafts acylations, sometimes allowing the reaction to proceed under solvent-free conditions.[8][9] It protonates the acylating agent, generating the reactive electrophile.

Q4: What are the most critical safety precautions to take during this synthesis?

A4:

• Anhydrous Conditions: Lewis acids like AlCl₃ react violently with moisture. All glassware must be rigorously dried (e.g., flame-dried or oven-dried), and anhydrous solvents must be used.[10] The reaction should be run under an inert atmosphere (e.g., nitrogen or argon).

• HCl Gas Evolution: The reaction produces hydrogen chloride (HCl) gas, which is corrosive and toxic. The entire apparatus must be set up in a well-ventilated fume hood, and the gas should be directed to a scrubbing trap (e.g., a bubbler containing a sodium hydroxide solution).

• Exothermic Reaction: The addition of reagents and the reaction itself can be highly exothermic. Maintain strict temperature control using an ice bath, especially during the addition of AlCl₃ and the reactants.[10] Uncontrolled temperature can lead to a runaway reaction and increased formation of tarry byproducts.

• Quenching: The work-up, which involves quenching the reaction mixture with ice and/or acid to decompose the AlCl₃ complexes, is also highly exothermic and releases more HCl gas. This must be done slowly and cautiously in a large flask to manage the effervescence and heat generated.[1][11]

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Caption: Troubleshooting workflow for low product yield.

Problem 1: Low or No Product Yield

A low yield is the most common issue, often stemming from a few critical parameters.[12]

• Possible Cause A: Moisture Contamination

  • Diagnosis: The reaction may fail to start, or you might observe excessive fuming when AlCl₃ is added to the solvent. The catalyst may appear clumpy and yellowed.

  • Solution: Ensure every piece of glassware is meticulously dried in an oven at >120 °C for several hours or flame-dried under vacuum and allowed to cool under an inert atmosphere. Use commercially available anhydrous solvents or distill them from an appropriate drying agent. Ensure your inert gas line has a drying tube.

• Possible Cause B: Inactive or Insufficient Catalyst

  • Diagnosis: The reaction appears sluggish or fails to proceed to completion as monitored by TLC or GC.

  • Solution: Aluminum chloride is highly hygroscopic and can lose activity upon exposure to air. Use a fresh bottle from a reliable supplier. Weigh it out quickly and add it to the reaction flask promptly. As the product complexes with the catalyst, use at least 1.1 to 1.3 molar equivalents relative to the limiting reagent (the acyl chloride).[6]

• Possible Cause C: Sub-optimal Reaction Temperature

  • Diagnosis: The reaction either does not start (if too cold) or produces a dark, tarry mixture with a low yield of the desired product (if too hot).[10]

  • Solution: The initial complex formation and acylation are exothermic. Pre-cool the AlCl₃ suspension to 0-5 °C before slowly adding the acyl chloride, followed by the chlorobenzene.[1] After the addition is complete, the reaction can be allowed to slowly warm to room temperature or gently heated to drive it to completion. The optimal temperature profile may require empirical validation.

Problem 2: Formation of Significant Impurities

• Possible Cause A: Isomeric Impurities

  • Diagnosis: NMR or GC-MS analysis shows the presence of the ortho-acylated product, (2-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

  • Solution: The chloro-substituent is an ortho, para-director. While the para-product is sterically favored, the formation of the ortho-isomer can increase at higher temperatures.[11] Running the reaction at lower temperatures (0 °C to room temperature) generally improves para-selectivity. The choice of solvent can also influence isomer distribution.

• Possible Cause B: Decomposition and Tarring

  • Diagnosis: The final reaction mixture is a dark, viscous, or solid mass that is difficult to work up, and the desired product yield is low.

  • Solution: This is almost always due to poor temperature control, leading to runaway side reactions.[10] Ensure slow, dropwise addition of reagents into a well-stirred, cooled suspension of the Lewis acid. If the reaction is scaled up, consider a jacketed reactor for better heat management.

Problem 3: Reaction Stalls Before Completion

• Possible Cause A: Catalyst Deactivation During Reaction

  • Diagnosis: TLC or GC monitoring shows the reaction starting but plateauing before all the starting material is consumed.

  • Solution: This points to gradual deactivation of the catalyst, likely by trace moisture introduced during the reaction. Ensure the inert atmosphere is maintained throughout the entire process. Check for leaks in your apparatus.

• Possible Cause B: Poor Solubility or Mixing

  • Diagnosis: The reaction is sluggish, and solid clumps are visible in the reaction vessel.

  • Solution: Ensure efficient stirring to maintain a homogenous suspension. While chlorobenzene can sometimes serve as both reactant and solvent, using an inert co-solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) can improve solubility and consistency.[1]

Optimized Experimental Protocols

Caption: General experimental workflow for Friedel-Crafts acylation.

Protocol 1: Classic AlCl₃-Mediated Synthesis

This protocol is a standard procedure adapted from established methods for Friedel-Crafts acylation.[1][11]

Materials:

• 4-(Trifluoromethyl)benzoyl chloride (1.0 equiv)

• Chlorobenzene (3.0-5.0 equiv, can act as solvent)

• Anhydrous Aluminum Chloride (AlCl₃) (1.2 equiv)

• Anhydrous Dichloromethane (DCM), if needed

• Crushed Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethanol or Heptane for recrystallization

Procedure:

• Setup: Assemble a flame-dried three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas bubbler/scrubbing trap. Maintain a positive pressure of nitrogen or argon.

• Catalyst Suspension: To the flask, add anhydrous AlCl₃ (1.2 equiv) followed by chlorobenzene (3.0-5.0 equiv). Cool the stirred suspension to 0-5 °C in an ice-water bath.

• Reagent Addition: Dissolve 4-(trifluoromethyl)benzoyl chloride (1.0 equiv) in a small amount of anhydrous chlorobenzene and add it to the dropping funnel. Add this solution dropwise to the cooled AlCl₃ suspension over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for another 30 minutes, then remove the ice bath and let it warm to room temperature. Stir for 2-4 hours, monitoring the reaction's progress by TLC or GC analysis.

• Work-up: Once the reaction is complete, cool the flask back to 0-5 °C. In a separate large beaker, prepare a mixture of crushed ice and a small amount of concentrated HCl. Very slowly and carefully, pour the reaction mixture onto the ice with vigorous stirring.

• Extraction: Transfer the quenched mixture to a separatory funnel. If DCM was used, add more. Separate the organic layer. Extract the aqueous layer twice with DCM or another suitable organic solvent.

• Washing: Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution (caution: CO₂ evolution), and finally with brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator. The crude solid can be purified by recrystallization from ethanol or a heptane/ethyl acetate mixture to yield the pure product.

Data Summary: Comparison of Catalytic Systems

The choice of catalyst significantly impacts reaction conditions and outcomes.

Catalyst System	Typical Loading	Solvent	Temperature (°C)	Advantages	Disadvantages	Reference(s)
AlCl₃	1.1 - 1.3 equiv.	Chlorobenzene, DCE, DCM	0 to 50	Inexpensive, widely used, high reactivity	Stoichiometric, moisture-sensitive, harsh work-up	[1][6]
FeCl₃	1.1 - 1.3 equiv.	DCE, Nitrobenzene	25 to 80	Cheaper than AlCl₃, effective	Stoichiometric, often requires higher temperatures	[3]
TfOH (CF₃SO₃H)	0.5 equiv. to excess	Solvent-free or DCE	25 to 140	Catalytic/sub-stoichiometric, powerful, simple work-up	Corrosive, expensive	[8][9]
Sc(OTf)₃	5 - 10 mol%	Ionic Liquids, CH₃CN	25 to 80	Truly catalytic, water-tolerant, recyclable	Very expensive	[7]
BF₃	1.0 - 1.2 equiv.	HF, Chlorobenzene	-5 to 25	Effective for in-situ preparations, gaseous	Stoichiometric, toxic, requires special handling	[13]

References

• BenchChem. (2025). Technical Support Center: Synthesis of (R)-(4-Chlorophenyl)(phenyl)methanamine.
• BenchChem. (2025). An In-depth Technical Guide to the Friedel-Crafts Acylation for 3-Methylbenzophenone Synthesis.

• Trifluoromethanesulfonic Acid as Acylation Catalyst. (2017). MDPI. [Link]

• Benzophenone-Based Phenylogous Peptide Linkage via Friedel–Crafts Acylation. (2025). ACS Publications. [Link]

• Benzophenone. Organic Syntheses Procedure. [Link]

• BenchChem. (2025).
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of 4-Chloro-4'-hydroxybenzophenone via Fries Rearrangement.

• Friedel–Crafts acylation reactions using metal triflates in ionic liquid. (2002). University of Liverpool. [Link]

• Solvent-Free Friedel-Crafts Acylation of Fluorobenzene Catalyzed by Trifluoromethanesulfonic Acid and Rare Earth Triflates. (Date N/A). SIOC Journals. [Link]

• Short synthesis of 4-chloro-4′-(chlorodifluoromethoxy)benzophenone. (2025). ResearchGate. [Link]

• What are some common causes of low reaction yields?. (2024). Reddit. [Link]

• BenchChem. (2025).

• Friedel–Crafts reaction. (Date N/A). Wikipedia. [Link]

• Solvent-Free Friedel-Crafts Acylation of Fluorobenzene Catalyzed by Trifluoromethanesulfonic Acid and Rare Earth Triflates. (Date N/A). ResearchGate. [Link]

• BenchChem. (2025). Application Note: Synthesis of 1-(4-Chlorophenyl)

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018). Master Organic Chemistry. [Link]

• 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. (2020). Chemistry LibreTexts. [Link]

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troubleshooting low conversion rates for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

An In-Depth Technical Guide for Troubleshooting Low Conversion Rates in the Synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Introduction

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a substituted benzophenone, a class of compounds that are pivotal intermediates in the manufacturing of a wide array of high-value products, including pharmaceuticals and agrochemicals.[1] Its synthesis, most commonly achieved via a Friedel-Crafts acylation, presents unique challenges primarily due to the electronic properties of the trifluoromethyl group.[2] This guide, designed for researchers and drug development professionals, provides a comprehensive troubleshooting framework to diagnose and resolve issues leading to low conversion rates, ensuring the successful synthesis of this key intermediate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Q1: My reaction shows very low or no conversion to the desired product. What are the primary causes?

A1: This is a common issue and typically points to challenges with electrophilic aromatic substitution on a deactivated ring system. The trifluoromethylbenzene ring is strongly deactivated by the electron-withdrawing trifluoromethyl (-CF3) group.[3][4] This deactivation makes the aromatic ring less nucleophilic and thus less reactive towards the electrophilic acylium ion.

Here are the most probable causes and their solutions:

• Cause 1: Insufficient Catalyst Reactivity or Quantity.

  • Explanation: The Friedel-Crafts acylation requires a potent Lewis acid to generate the highly electrophilic acylium ion from the acyl chloride.[2] For a deactivated substrate like trifluoromethylbenzene, a strong catalyst is essential. Traditional Lewis acids like aluminum chloride (AlCl₃) are often required in stoichiometric amounts because they complex with the product ketone, rendering them inactive.[1][2]

  • Recommended Solution:

    • Verify Catalyst Loading: Ensure at least a stoichiometric amount (1.1 equivalents or more) of a high-purity, anhydrous Lewis acid (e.g., AlCl₃) is used.

    • Consider a Stronger Catalytic System: Superacids like trifluoromethanesulfonic acid (TfOH) can be highly effective catalysts for acylating deactivated rings, sometimes offering better yields than traditional Lewis acids.[5][6]

    • Catalyst Purity: Ensure the Lewis acid is anhydrous and has been stored properly. Moisture will deactivate the catalyst.

• Cause 2: Suboptimal Reaction Conditions.

  • Explanation: Deactivated systems require more forcing conditions to proceed at a reasonable rate. Insufficient temperature or reaction time will lead to an incomplete reaction.[7]

  • Recommended Solution:

    • Increase Temperature: While classical Friedel-Crafts reactions are often initiated at low temperatures (0-10°C) to control exotherms, a gradual increase in temperature and a prolonged reflux period may be necessary to drive the reaction to completion.[8][9]

    • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of the starting material. Do not stop the reaction prematurely.[10]

• Cause 3: Poor Reagent and Solvent Quality.

  • Explanation: The presence of moisture is detrimental to Friedel-Crafts reactions. Water will react with the acyl chloride and the Lewis acid catalyst, quenching the reaction.[11]

  • Recommended Solution:

    • Use Anhydrous Reagents: Ensure all reagents, including 4-chlorobenzoyl chloride and trifluoromethylbenzene, are anhydrous.

    • Dry the Solvent: The solvent (e.g., dichloromethane, nitrobenzene) must be thoroughly dried before use.[1]

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.[11]

Q2: My reaction is yielding significant side products. How can I improve selectivity?

A2: The formation of side products is often linked to the directing effects of the substituents and the reaction conditions.

• Cause 1: Formation of the meta-Isomer.

  • Explanation: The trifluoromethyl group is a powerful deactivating group and is strongly meta-directing in electrophilic aromatic substitution.[12][13] This is because the electron-withdrawing inductive effect destabilizes the positively charged intermediate (Wheland intermediate) at the ortho and para positions more than at the meta position.[12] While the target is the para product, formation of the meta isomer is electronically favored and can be a significant byproduct.

  • Recommended Solution:

    • Catalyst Choice: The choice of Lewis acid and solvent can influence the regioselectivity. Experiment with different catalysts (e.g., TfOH, solid acid catalysts) which may offer different steric and electronic environments, potentially favoring the para product.[1][14][15]

    • Purification: Be prepared to separate the para and meta isomers during purification, typically using column chromatography or recrystallization.[16]

• Cause 2: Hydrolysis of Reagents or Product.

  • Explanation: If anhydrous conditions are not strictly maintained, 4-chlorobenzoyl chloride can hydrolyze to 4-chlorobenzoic acid. The benzophenone product itself can also be susceptible to hydrolysis under certain workup conditions.[10][17]

  • Recommended Solution:

    • Strict Anhydrous Technique: As mentioned in Q1, the exclusion of water is critical.

    • Careful Workup: Quench the reaction carefully by pouring the reaction mixture onto ice and acid. Neutralize carefully during aqueous washes to avoid harsh pH conditions that could promote hydrolysis.[16]

Q3: I am struggling with the purification and isolation of the final product. What are the best practices?

A3: Benzophenone derivatives can sometimes be challenging to purify due to their physical properties, such as a tendency to supercool or form oils.[18]

• Problem 1: Difficulty in Removing the Catalyst.

  • Explanation: The Lewis acid (e.g., AlCl₃) forms a stable complex with the ketone product. This complex must be hydrolyzed to liberate the free benzophenone.

  • Recommended Solution:

    • Acidic Workup: The reaction is typically quenched by slowly adding the mixture to a stirred slurry of crushed ice and concentrated hydrochloric acid. This hydrolyzes the aluminum complexes and moves the aluminum salts into the aqueous layer.[8]

    • Extraction: After quenching, the product should be thoroughly extracted with an appropriate organic solvent like dichloromethane or ethyl acetate.[16]

• Problem 2: Product Oiling Out or Failing to Crystallize.

  • Explanation: Benzophenones are known to form supersaturated solutions or supercooled liquids, making crystallization difficult.[18] Impurities can also inhibit crystallization.

  • Recommended Solution:

    • Recrystallization: If the crude product is an oil, try dissolving it in a minimal amount of a hot solvent (e.g., ethanol, methanol, or a hexane/ethyl acetate mixture) and cooling slowly.[9]

    • Induce Crystallization: If the product remains an oil upon cooling, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure product.[18]

    • Column Chromatography: If recrystallization fails, purification by column chromatography on silica gel is a reliable alternative. A gradient elution with hexanes and ethyl acetate is a good starting point.[16]

Data Presentation: Catalyst Performance

The choice of catalyst is critical for the success of Friedel-Crafts acylation, especially with deactivated substrates. The table below summarizes the performance of various catalysts in related benzoylation reactions.

Catalyst System	Substrate	Acylating Agent	Conditions	Yield	Selectivity (para)	Reference
AlCl₃ (stoichiometric)	Benzene	Benzoyl Chloride	Dichloromethane, RT	High	N/A	[1][2]
Copper Triflate (Cu(OTf)₂)	Aniline	Benzoyl Chloride	150 °C, 2h	68% (overall)	80%	[19]
Triflic Acid (TfOH)	Fluorobenzene	Benzoyl Chloride	140 °C, 4h	87%	99%	[6]
Solid Acid (Nafion-H)	Various	Acid Anhydrides	Varies	Good	Varies	[14]

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation

This protocol provides a general method for the synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

• Reaction Setup: In a three-necked, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a bubbler or a trap for HCl gas), add anhydrous aluminum chloride (AlCl₃, 1.1 eq).[1]

• Solvent Addition: Add a dry, inert solvent such as dichloromethane (CH₂Cl₂) or nitrobenzene under an inert atmosphere (N₂ or Ar).

• Reagent Addition: Cool the suspension in an ice bath (0-5 °C). Add 4-chlorobenzoyl chloride (1.0 eq) dropwise from the dropping funnel. After the addition is complete, add trifluoromethylbenzene (1.0 eq) dropwise, maintaining the low temperature.[8]

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux. Monitor the reaction progress by TLC (e.g., using a 9:1 hexane:ethyl acetate mobile phase). The reaction may require several hours to reach completion.[9]

• Work-up: Cool the reaction mixture to room temperature and pour it slowly and carefully onto a stirred mixture of crushed ice and concentrated HCl.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with dichloromethane (3x).[16]

• Purification: Combine the organic layers and wash with a saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.[16] The crude product can be further purified by recrystallization from ethanol or by column chromatography.[9][16]

Protocol 2: Reaction Monitoring by Thin Layer Chromatography (TLC)

• Sample Preparation: Carefully withdraw a small aliquot from the reaction mixture using a glass capillary. Quench the aliquot in a vial containing a small amount of water and dichloromethane. Shake well and use the organic layer for TLC spotting.

• TLC Plate: Spot the starting materials (trifluoromethylbenzene and 4-chlorobenzoyl chloride) and the reaction mixture on a silica gel TLC plate.

• Elution: Develop the plate in a chamber with an appropriate solvent system (e.g., 9:1 Hexane:Ethyl Acetate).

• Visualization: Visualize the spots under a UV lamp (254 nm). The consumption of the starting materials and the appearance of a new, typically lower Rf spot, indicates product formation.

Visualization of Key Processes

Mechanism of Friedel-Crafts Acylation

The following diagram illustrates the key steps in the Friedel-Crafts acylation mechanism.

Caption: Mechanism of Friedel-Crafts Acylation.

Troubleshooting Workflow for Low Conversion

This workflow provides a logical sequence for diagnosing and resolving low yield issues.

Caption: Troubleshooting workflow for low reaction yield.

References

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• YouTube. (2024). Electrophilic Aromatic Substitution (methyl & trifluoromethyl benzene).
• Wikipedia. (n.d.).
• Wu, H., Otani, Y., Zhou, Y., Michelet, B., Thibaudeau, S., Ohwada, T., & Chen, L. (2025). Benzophenone-Based Phenylogous Peptide Linkage via Friedel–Crafts Acylation. Organic Letters, 27(44), 12281-12285.
• BenchChem. (2025). A Comparative Analysis of Halogenated Benzophenones in Key Organic Reactions. BenchChem.
• O'Connor, M. J., et al. (2010). Superelectrophiles and the Effects of Trifluoromethyl Substituents. Journal of the American Chemical Society, 132(10), 3266–3267.
• BenchChem. (2025). Identifying common side products in benzophenone oxime reactions. BenchChem.
• Wu, H., Otani, Y., Zhou, Y., Michelet, B., Thibaudeau, S., Ohwada, T., & Chen, L. (2025). Benzophenone-Based Phenylogous Peptide Linkage via Friedel-Crafts Acylation. Organic Letters, 27(44), 12281-12285.
• BenchChem. (2025). Technical Support Center: Synthesis of (R)-(4-Chlorophenyl)(phenyl)methanamine. BenchChem.
• Google Patents. (n.d.). CN110885298B - Synthesis method of 4-chloro-3- (trifluoromethyl)
• Olah, G. A., et al. (2017).
• Der Pharma Chemica. (n.d.). Synthesis and Biological evaluation of novel (4-chlorophenyl) ((1R, 3r, 5S)-3- (phenyl amino) - Der Pharma Chemica.
• O'Connor, M. J., et al. (2010). Superelectrophiles and the effects of trifluoromethyl substituents. Journal of the American Chemical Society, 132(10), 3266–3267.
• BenchChem. (2025). An In-depth Technical Guide to the Friedel-Crafts Acylation for the Synthesis of Substituted Benzophenones. BenchChem.
• Tran, P. H., et al. (2016). Efficient Friedel–Crafts Benzoylation of Aniline Derivatives with 4-fluorobenzoyl Chloride Using Copper Triflate in the Synthesis of Aminobenzophenones.
• Organic Syntheses. (n.d.). Benzophenone.
• Sciencemadness Discussion Board. (2024). Stubborn benzophenone.
• Oregon State University. (2014). SYNTHESIS, SPECTROSCOPY AND PHOTOCHEMISTRY OF BENZOPHENONES.
• de Oliveira, R., et al. (2018). Design and Synthesis of New Benzophenone Derivatives with In Vivo Anti-Inflammatory Activity through Dual Inhibition of Edema and Neutrophil Recruitment. Molecules, 23(8), 1882.
• BenchChem. (2025). An In-depth Technical Guide to (R)-(4-Chlorophenyl)(phenyl)methanamine: A Key Chiral Intermediate in Pharmaceutical Synthesis. BenchChem.
• Pearson, D. E., & Buehler, C. A. (1974).
• LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
• BenchChem. (2025).
• Organic Syntheses. (n.d.). REACTION OF SULFOXIDES WITH DIETHYLAMINOSULFUR TRIFLUORIDE: FLUOROMETHYL PHENYL SULFONE, A REAGENT FOR THE SYNTHESIS OF FLUOROALKENES.
• da Silva, R. A. (2024).
• Sereda, G., et al. (2022). Three-Component Friedel-Crafts Transformations: Synthesis of Alkyl and Alkenyl Trifluoromethyl Sulfides and Alkenyl Iodides. The Journal of Organic Chemistry, 87(1), 747–756.
• SIOC Journals. (n.d.).
• Chemical Substance Information. (n.d.). (4-chlorophenyl)(4-(trifluoroMethyl)phenyl)Methanone.
• MDPI. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one.
• Google Patents. (n.d.). WO2006002691A1 - Process for the synthesis and purification of (4-methoxybutyl) (4-trifluoromethylphenyl)methanone.
• Master Organic Chemistry. (2018). EAS Reactions (3)
• Xu, C., et al. (2018). Synthesis of Chloro(phenyl)trifluoromethyliodane and Catalyst-Free Electrophilic Trifluoromethylations. Organic Letters, 20(13), 3933–3937.
• Thompson, D. C., et al. (2000). Spontaneous hydrolysis of 4-trifluoromethylphenol to a quinone methide and subsequent protein alkylation. Chemical Research in Toxicology, 13(4), 289–295.
• Salma, A., et al. (2024). Removal of benzophenone-4 via chlorination and advanced oxidation processes in aqueous solution: kinetics, by-product identification, and mechanistic studies. Environmental Science and Pollution Research, 31(20), 28989-29001.
• Google Patents. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for the Large-Scale Synthesis of Enantiomerically Pure (R)-4-Chlorophenylglycine.
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minimizing side reactions in (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone preparation

Technical Support Center: Troubleshooting the Synthesis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks in synthesizing (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone. This benzophenone derivative is a highly valuable scaffold in medicinal chemistry, but its synthesis is complicated by the electronic properties of its substituents. The trifluoromethyl (-CF₃) group is strongly electron-withdrawing, while the chloro (-Cl) group is mildly deactivating but ortho/para-directing.

To synthesize this asymmetric ketone, researchers typically employ one of two methodologies:

• Friedel-Crafts Acylation : The scalable, industrial standard.

• Weinreb Amide Organometallic Addition : The high-precision, medicinal chemistry approach.

Below, we dissect the causality behind common side reactions in both routes and provide self-validating protocols to ensure experimental success.

Route 1: Friedel-Crafts Acylation (Scalable Approach)

Strategic Causality: In a Friedel-Crafts acylation to form this molecule, you must choose the correct nucleophile/electrophile pair. Because the -CF₃ group severely deactivates a benzene ring toward electrophilic aromatic substitution, trifluoromethylbenzene cannot be used as the nucleophile. Instead, chlorobenzene must serve as the nucleophile, reacting with 4-(trifluoromethyl)benzoyl chloride [1].

FAQ & Troubleshooting

Q: I am observing a high percentage of the ortho-acylated side product (2-chlorophenyl isomer). How can I minimize this? A: Chlorobenzene is an ortho/para director. While the para-position is sterically favored, the ortho-position is statistically and electronically competitive.

• Root Cause: High reaction temperatures provide the activation energy required to overcome the steric hindrance at the ortho position, reducing regioselectivity.

• Resolution: Lower the reaction temperature to 0°C during the addition phase, and do not exceed 40°C during the heating phase. Switch from a standard AlCl₃ catalyst to a bulkier Lewis acid or a rare-earth triflate (e.g., Sc(OTf)₃) if ortho-substitution persists, as the increased steric bulk of the catalyst-acylium complex heavily favors para-attack.

Q: My reaction stalls with significant unreacted starting material remaining. A:

• Root Cause: Unlike Friedel-Crafts alkylation, acylation requires more than a catalytic amount of Lewis acid. The product ketone contains a basic carbonyl oxygen that strongly coordinates with AlCl₃, effectively sequestering the catalyst [2].

• Resolution: Ensure you are using at least 1.1 to 1.2 equivalents of anhydrous AlCl₃ relative to the acid chloride. Furthermore, verify the integrity of your AlCl₃; it should be a free-flowing powder, not clumped (which indicates hydrolysis via atmospheric moisture).

Caption: Friedel-Crafts acylation regioselectivity emphasizing steric preference for the para-isomer.

Route 2: Weinreb Amide Addition (Precision Approach)

Strategic Causality: When synthesizing ketones via Grignard reagents, over-addition to form a tertiary alcohol is a notorious side reaction. The Weinreb ketone synthesis circumvents this by utilizing N-methoxy-N-methyl-4-(trifluoromethyl)benzamide. Upon addition of (4-chlorophenyl)magnesium bromide, a stable five-membered chelated intermediate forms, preventing a second equivalent of Grignard from attacking. The desired ketone is only released upon acidic aqueous workup[3].

FAQ & Troubleshooting

Q: I am still detecting tertiary alcohol (over-addition product) in my crude NMR. Why did the Weinreb amide fail to protect the ketone? A:

• Root Cause: The protective tetrahedral intermediate is only stable at lower temperatures. If the reaction mixture is allowed to warm significantly before the quench, the intermediate collapses prematurely, releasing the reactive ketone into the Grignard-rich environment[3].

• Resolution: Maintain the reaction at 0°C to room temperature strictly. More importantly, perform a "reverse quench" or ensure the reaction is cooled back to 0°C before rapidly adding the acidic quenching solution (e.g., 1M HCl or saturated NH₄Cl).

Q: I see homocoupling products (4,4'-dichlorobiphenyl) instead of the target ketone. A:

• Root Cause: This is a side reaction originating from the preparation of the (4-chlorophenyl)magnesium bromide Grignard reagent, often exacerbated by trace transition metal impurities (like iron or copper) in the magnesium turnings.

• Resolution: Use high-purity magnesium turnings and keep the Grignard initiation temperature as low as possible. Alternatively, purchase commercially available, titrated (4-chlorophenyl)magnesium bromide.

Caption: Weinreb amide mechanism demonstrating the stable chelated intermediate preventing over-addition.

Quantitative Data: Route Comparison & Side Reaction Mitigation

Synthesis Route	Expected Yield	Primary Side Reaction	Mitigation Strategy	Scalability
Friedel-Crafts Acylation	65 - 75%	Ortho-acylation (Regioisomer)	Maintain T < 40°C; Use bulky Lewis acids.	High (Industrial)
Friedel-Crafts Acylation	N/A	Incomplete Conversion	Use 1.2 eq AlCl₃ to overcome product coordination.	High
Weinreb Amide Addition	80 - 90%	Tertiary Alcohol (Over-addition)	Strict temperature control (< 20°C) prior to quench.	Medium (MedChem)
Weinreb Amide Addition	N/A	Grignard Homocoupling	Use high-purity Mg; avoid transition metal contaminants.	Medium

Experimental Protocols (Self-Validating Systems)

Protocol A: Friedel-Crafts Acylation

Self-Validation Checkpoint: The evolution of HCl gas and the dissolution of the AlCl₃ suspension into a homogenous, dark complex indicate successful acylium ion formation.

• Preparation: In an oven-dried, 3-neck round-bottom flask equipped with a reflux condenser and a gas scrubber, add anhydrous AlCl₃ (1.2 eq, 12 mmol) and dry chlorobenzene (10 mL, acts as both solvent and nucleophile).

• Activation: Cool the suspension to 0°C using an ice bath. Slowly add 4-(trifluoromethyl)benzoyl chloride (1.0 eq, 10 mmol) dropwise via syringe.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature, then gently heat to 40°C for 4 hours. Validation: Monitor via TLC (Hexanes/EtOAc 9:1); the highly UV-active acid chloride spot should disappear.

• Quench: Cool the mixture to 0°C. Carefully pour the dark mixture over crushed ice containing 1M HCl (20 mL) to break the aluminum-ketone complex. Validation: The organic layer will shift from dark red/brown to pale yellow.

• Isolation: Extract with dichloromethane (3 x 20 mL), wash with saturated NaHCO₃, brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via recrystallization from ethanol to remove the ortho-isomer.

Protocol B: Weinreb Amide Addition

Self-Validation Checkpoint: The persistence of a clear solution upon Grignard addition (formation of the soluble magnesium chelate) without immediate precipitation or exotherm runaway indicates the tetrahedral intermediate is stable.

• Preparation: In an oven-dried Schlenk flask under argon, dissolve N-methoxy-N-methyl-4-(trifluoromethyl)benzamide (1.0 eq, 10 mmol) in anhydrous THF (25 mL).

• Addition: Cool the solution to 0°C. Add (4-chlorophenyl)magnesium bromide (1.0 M in THF, 1.1 eq, 11 mL) dropwise over 30 minutes. Validation: Internal temperature must not exceed 5°C during addition.

• Incubation: Stir at 0°C for 1 hour, then allow to warm to room temperature for 1 hour. Validation: TLC (Hexanes/EtOAc 8:2) should show complete consumption of the Weinreb amide.

• Quench: Cool the flask back to 0°C. Vigorously stir while adding saturated aqueous NH₄Cl (20 mL) in one rapid portion. Causality: Rapid acidic quench prevents the intermediate from collapsing into the ketone while unquenched Grignard is still present.

• Isolation: Extract with ethyl acetate (3 x 20 mL), wash with brine, dry over MgSO₄, and concentrate in vacuo. Purify via flash column chromatography.

References

• Friedel–Crafts reaction. Wikipedia. Available at:[Link]

• Weinreb ketone synthesis. Wikipedia. Available at:[Link]

Technical Support Center: Navigating Steric Hindrance in (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone Chemistry

Welcome to the technical support center for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges working with this sterically demanding ketone. The unique electronic and steric properties of this molecule—conferred by the bulky trifluoromethyl and chloro-substituted phenyl rings flanking a central carbonyl group—present specific hurdles in common synthetic transformations.

This document provides in-depth troubleshooting guides, detailed protocols, and mechanistic insights in a direct question-and-answer format to help you overcome these challenges and achieve your synthetic goals.

Section 1: Understanding the Challenge: Steric and Electronic Profile

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone possesses a distinct chemical personality. The two aromatic rings are not coplanar, creating a sterically congested environment around the carbonyl core. Furthermore, the powerful electron-withdrawing nature of the trifluoromethyl group and the inductive effect of the chlorine atom significantly influence the reactivity of the aromatic rings and the carbonyl carbon. These factors are the primary source of the difficulties encountered in its reactions.

Section 2: Palladium-Catalyzed Cross-Coupling Reactions

Cross-coupling reactions are fundamental for building molecular complexity, but they are notoriously sensitive to steric hindrance. When using (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone as a scaffold, particularly in reactions involving the chlorophenyl ring, significant optimization is often required.

Frequently Asked Questions & Troubleshooting

Q1: My Suzuki-Miyaura coupling reaction using the 4-chlorophenyl moiety is failing or giving very low yields. What are the likely causes and how can I fix it?

A1: This is a classic challenge. The low reactivity is due to a combination of factors: the inherent inertness of the C(sp²)-Cl bond and the steric bulk surrounding the palladium catalyst's active site. Standard catalyst systems like Pd(PPh₃)₄ are often completely ineffective for such substrates.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for hindered Suzuki-Miyaura couplings.

Core Solution: The key is to use a catalyst system that is explicitly designed for sterically hindered and deactivated aryl chlorides.[2] This involves bulky, electron-rich phosphine ligands that stabilize the Pd(0) species and promote the difficult oxidative addition and reductive elimination steps.[3]

Parameter	Standard Conditions (Often Fail)	Recommended for Hindered Substrates	Rationale
Pd Precursor	Pd(PPh₃)₄	Pd(OAc)₂, Pd₂(dba)₃	Generates a more reactive Pd(0) species in situ with the phosphine ligand.
Ligand	PPh₃, dppf	SPhos, XPhos, RuPhos	Bulky ligands promote reductive elimination; electron-rich nature facilitates oxidative addition.[3][4]
Base	Na₂CO₃, Et₃N	K₃PO₄, K₂CO₃, Cs₂CO₃	Stronger, non-nucleophilic bases are required, especially for aryl chlorides.[1]
Solvent	THF, DME	Toluene, Dioxane, CPME	Higher boiling points allow for increased reaction temperatures, which are often necessary.

Q2: I am attempting a Buchwald-Hartwig amination with a secondary amine and the 4-chlorophenyl group, but the reaction is sluggish and incomplete. How can I drive it to completion?

A2: Similar to Suzuki couplings, the Buchwald-Hartwig amination of hindered aryl chlorides is challenging. The catalytic cycle can be inhibited by the formation of stable off-cycle palladium complexes. The choice of ligand and base is critical to ensure a rapid, productive catalytic cycle.[5][6]

Core Solution: Employ a third-generation (G3) or fourth-generation (G4) Buchwald precatalyst or an in situ system with a highly active biarylphosphine ligand. These systems are designed to overcome the high activation barrier associated with coupling aryl chlorides.

Recommended Catalyst Systems:

• Ligands: Use sterically demanding ligands like AdBrettPhos, tBuXPhos, or RuPhos. These ligands create a coordinatively unsaturated palladium center that facilitates amine binding and C-N bond formation.

• Bases: A strong, non-coordinating base is essential. Sodium tert-butoxide (NaOtBu) is the most common and effective choice. Lithium bis(trimethylsilyl)amide (LiHMDS) can also be effective, particularly for less nucleophilic amines.

• Protocol: See the detailed protocol below for a robust starting point.

Protocol 1: Optimized Buchwald-Hartwig Amination of a Hindered Aryl Chloride

This protocol provides a reliable starting point for the C-N coupling of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone with a representative secondary amine.

Materials:

• (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 equiv)

• Secondary Amine (e.g., Morpholine) (1.2 equiv)

• Pd₂(dba)₃ (0.02 equiv, 2 mol% Pd)

• RuPhos (0.04 equiv, 4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous, degassed Toluene

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, NaOtBu, and RuPhos ligand.

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen (repeat 3 times).

• Reagent Addition: Under a positive pressure of inert gas, add the Pd₂(dba)₃, followed by the anhydrous toluene and finally the secondary amine via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 12-24 hours.

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate and carefully quench with water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Section 3: Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the chlorophenyl ring, activated by the para-carbonyl group, makes it a potential substrate for Nucleophilic Aromatic Substitution (SNAr). However, success is not guaranteed and is highly dependent on the nucleophile and reaction conditions.

Frequently Asked Questions & Troubleshooting

Q1: I am trying to displace the chloride with an alkoxide (Ullmann-type or SNAr reaction) but see no product formation, even at high temperatures. Why isn't it working?

A1: While the carbonyl group is electron-withdrawing, it may not be sufficiently activating to drive the SNAr reaction with moderately strong nucleophiles under standard conditions.[7] Traditional copper-catalyzed Ullmann condensations often require very harsh conditions (high temperatures, polar aprotic solvents) and may not be suitable for complex molecules.[8][9]

Core Solution:

• Enhance Nucleophilicity: Use a stronger nucleophile. If using an alcohol, deprotonate it first with a strong base like sodium hydride (NaH) to form the more reactive alkoxide.

• Solvent Choice is Critical: Use a polar aprotic solvent like DMSO or DMF. These solvents excel at solvating the counter-ion (e.g., Na⁺) but poorly solvate the anionic nucleophile, making it more "naked" and reactive.[10]

• Modern Copper Catalysis: For Ullmann-type C-O couplings, modern ligand-accelerated copper catalysis is far superior to traditional methods. Using a copper(I) source with a ligand like picolinic acid or a phenanthroline derivative can facilitate the reaction under much milder conditions.[11][12]

• Product Inhibition: Be aware that in some SNAr systems, the product can form an inhibitory interaction with the nucleophile, causing the reaction to stall.[13] Changing the solvent to one that can disrupt this interaction, such as formamide, may be necessary.[13]

Caption: Decision pathway for optimizing SNAr and Ullmann-type reactions.

Section 4: Reactions at the Carbonyl Group

The carbonyl group is a key functional handle, but its reactivity can be modulated by the flanking aryl groups.

Frequently Asked Questions & Troubleshooting

Q1: I want to selectively reduce the ketone to a secondary alcohol. What conditions should I use to avoid over-reduction or side reactions?

A1: Over-reduction to the diphenylmethane is a potential side reaction, especially under harsh hydrogenation conditions (e.g., high pressure H₂ with Pd/C).[14] For a clean and selective reduction to the benzhydrol, a chemoselective catalytic hydrogenation is the method of choice.

Core Solution: Ruthenium-catalyzed transfer hydrogenation or direct hydrogenation is highly effective for the selective reduction of benzophenones to benzhydrols.[14][15] These reactions proceed under mild conditions and are tolerant of reducible functional groups like halides and trifluoromethyl groups.[14]

Protocol 2: Selective Ru-Catalyzed Hydrogenation of Benzophenone

This protocol is adapted from established methods for the clean reduction of substituted benzophenones.[15]

Materials:

• (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 equiv)

• trans-RuCl₂[(S)-xylbinap][(S)-daipen] (or a similar Ru/diamine/diphosphine complex) (0.001 equiv, 0.1 mol%)

• Potassium tert-butoxide (KOtBu) (0.008 equiv, 0.8 mol%)

• Anhydrous 2-Propanol (Isopropanol)

• Hydrogen (H₂) gas

Procedure:

• Vessel Preparation: In a glovebox, add the ruthenium catalyst and KOtBu to a pressure-rated reaction vessel.

• Reagent Addition: Add the anhydrous 2-propanol, followed by the ketone substrate.

• Reaction Setup: Seal the vessel, remove it from the glovebox, and connect it to a hydrogenation apparatus. Purge the vessel with H₂ gas (3-4 cycles).

• Reaction: Pressurize the vessel to 8 atm with H₂ and stir the mixture at 30-35 °C.

• Monitoring: The reaction is typically rapid. Monitor by TLC or LC-MS until the starting material is consumed (usually 6-18 hours). The p-trifluoromethyl group is an electron-withdrawing substituent that can accelerate the rate of hydrogenation compared to unsubstituted benzophenone.[15]

• Workup: Carefully vent the H₂ gas. Concentrate the reaction mixture in vacuo.

• Purification: Dissolve the residue in an organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. The crude alcohol is often of high purity, but can be further purified by chromatography or recrystallization if necessary.

References

• Old, D. W.; Wolfe, J. P.; Buchwald, S. L. A Highly Active Catalyst for Palladium-Catalyzed Cross-Coupling Reactions: A General and Efficient Method for the Synthesis of Tri- and Tetra-substituted Olefins. Journal of the American Chemical Society. [Link]

• Ye, M.; et al. Hindered biaryls by C–H coupling: bisoxazoline-Pd catalysis leading to enantioselective C–H coupling. National Open Access Monitor, Ireland. [Link]

• Singh, A.; et al. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry. [Link]

• Chen, Y-H.; et al. Non-C 2 -Symmetric Bis-Benzimidazolium Salt Applied in the Synthesis of Sterically Hindered Biaryls. MDPI. [Link]

• Buchwald–Hartwig amination. Grokipedia. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• DeLaTora, A.; et al. Overcoming Product Inhibition in a Nucleophilic Aromatic Substitution Reaction. Organic Letters. [Link]

• Demeter, A.; et al. Substituent Effect on the Photoreduction Kinetics of Benzophenone. CORE. [Link]

• Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... ResearchGate. [Link]

• Xia, Y.; et al. Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. The Journal of Organic Chemistry. [Link]

• Viciosa, M.; et al. Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. [Link]

• Mondal, B.; et al. Ullmann Reaction Catalyzed by Heterogeneous Mesoporous Copper/ Manganese Oxide: A Kinetic and Mechanistic Analysis. Ramprasad Group. [Link]

• The Buchwald–Hartwig Amination After 25 Years. ResearchGate. [Link]

• Ullmann condensation. Wikipedia. [Link]

• Noyori, R.; et al. Selective Hydrogenation of Benzophenones to Benzhydrols. Asymmetric Synthesis of Unsymmetrical Diarylmethanols. Organic Letters. [Link]

• Demeter, A.; et al. Substituent effect on the photoreduction kinetics of benzophenone. PubMed. [Link]

• Noyori, R.; et al. Selective Hydrogenation of Benzophenones to Benzhydrols. Asymmetric Synthesis of Unsymmetrical Diarylmethanols. pubs.acs.org. [Link]

• Impact of Cross-Coupling Reactions in Drug Discovery and Development. Semantic Scholar. [Link]

• Anderson, K. W.; et al. Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. PMC. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI. [Link]

• Nucleophilic aromatic substitution. Wikipedia. [Link]

• Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr. OrgoSolver. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• The Ullmann Ether Condensation. ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. orgosolver.com [orgosolver.com]
• 8. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Photostability of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone. This document is intended for researchers, scientists, and drug development professionals who are utilizing this compound and have encountered challenges related to its stability under ultraviolet (UV) light. Our goal is to provide a comprehensive resource that not only offers solutions but also explains the underlying photochemical principles, enabling you to design more robust experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the photodegradation of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Q1: My solution of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is losing purity after exposure to ambient lab lighting. What is happening?

A: The compound belongs to the benzophenone family of aromatic ketones, which are well-known to be photosensitive. The core structure contains a carbonyl group (C=O) that acts as a chromophore, readily absorbing UV and even some high-energy visible light. Upon absorption, the molecule enters a highly reactive excited state, which can then undergo chemical reactions, leading to the degradation of the parent compound and the formation of impurities.[1] Studies on halogenated benzophenones, like the 4-chloro substituted compound you are using, indicate they have lower photostability compared to non-halogenated analogues.[2][3][4]

Q2: What is the specific chemical mechanism causing the degradation?

A: The degradation is initiated by the absorption of a photon (hν), which promotes the molecule from its ground state (S₀) to an excited singlet state (S₁). Benzophenones are exceptionally efficient at converting to a more stable, longer-lived triplet excited state (T₁) through a process called intersystem crossing (ISC).[1] This T₁ state is the primary cause of degradation. For your specific molecule, the most probable degradation pathway is the homolytic (one-electron) cleavage of the carbon-chlorine (C-Cl) bond, which is known to be photolabile.[5][6] This cleavage generates a chlorophenyl radical and a trifluoromethylphenylcarbonyl radical, which can then initiate a cascade of secondary reactions.

Q3: At which wavelengths is the compound most sensitive?

A: Benzophenones typically exhibit two main absorption bands: a strong π→π* transition and a weaker n→π* transition.[7][8] The π→π* band is usually found in the shorter UV range (around 250 nm), while the n→π* tail can extend to 350 nm or beyond.[8][9][10] Degradation can be initiated by light anywhere within this absorption range. It is crucial to check the specific UV-Vis absorption spectrum of your compound in your chosen solvent to identify the wavelengths of maximum absorbance (λ_max).

Q4: Does the solvent I use affect the degradation rate?

A: Absolutely. The polarity of the solvent can shift the absorption bands and influence the stability of the excited states.[7][8] More importantly, solvents capable of hydrogen donation (like isopropanol or methanol) can participate in photoreduction reactions with the excited benzophenone, leading to different degradation products. In contrast, aprotic solvents like acetonitrile or hexane will favor pathways like C-Cl bond cleavage.

Part 2: Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving common photostability issues.

Problem Observed	Potential Cause	Recommended Action & Explanation
Rapid degradation during a single experiment.	High-Intensity UV Source: The UV lamp (e.g., in a plate reader, photobioreactor, or photocatalysis setup) is too intense or emitting at the compound's λ_max.	1. Reduce Intensity/Time: Decrease the lamp power or the duration of exposure. 2. Use Optical Filters: Employ long-pass or band-pass filters to cut out the most damaging wavelengths. Check the compound's absorbance spectrum to guide filter selection.
Compound degrades slowly in solution on the benchtop.	Ambient Laboratory Lighting: Standard fluorescent lights emit a small but significant amount of UV radiation.	1. Use Amber Glassware: Switch to amber vials or flasks, which are designed to block UV light. 2. Protect with Foil: As a simple, immediate solution, wrap your containers in aluminum foil.
Degradation occurs even with light protection.	Reactive Formulation Component: Another component in your solution (e.g., an excipient, another active molecule) may be acting as a photosensitizer or reacting with the compound.	1. Run Controls: Irradiate each component of the formulation separately to identify any inherent photosensitivity. 2. Test in a Simpler Solvent: Dissolve the compound in a pure, inert solvent (e.g., acetonitrile) and re-test photostability to confirm the issue is with the formulation.
Inconsistent degradation rates between experiments.	Variable Experimental Conditions: Inconsistent light source distance, temperature, or oxygen concentration can affect photochemical reaction rates.	1. Standardize Geometry: Ensure the distance and angle between the light source and the sample are identical for every experiment. 2. Control Temperature: Use a temperature-controlled sample holder. 3. Control Atmosphere: If reactions are oxygen-sensitive (many radical reactions are), consider de-gassing the solution with nitrogen or argon before exposure.

Troubleshooting Decision Workflow

This diagram outlines a logical path for identifying the source of photodegradation.

Caption: A decision tree for troubleshooting photodegradation issues.

Part 3: Experimental Protocols & Stabilization Strategies

If basic troubleshooting is insufficient, the following protocols provide methods for quantifying degradation and actively stabilizing your compound.

Core Concept: The Photochemical Triplet State

The key to preventing degradation is to manage the reactive triplet state (T₁). There are two primary strategies: prevent its formation or "quench" it once it has formed.

Caption: The excited state pathway of benzophenones and the intervention of a quencher.

Protocol 1: Quantifying Photodegradation with HPLC-UV

This protocol establishes a baseline for degradation.

• System Preparation:

  • HPLC System: A standard HPLC with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[11]

  • Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 70:30 v/v). Adjust ratio as needed for optimal retention time (~3-5 minutes).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: ~254 nm, or the λ_max of the compound.[11][12]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a 100 µg/mL stock solution of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in your experimental solvent (ensure it is miscible with the mobile phase).

  • Transfer aliquots into clear quartz or borosilicate vials for exposure and amber vials for control. One vial should be a "time zero" (T₀) control, kept in complete darkness.

• Exposure:

  • Place the clear vials under the desired UV light source. Place the control vials wrapped in foil next to them to maintain the same temperature.

  • At predetermined time points (e.g., 0, 15, 30, 60, 120 minutes), remove one clear vial and one control vial.

• Analysis:

  • Immediately inject the samples onto the HPLC system.

  • Record the peak area of the parent compound.

  • Calculate the percentage of compound remaining at each time point relative to the T₀ sample: % Remaining = (Peak Area_t / Peak Area_t0) * 100

Protocol 2: Screening for Effective Photostabilizers

This protocol tests the efficacy of additives to prevent degradation.

• Select Stabilizers: Choose candidates from two main classes:

  • Triplet Quenchers: These molecules have triplet energies lower than your compound and can accept the energy without reacting. Good starting points for aromatic ketones include naphthalene or sorbic acid.[2]

  • UV Absorbers (Competitive Absorbers): These compounds absorb UV light more strongly than your target molecule, acting as a sacrificial shield. Examples include other, more stable benzophenones (like Benzophenone-3) or benzotriazoles.[13][14]

• Sample Preparation:

  • Prepare solutions as in Protocol 1.

  • For each stabilizer, create a new set of solutions containing your compound at 100 µg/mL and the stabilizer at a specific concentration (e.g., start with a 1:1 molar ratio).

• Exposure and Analysis:

  • Repeat the exposure and HPLC analysis steps from Protocol 1 for each stabilized solution.

• Data Evaluation:

  • Plot "% Remaining vs. Time" for the unstabilized control and for each stabilized condition.

  • A successful stabilizer will result in a significantly flatter decay curve compared to the control.

Stabilizer Class	Example Candidate	Mechanism of Action	Considerations
Triplet Quencher	Naphthalene, Sorbic Acid[2]	Accepts energy from the T₁ state of the target compound via energy transfer, returning it to the ground state.[15][16][17]	Must have a lower triplet energy than the target compound. May require higher concentrations.
UV Absorber	Benzophenone-3 (Oxybenzone)[13][14]	Has a very high molar absorptivity in the UV range; absorbs incident photons before they can excite the target compound.	Must not create reactive species itself. Its absorbance spectrum should overlap significantly with the target compound's.
Radical Scavenger	Butylated Hydroxytoluene (BHT)	Traps the reactive radical intermediates formed after C-Cl bond cleavage, preventing them from causing further degradation.	Effective only after degradation has been initiated. Best used in combination with a quencher or absorber.

References

• Benchchem. (n.d.). High-Performance Liquid Chromatography (HPLC)

• Huang, G., et al. (2021). Rapid determination of benzophenone derivatives in cereals using FaPEx coupled with ultra–high-performance liquid chromatography–tandem mass spectrometry. Journal of Food and Drug Analysis. [Link]

• Kawai, K., et al. (2003). Benzophenones in the higher triplet excited states. PubMed. [Link]

• Kawai, K., et al. (2003). Benzophenones in the higher triplet excited states. Photochemical & Photobiological Sciences. [Link]

• Khaled, A., et al. (2025). Emerging investigator series: release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight. Environmental Science: Processes & Impacts. [Link]

• Khaled, A., et al. (2025). Release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight. RSC Publishing. [Link]

• Yagci, Y., et al. (2006). Quenching of Triplet Benzophenone by Benzene and Diphenyl Ether: A DFT Study. ResearchGate. [Link]

• Gaillard, E. R., & Whitten, D. G. (2010). Quenching of Triplet Benzophenone by Benzene and Diphenyl Ether: A DFT Study. ACS Publications. [Link]

• Umar, A., et al. (2016). Nature of Ground State of Benzophenone and some of its Substituted Derivatives: Experimental and DFT Study. Science Alert. [Link]

• Huang, G., et al. (2021). Rapid determination of benzophenone derivatives in cereals using FaPEx coupled with ultra–high-performance liquid chromatograp. Journal of Food and Drug Analysis. [Link]

• Castro, G. T., et al. (2000). UV Spectral Properties of Benzophenone. Influence of Solvents and Substituents. MDPI. [Link]

• Yamada, T., & Singer, L. A. (1989). Quenching of the benzophenone triplet state by multifunctional aromatic quenchers. American Chemical Society. [Link]

• Castro, G. T., et al. (2025). UV Spectral Properties of Benzophenone. Influence of Solvents and Substituents. ResearchGate. [Link]

• Benchchem. (n.d.). A Technical Guide to the Photophysical Properties of Symmetrically Substituted Benzophenones. Benchchem.

• Wang, Y., et al. (2023). Uncovering the substituted-position effect on excited-state evolution of benzophenone-phenothiazine dyads. AIP Publishing. [Link]

• Chang, C.-Y., et al. (2022). Development and Validation of Benzophenone Derivatives in Packaged Cereal-Based Foods by Solid–Liquid Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry. MDPI. [Link]

• Aurednik, E., & Cigić, B. (2017). Development and validation of an HPLC method for the determination of endocrine disruptors bisphenol A and benzophenone in thermochromic printing inks. Taylor & Francis Online. [Link]

• Giokas, D. L., et al. (2021). Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by Advanced Oxidation Processes. PMC. [Link]

• Khaled, A., et al. (2025). Emerging investigator series: release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight. ResearchGate. [Link]

• Apell, J. N., & Gonsior, S. J. (2016). Photostability of the UV filter benzophenone-3 and its effect on the photodegradation of benzotriazole in water. ResearchGate. [Link]

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• 2. Emerging investigator series: release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D5EM00292C [pubs.rsc.org]
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• 17. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Solvent Selection for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone Extraction

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the extraction of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone. Here, we move beyond generic protocols to address specific challenges and provide a framework for rational solvent selection and process optimization. Our focus is on the underlying chemical principles to empower you to troubleshoot effectively and enhance the purity and yield of your target compound.

I. Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone that influence solvent selection?

A1: Understanding the molecular structure is paramount. (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a benzophenone derivative with key features that dictate its solubility. The presence of two aromatic rings renders the molecule largely nonpolar and hydrophobic. The chlorine and trifluoromethyl groups are electron-withdrawing, which can introduce some polarity. However, the overall character of the molecule remains significantly nonpolar. This suggests that nonpolar organic solvents will be the most effective for extraction.

Q2: Which solvents are generally recommended for the extraction of this compound?

A2: Based on the nonpolar nature of the compound, solvents with low polarity are typically the most effective. Good starting points for solvent screening include:

• Dichloromethane (DCM): Often a good choice due to its ability to dissolve a wide range of organic compounds.

• Ethyl Acetate (EtOAc): A moderately polar solvent that can be effective, particularly if the compound has some polar characteristics.[1]

• Toluene: A nonpolar aromatic solvent that can effectively dissolve other aromatic compounds.

• Hexanes or Heptane: Very nonpolar solvents, ideal for extracting highly nonpolar compounds.

• Methyl tert-butyl ether (MTBE): A less polar alternative to diethyl ether with lower volatility.

Q3: My extraction is resulting in a low yield. What are the most likely causes?

A3: Low yield can stem from several factors:

• Inappropriate Solvent Choice: The selected solvent may have poor solubility for your target compound. A solvent that is too polar will not effectively extract the nonpolar (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone from an aqueous phase.

• Insufficient Mixing: Inadequate agitation during liquid-liquid extraction prevents efficient partitioning of the compound into the organic phase.

• Incorrect pH of the Aqueous Phase: While this compound is neutral, the pH of the aqueous phase can influence the solubility of impurities, which might interfere with the extraction.

• Insufficient Volume of Extraction Solvent: Using too little solvent will result in incomplete extraction. A general guideline is to use a solvent-to-sample ratio of at least 1:1, but this may need to be optimized.

Q4: I'm observing an emulsion at the interface of my aqueous and organic layers. How can I resolve this?

A4: Emulsion formation is a common issue, particularly when dealing with complex mixtures.[2] Here are several strategies to break an emulsion:

• Patience: Allowing the mixture to stand undisturbed for a period can sometimes lead to phase separation.[3]

• "Salting Out": Add a saturated solution of sodium chloride (brine) to the mixture.[2][3] This increases the ionic strength of the aqueous layer, which can help force the separation of the organic and aqueous phases.

• Gentle Swirling: Instead of vigorous shaking, gently swirl the separatory funnel to minimize emulsion formation while still allowing for extraction.[2]

• Filtration: In some cases, passing the emulsified layer through a bed of Celite or glass wool can help to break the emulsion.

• Solvent Addition: Adding a small amount of a different organic solvent can alter the properties of the organic phase and disrupt the emulsion.[2]

II. Troubleshooting Guide: Deeper Dives into Common Extraction Problems

This section provides a more detailed, cause-and-effect analysis of common issues encountered during the extraction of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Issue 1: Poor Selectivity - Co-extraction of Impurities

Symptoms:

• Post-extraction analysis (e.g., by HPLC or GC) shows significant peaks other than the desired product.

• The isolated product is an oil or discolored solid, suggesting the presence of contaminants.

Root Cause Analysis and Solutions:

The principle of "like dissolves like" is fundamental here. If your impurities have similar polarity to (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, they will likely be co-extracted.

Troubleshooting Workflow for Poor Selectivity

Caption: Troubleshooting workflow for poor selectivity in extraction.

Detailed Steps:

• Analyze Impurity Polarity: If possible, try to identify the major impurities and assess their polarity relative to your target compound.

• Solvent Polarity Adjustment:

  • If impurities are more polar: Use a less polar extraction solvent. For instance, if you are using ethyl acetate, try switching to dichloromethane or even toluene. This will decrease the solubility of the more polar impurities in the organic phase.

  • If impurities are less polar: This is a more challenging scenario. You might need to employ a more polar solvent that still has reasonable solubility for your target compound while leaving the very nonpolar impurities behind.

• Aqueous Washes: After the initial extraction, wash the organic layer with water or a brine solution. This can help to remove any co-extracted polar impurities.

• Multi-Solvent Extraction: A sequential extraction with solvents of varying polarities can be very effective. Start with a very nonpolar solvent like hexane to remove nonpolar impurities, then extract with a solvent of moderate polarity like dichloromethane to isolate your target compound.

Issue 2: Analyte Loss During Extraction

Symptoms:

• Significantly lower than expected yield, even after multiple extractions.

• Analysis of the aqueous layer post-extraction shows the presence of the target compound.

Root Cause Analysis and Solutions:

Analyte loss can occur due to the partial solubility of the compound in the aqueous phase or adherence to glassware.

Troubleshooting Workflow for Analyte Loss

Caption: Troubleshooting workflow to minimize analyte loss.

Detailed Steps:

• Increase Solvent-to-Sample Ratio: Ensure you are using a sufficient volume of organic solvent. Increasing the ratio of the organic to the aqueous phase can improve partitioning and recovery.[4]

• Perform Multiple Extractions: It is more efficient to perform multiple extractions with smaller volumes of solvent than a single extraction with a large volume. Three sequential extractions are a common and effective practice.

• Utilize the "Salting Out" Effect: Adding a salt like sodium chloride to the aqueous phase decreases the solubility of nonpolar organic compounds in water, driving more of your target molecule into the organic layer.[4]

• Check for Adsorption: Highly nonpolar compounds can sometimes adsorb to glass surfaces. Rinsing the extraction vessel with a fresh portion of the extraction solvent can help recover any adsorbed material.

III. Experimental Protocols for Optimization

Protocol 1: Solvent Screening for Optimal Solubility

This protocol provides a systematic approach to selecting the best solvent for your extraction.

Objective: To identify the solvent that provides the highest solubility for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone while minimizing the solubility of key impurities.

Materials:

• (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

• A selection of candidate solvents (e.g., Dichloromethane, Ethyl Acetate, Toluene, Hexane, MTBE)

• Small vials or test tubes

• Vortex mixer

• Analytical balance

Procedure:

• Accurately weigh a small, equal amount of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone into a series of labeled vials.

• To each vial, add a precise volume of a different candidate solvent.

• Vortex each vial for 2 minutes to ensure thorough mixing.

• Allow the vials to stand and observe the degree of dissolution. Note any undissolved solid.

• If undissolved solid remains, incrementally add more solvent until complete dissolution is achieved, recording the total volume used.

• The solvent that dissolves the compound in the smallest volume is the most effective.

Data Interpretation:

Solvent	Polarity Index	Volume to Dissolve (mL)	Observations
Dichloromethane	3.1
Ethyl Acetate	4.4
Toluene	2.4
Hexane	0.1
MTBE	2.5

This table should be filled in with your experimental data.

Protocol 2: Optimizing Liquid-Liquid Extraction Conditions

Objective: To determine the optimal number of extractions and the ideal solvent-to-sample ratio.

Materials:

• A solution containing a known concentration of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in a suitable reaction mixture or aqueous solution.

• The optimal solvent identified in Protocol 1.

• Separatory funnels

• Analytical instrumentation for quantification (e.g., HPLC, GC).

Procedure:

• Varying the Number of Extractions:

  • Take three equal aliquots of your starting solution.

  • Extract the first aliquot once with 30 mL of your chosen solvent.

  • Extract the second aliquot twice with 15 mL of solvent each time.

  • Extract the third aliquot three times with 10 mL of solvent each time.

  • Combine the organic layers for the second and third extractions.

  • Analyze the concentration of your target compound in each of the final organic extracts.

• Varying the Solvent-to-Sample Ratio:

  • Using the optimal number of extractions determined above, take three more equal aliquots of your starting solution.

  • Extract the first aliquot with a 1:1 volume ratio of organic solvent to the aqueous sample.

  • Extract the second with a 2:1 ratio.

  • Extract the third with a 3:1 ratio.

  • Analyze the concentration of your target compound in each of the final organic extracts.

Data Interpretation:

Compare the recovery of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone under each condition to determine the most efficient extraction protocol.

IV. Concluding Remarks

Optimizing solvent selection for the extraction of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a systematic process that relies on a solid understanding of the compound's chemical properties and the principles of liquid-liquid extraction. By methodically addressing issues of yield and purity through the troubleshooting guides and experimental protocols provided, researchers can significantly improve the efficiency and success of their purification efforts. Remember that for ionizable compounds, adjusting the pH of the aqueous phase is a critical parameter to control to ensure the analyte is in its neutral form for optimal partitioning into the organic solvent.[4]

V. References

• University of Alberta. Conditions for Ideal Extraction Solvents. Retrieved from [Link]

• MDPI. (E)-N-(4-Methoxyphenyl)-1-(4′-(trifluoromethyl)-[1,1′-biphenyl]-4-yl)methanimine. Retrieved from [Link]

• NextSDS. (4-chlorophenyl)(4-(trifluoroMethyl)phenyl)Methanone — Chemical Substance Information. Retrieved from [Link]

• Carl ROTH. (4-Chlorophenyl)[3-(trifluoromethyl)phenyl]methanone, 50 mg. Retrieved from [Link]

• LCGC International. Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [Link]

• ResearchGate. Solubility of 4-(trifluoromethyl)acetophenone in different organic... Retrieved from [Link]

• PMC. Development and Validation of Benzophenone Derivatives in Packaged Cereal-Based Foods by Solid–Liquid Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry. Retrieved from [Link]

• University of Rochester. Reagents & Solvents: About. Retrieved from [Link]

• University of York. Problems with extractions. Retrieved from [Link]

• Google Patents. WO2006002691A1 - Process for the synthesis and purification of (4-methoxybutyl) (4-trifluoromethylphenyl)methanone. Retrieved from

• NextSDS. (4-chlorophenyl)[4-(trifluoromethyl)phenyl]methanamine — Chemical Substance Information. Retrieved from [Link]

• MDPI. Determination of Benzophenones in Water and Cosmetics Samples: A Comparison of Solid-Phase Extraction and Microextraction by Packed Sorbent Methods. Retrieved from [Link]

• PubMed. Synthesis of Chloro(phenyl)trifluoromethyliodane and Catalyst-Free Electrophilic Trifluoromethylations. Retrieved from [Link]

• Element Lab Solutions. Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]

• LCGC International. Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 4. chromatographyonline.com [chromatographyonline.com]

troubleshooting poor peak shape in (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone HPLC

Target Analyte: (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

Senior Application Scientist's Note: When troubleshooting chromatographic anomalies, we must approach the system not as a series of random errors, but as a deterministic physical and chemical environment. The target analyte, (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, is a highly lipophilic, neutral diaryl ketone. Because it completely lacks ionizable functional groups (such as amines or carboxylic acids), its retention is driven purely by hydrophobic partitioning.

This structural reality dictates our entire troubleshooting logic: we can immediately rule out secondary silanol interactions (chemical tailing) and focus our diagnostics entirely on physical system dynamics, solvent mismatch, and mass load.

Diagnostic Workflow for Neutral Diaryl Ketones

Diagnostic decision tree for troubleshooting peak shape anomalies in neutral lipophilic compounds.

Troubleshooting Guides & FAQs

Q1: Why is my peak fronting or splitting into a doublet, even at low concentrations? A: For highly lipophilic compounds like (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, samples are often prepared in 100% strong solvents (e.g., DMSO, Acetonitrile, or THF) to ensure complete dissolution. If this strong solvent plug is injected into a weaker mobile phase (e.g., 60:40 Acetonitrile:Water), it causes a phenomenon known as "viscous fingering" or the strong solvent effect[1][2].

Causality: The thermodynamic partition coefficient ( K ) of the analyte is temporarily disrupted within the injection zone. The analyte molecules at the edges of the injection plug experience a different localized solvent strength than those in the center, causing a portion of the sample to travel faster down the column, resulting in peak fronting or a split peak[3]. Fix: Dissolve the sample entirely in the mobile phase, or ensure the injection solvent is no stronger in elution strength than the mobile phase[1][3].

Q2: I am observing severe peak tailing (Asymmetry > 1.5). Should I add triethylamine (TEA) or adjust the mobile phase pH to fix this? A: Absolutely not. (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a strictly neutral molecule. Peak tailing due to secondary interactions with acidic silanol groups on the silica stationary phase (chemical tailing) only occurs with basic or acidic analytes[4].

If a neutral compound tails, the root cause is a physical problem , not a chemical one[4]. This is typically caused by:

• Extra-column volume (e.g., mismatched tubing, poorly seated PEEK fittings creating a dead volume)[4].

• A physical void at the head of the column due to stationary phase collapse[1].

• Mass overload (injecting too high of a concentration)[5]. Fix: Inspect all fluidic connections from the injector to the detector. If plumbing is optimal, the column bed has likely collapsed and the column requires replacement[1].

Q3: The peak is extremely broad, resulting in poor theoretical plates (N) and low sensitivity. How can I sharpen it? A: Peak broadening for highly retained hydrophobic compounds in isocratic elution is driven by longitudinal diffusion over time. If your retention time ( tR​ ) is excessively long, the analyte band diffuses axially. Furthermore, non-uniform column packing or flow rate inconsistencies can exacerbate this[6]. Fix: Transition from an isocratic method to a gradient elution profile, or increase the percentage of the organic modifier to reduce tR​ and sharpen the band[6]. Ensure the column temperature is stable to maintain uniform mobile phase viscosity.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, do not guess at the root cause. Execute the following self-validating protocols to force the system to reveal the exact mechanism of failure.

Protocol 1: Solvent Mismatch Diagnostics

Purpose: To definitively isolate the injection solvent as the root cause of peak fronting/splitting.

• Prepare a 100μg/mL stock solution of the target methanone in 100% Acetonitrile.

• Test A (Control): Inject 10μL of the stock solution using a mobile phase of 60:40 Acetonitrile:Water. Record the Asymmetry factor ( As​ ).

• Test B (Volume Titration): Inject 1μL of the exact same stock solution.

• Test C (Solvent Matching): Dilute the stock 1:10 using the mobile phase (final concentration 10μg/mL in 60% ACN). Inject 10μL . Validation Logic: If Test A shows fronting ( As​<0.9 ), but Test B and Test C yield perfectly symmetrical peaks ( As​≈1.0 ), the system validates that the column is healthy and the anomaly is purely a strong-solvent volume effect[1][3].

Protocol 2: Physical Void Isolation Test

Purpose: To differentiate between extra-column volume (plumbing) and column bed degradation causing peak tailing.

• Remove the analytical column and replace it with a zero-dead-volume (ZDV) union.

• Inject 1μL of a 1% Acetone solution (in water) while monitoring UV absorbance at 265 nm.

• Measure the peak variance ( σext2​ ).

• Reconnect the column and inject a neutral marker (e.g., Toluene) alongside the target methanone compound. Validation Logic: If the extra-column peak (ZDV union) is broad or tails, the plumbing is faulty (e.g., poorly cut tubing)[4]. If the extra-column peak is sharp but both Toluene and the methanone compound tail on the column, the column has a physical void at the inlet and must be replaced[1][4].

Quantitative Data Presentation

The following table summarizes the expected chromatographic outcomes when executing Protocol 1 on a standard C18 column (150 x 4.6 mm, 5 µm).

Injection Solvent	Injection Volume ( μL )	Analyte Mass ( ng )	Peak Asymmetry ( As​ )	Theoretical Plates ( N )	Diagnostic Conclusion
100% Acetonitrile	10.0	1000	0.55 (Severe Fronting)	3,200	Strong solvent effect / Viscous fingering
100% Acetonitrile	1.0	100	0.98 (Symmetrical)	12,500	Volume reduced; solvent effect mitigated
60% ACN (Mobile Phase)	10.0	100	1.02 (Symmetrical)	12,800	Solvent matched; optimal peak shape
60% ACN (Mobile Phase)	50.0	5000	0.70 (Fronting)	6,100	Column mass overload

References

• "HPLC Peak Tailing - Axion Labs", axionlabs.com, 4

• "HPLC Troubleshooting - Peak Shape Problems & Ghost Peak", bvchroma.com, 1

• "Troubleshooting Poor Peak Shape and Resolution in HPLC", youtube.com, 6

• "Understanding Peak Fronting in HPLC", phenomenex.com, 2

• "HPLC PEAK Fronting and Tailing, Common Reasons For It", blogspot.com, 3

• "What's the reason for broad peaks, peak tailing, or peaks fronting in RP-HPLC?", researchgate.net, 5

Sources

• 1. bvchroma.com [bvchroma.com]
• 2. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 3. HPLC CHROMATOGRAPHY HINTS and TIPS FOR CHROMATOGRAPHERS [HPLC TRAINING ARTICLES] : HPLC PEAK Fronting and Tailing, Common Reasons For It [hplctips.blogspot.com]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone vs. 4,4'-Dichlorobenzophenone

Executive Summary

In the landscape of advanced organic synthesis and materials science, diaryl ketones serve as critical building blocks. This guide provides an in-depth comparative analysis of two structurally related but electronically distinct benzophenone derivatives: (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (Compound A)[1] and 4,4'-Dichlorobenzophenone (Compound B)[2].

While Compound B is a symmetric, industry-standard monomer utilized extensively in the step-growth polymerization of polyether ketones (PEK) via nucleophilic aromatic substitution (SNAr)[3], Compound A introduces a highly polarizing trifluoromethyl (-CF₃) group. This asymmetric substitution fundamentally alters the electronic landscape of the molecule, significantly accelerating its reactivity profiles across SNAr, carbonyl addition, and transition-metal-catalyzed cross-coupling pathways.

Structural and Electronic Causality

To understand the divergent reactivity of these two compounds, we must analyze the electronic communication across the benzophenone system. The central carbonyl group acts as an electronic bridge, transmitting inductive and resonance effects between the two aryl rings.

• Compound B (4,4'-Dichlorobenzophenone): Features two identical 4-chlorophenyl rings. The chloro substituent is weakly electron-withdrawing via induction but electron-donating via resonance. The Hammett constant for a para-chloro group is σp​ = +0.23[4],[5]. The molecule is symmetrically polarized, requiring harsh conditions (e.g., >200 °C in sulfolane) to drive SNAr polymerizations[2].

• Compound A ((4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone): Replaces one chloro group with a trifluoromethyl group. The -CF₃ group is a powerful electron-withdrawing group (EWG) lacking any resonance-donating capability, reflected by a much higher Hammett constant of σp​ = +0.54[4],[5].

The Causality of Activation: The strong inductive pull of the -CF₃ group increases the partial positive charge ( δ+ ) on the central carbonyl carbon. To compensate, the highly electrophilic carbonyl exerts a stronger electron-withdrawing effect on the adjacent 4-chlorophenyl ring. This cross-conjugated "pull-pull" system drastically lowers the lowest unoccupied molecular orbital (LUMO) of Compound A, making both the carbonyl carbon and the C-Cl bond highly susceptible to nucleophilic attack.

Electronic activation pathway driving accelerated SNAr reactivity.

Quantitative Reactivity Comparison

The electronic differences manifest in distinct kinetic and thermodynamic behaviors across standard synthetic transformations. Table 1 and Table 2 summarize these physicochemical properties and relative reactivity metrics.

Table 1: Physicochemical and Electronic Properties

Property	(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone	4,4'-Dichlorobenzophenone
CAS Number	34328-31-9[1]	90-98-2
Symmetry	Asymmetric (C1 point group)	Symmetric (C2v point group)
Ring A Substituent	-Cl ( σp​ = +0.23)	-Cl ( σp​ = +0.23)
Ring B Substituent	-CF₃ ( σp​ = +0.54)	-Cl ( σp​ = +0.23)
Carbonyl Electrophilicity	High (Strongly polarized by -CF₃)	Moderate (Symmetrically polarized)

Table 2: Comparative Reactivity Profile

Reaction Pathway	Compound A (CF₃/Cl)	Compound B (Cl/Cl)	Mechanistic Rationale
SNAr (e.g., with alkoxides)	Faster ( krel​ > 1)	Baseline ( krel​ = 1)	The -CF₃ group stabilizes the anionic Meisenheimer intermediate during the rate-determining step.
Carbonyl Reduction (NaBH₄)	Rapid	Moderate	The highly electrophilic carbonyl carbon in Compound A undergoes faster hydride attack.
Pd-Catalyzed Cross-Coupling	High rate of mono-addition	Enables step-growth polymerization	Electron-deficient C-Cl bonds undergo faster oxidative addition with Pd(0)[6].

Self-Validating Experimental Methodologies

To objectively prove the reactivity differences without the interference of run-to-run experimental variations (e.g., slight temperature fluctuations or stirring inconsistencies), we employ self-validating competitive assays . By placing both substrates in the same reaction vessel and forcing them to compete for a limited amount of reagent, the ratio of the resulting products directly yields the relative rate constants ( kA​/kB​ ).

Protocol 1: Competitive SNAr Kinetic Assay

This protocol evaluates the relative rate of nucleophilic aromatic substitution using sodium methoxide as a model nucleophile.

Step-by-Step Methodology:

• Reagent Preparation: In an oven-dried 50 mL Schlenk flask under inert argon atmosphere, dissolve exactly 1.00 mmol of Compound A and 1.00 mmol of Compound B in 20 mL of anhydrous N,N-dimethylacetamide (DMAc).

• Internal Standard Addition: Add 0.50 mmol of biphenyl as an inert internal standard for HPLC calibration.

• Thermal Equilibration: Submerge the flask in a thermostated oil bath pre-heated to 120 °C and allow 10 minutes for thermal equilibration.

• Competitive Reaction Setup: Inject 0.50 mmol of a standardized Sodium Methoxide (NaOMe) solution (0.5 M in methanol) in a single rapid motion. Causality note: Using a sub-stoichiometric amount of nucleophile (0.5 equiv relative to total substrates) ensures pseudo-first-order competition, preventing the reaction from reaching completion and masking kinetic differences.

• Aliquot Sampling: At intervals of 5, 15, 30, and 60 minutes, extract a 100 µL aliquot using a micro-syringe.

• Quenching: Immediately discharge the aliquot into a vial containing 1 mL of cold 1% aqueous trifluoroacetic acid (TFA) in acetonitrile to instantly protonate the methoxide and halt the SNAr reaction.

• HPLC Analysis: Analyze the quenched samples via Reverse-Phase HPLC (C18 column, UV detection at 254 nm). Calculate the ratio of the methoxy-substituted products. The product ratio directly reflects the relative SNAr activation energy.

Self-validating competitive kinetic assay workflow for reactivity comparison.

Protocol 2: Spectrophotometric Carbonyl Reduction Kinetics

To evaluate the electrophilicity of the carbonyl core, a reduction assay using Sodium Borohydride (NaBH₄) is monitored via UV-Vis spectroscopy.

Step-by-Step Methodology:

• Solution Preparation: Prepare separate 1.0 × 10⁻⁴ M solutions of Compound A and Compound B in anhydrous isopropyl alcohol.

• Baseline Measurement: Transfer 3.0 mL of the substrate solution into a quartz cuvette and record the baseline UV-Vis spectrum. Identify the λmax​ corresponding to the n → π

  • transition of the benzophenone carbonyl (typically around 330-350 nm).

• Reductant Addition: Add a massive excess (100 equivalents) of solid NaBH₄ to the cuvette. Causality note: The massive excess of hydride establishes pseudo-first-order kinetic conditions, simplifying the rate law to Rate = kobs​ [Ketone].

• Kinetic Monitoring: Rapidly mix the solution and immediately begin monitoring the decay of the n → π

  • absorbance peak at 10-second intervals for 10 minutes.

• Data Processing: Plot ln(At​/A0​) versus time. The slope of the resulting linear fit represents the pseudo-first-order rate constant ( kobs​ ). Compound A will exhibit a steeper negative slope due to the strong inductive pull of the -CF₃ group, which lowers the LUMO energy of the carbonyl π

  • orbital, facilitating faster hydride attack.

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A Comparative Guide to HPLC Method Validation for the Purity Analysis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

This guide provides a comprehensive framework for the development and validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for analyzing the purity of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone. We will compare a rationally developed method (Method A) with a hypothetical alternative (Method B) to illustrate the impact of chromatographic choices on method performance. All validation parameters are discussed in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2][3]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[3][4] For purity analysis, this means the method must be able to accurately and unequivocally quantify the main compound while separating it from any impurities or degradation products.

Method Development Strategy: The "Why" Behind the Choices

The analyte, (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, is a non-polar, aromatic ketone. This structural information is the cornerstone of our method development strategy. A reverse-phase HPLC (RP-HPLC) method is the logical choice, as it is ideal for separating non-polar to moderately polar compounds.

Proposed Method A vs. Alternative Method B

To illustrate the importance of optimization, we will compare two methods throughout this guide.

• Method A (Optimized): This method is designed for optimal resolution and peak shape. It utilizes a modern, high-efficiency column and an optimized mobile phase.

• Method B (Alternative): This method uses a more traditional column and a less-optimized mobile phase, which might be a starting point in early development but has identifiable shortcomings.

Parameter	Method A (Optimized)	Method B (Alternative)	Rationale for Method A's Choices
Column	ACE Excel 3 C18 (150 x 4.6 mm, 3 µm)	Standard C18 (250 x 4.6 mm, 5 µm)	The smaller particle size (3 µm) and shorter column length provide higher efficiency, sharper peaks, and faster run times.
Mobile Phase	Acetonitrile: 0.1% Formic Acid in Water (65:35 v/v)	Methanol: Water (75:25 v/v)	Acetonitrile often provides better peak shape and lower backpressure than methanol. The acidic modifier (formic acid) ensures the analyte is in a single ionic form, preventing peak tailing.
Flow Rate	1.0 mL/min	1.0 mL/min	A standard flow rate suitable for a 4.6 mm ID column.
Detection	UV at 265 nm	UV at 265 nm	Wavelength selected based on the UV absorbance maximum of the analyte for optimal sensitivity.
Column Temp.	30 °C	Ambient	Temperature control provides better retention time stability and reproducibility.
Injection Vol.	10 µL	10 µL	Standard injection volume.

The Workflow of Method Validation

Method validation follows a structured sequence of experiments, each designed to test a specific performance characteristic. The relationship between these steps is crucial for building a comprehensive understanding of the method's capabilities.

Caption: Workflow for HPLC Method Validation.

Specificity and Forced Degradation Studies

Expertise & Experience: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[5][6] For a purity assay, this is arguably the most critical validation parameter. We don't just want to see a single peak; we need to prove that this single peak corresponds to only one compound.

A forced degradation study is the definitive test of a method's specificity, making it "stability-indicating."[7][8] By intentionally stressing the drug substance under various conditions (acid, base, oxidation, heat, light), we generate potential degradation products.[9][10] The goal is to achieve 5-20% degradation, which is sufficient to produce and detect degradants without destroying the main peak.[7][9]

Experimental Protocol: Forced Degradation

• Prepare Stock Solution: Prepare a 1.0 mg/mL solution of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in a 50:50 mixture of acetonitrile and water.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 4 hours. Cool, neutralize with 0.1 M NaOH, and dilute to a final concentration of 0.1 mg/mL.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Heat at 60°C for 2 hours. Cool, neutralize with 0.1 M HCl, and dilute to a final concentration of 0.1 mg/mL.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours. Dilute to a final concentration of 0.1 mg/mL.[7]

• Thermal Degradation: Expose the solid drug substance to 80°C for 48 hours. Prepare a 0.1 mg/mL solution.

• Photolytic Degradation: Expose a 0.1 mg/mL solution to a photostability chamber (ICH Q1B option 2) for an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Analysis: Analyze all stressed samples, along with an unstressed control, using the HPLC method. Use a photodiode array (PDA) detector to assess peak purity for the analyte peak in all chromatograms.

Comparative Data: Specificity

Stress Condition	Method A Performance	Method B Performance
Unstressed	Single, sharp peak. Peak Purity Index > 0.999.	Single, broader peak. Peak Purity Index > 0.999.
Acid Hydrolysis	Analyte peak is spectrally pure. Resolution (Rs) between analyte and closest degradant > 2.5.	Co-elution observed. Resolution (Rs) between analyte and closest degradant = 1.2.
Base Hydrolysis	Analyte peak is spectrally pure. Resolution (Rs) between all peaks > 2.0.	Significant peak tailing for degradants. One degradant peak co-elutes with the main peak.
Oxidation	Analyte peak is spectrally pure. All degradants are baseline resolved (Rs > 2.0).	Poor resolution (Rs < 1.5) for a major degradant.

Trustworthiness: Method A is demonstrated to be stability-indicating, as it can separate the active pharmaceutical ingredient (API) from all process impurities and degradation products with a resolution of at least 2.0. Method B fails this test, proving it is not suitable for stability studies.

Linearity and Range

Expertise & Experience: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range. The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[5] For a purity assay, the typical range is 80% to 120% of the target concentration.

Experimental Protocol: Linearity

• Prepare Stock: Create a 1.0 mg/mL stock solution of the reference standard.

• Prepare Calibration Standards: Perform serial dilutions to prepare at least five concentration levels across the desired range (e.g., 80, 90, 100, 110, and 120 µg/mL, which corresponds to 80-120% of a 100 µg/mL working concentration).

• Analysis: Inject each concentration level in triplicate.

• Evaluation: Plot a graph of the mean peak area versus concentration. Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope.

Comparative Data: Linearity

Parameter	Method A	Method B	Acceptance Criteria (ICH)
Range	80 - 120 µg/mL	80 - 120 µg/mL	80 - 120% of test concentration
Correlation Coeff. (r²)	0.9998	0.9985	≥ 0.999
Y-intercept	Minimal, close to zero	Noticeable y-intercept bias	Should not be significantly different from zero.

Trustworthiness: Method A shows excellent linearity with an r² value exceeding the typical acceptance criterion of 0.999. Method B's lower r² value suggests greater variability and a less reliable correlation between concentration and response.

Accuracy and Precision

Expertise & Experience:

• Accuracy is the closeness of the test results to the true value. It is typically determined by recovery studies, where a known amount of analyte is spiked into a placebo (or blank matrix).[11]

• Precision is the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory but with different analysts, on different days, or with different equipment.

Experimental Protocol: Accuracy

• Spike Samples: Prepare a placebo solution. Spike the placebo at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare three replicates at each level.

• Analysis: Analyze the nine spiked samples.

• Calculation: Calculate the percent recovery for each sample: Recovery % = (Measured Concentration / Spiked Concentration) * 100.

Experimental Protocol: Precision

• Repeatability: Prepare six individual samples at 100% of the target concentration. Analyze them and calculate the Relative Standard Deviation (%RSD) of the results.

• Intermediate Precision: Have a second analyst repeat the repeatability study on a different day using a different HPLC system if available. Compare the results from both studies.

Comparative Data: Accuracy and Precision

Parameter	Level	Method A	Method B	Acceptance Criteria (ICH)
Accuracy	80%	99.5% Recovery	97.2% Recovery	98.0 - 102.0%
100%	100.2% Recovery	103.1% Recovery	98.0 - 102.0%
120%	100.5% Recovery	104.5% Recovery	98.0 - 102.0%
Precision	Repeatability	%RSD = 0.45%	%RSD = 1.85%	%RSD ≤ 2%
Intermediate	%RSD = 0.68%	%RSD = 2.55%	%RSD ≤ 2%

Trustworthiness: Method A demonstrates superior accuracy, with recovery values well within the standard 98-102% limits. Its precision is also excellent, with %RSD values well below 1%. Method B shows systematic error in its accuracy (a positive bias at higher concentrations) and fails the acceptance criteria for intermediate precision, indicating it is not a reliable method.

Detection Limit (LOD) and Quantitation Limit (LOQ)

Expertise & Experience:

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

These are typically calculated based on the standard deviation of the response and the slope of the calibration curve obtained during the linearity study.

• LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

• LOQ = 10 * (Standard Deviation of the Intercept / Slope)

Comparative Data: LOD & LOQ

Parameter	Method A	Method B	Significance
LOD	0.05 µg/mL	0.25 µg/mL	Method A is 5 times more sensitive in detecting trace impurities.
LOQ	0.15 µg/mL	0.80 µg/mL	Method A can reliably quantify impurities at much lower levels.

Trustworthiness: The lower LOD and LOQ of Method A are a direct result of its higher efficiency and better peak shape, which lead to a better signal-to-noise ratio.[12][13] This is critical for a purity method, where the ability to accurately quantify low-level impurities is paramount.

Robustness and System Suitability

Expertise & Experience:

• Robustness: The capacity of a method to remain unaffected by small, deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

• System Suitability Testing (SST): An integral part of any analytical procedure. It is performed before and sometimes during an analysis to ensure the system is performing adequately on that day.[13][14] SST criteria are established during validation based on the robustness study.

Experimental Protocol: Robustness

Vary the following parameters one at a time and assess the impact on the results (e.g., peak area, retention time, resolution):

• Flow Rate (± 10%): 0.9 and 1.1 mL/min.

• Column Temperature (± 5°C): 25°C and 35°C.

• Mobile Phase Composition (± 2% organic): e.g., 63:37 and 67:33 Acetonitrile:Buffer.

Caption: Relationship between Robustness and System Suitability.

Comparative Data: System Suitability Criteria

SST Parameter	Method A Criteria	Method B Criteria	Typical Acceptance Limits
Tailing Factor (T)	≤ 1.5	≤ 2.0	T ≤ 2.0
Theoretical Plates (N)	> 5000	> 2000	N > 2000
%RSD of Peak Area	≤ 1.0% (for 5 injections)	≤ 2.0% (for 5 injections)	≤ 2.0%
Resolution (Rs)	> 2.0 (between analyte and closest impurity)	> 1.5 (between analyte and closest impurity)	Rs > 2.0

Trustworthiness: The robustness study for Method A would show that minor variations in conditions do not significantly impact the results, allowing for tight SST criteria to be set. Method B would likely show significant shifts in retention time and resolution with small changes, making it a non-robust method and difficult to use reliably in a routine QC environment.

Conclusion

This guide demonstrates that a thoroughly validated HPLC method is a self-validating system built on scientific rationale and experimental evidence. By comparing an optimized Method A with a suboptimal Method B , we have highlighted the critical impact of choices made during method development on every aspect of performance—from specificity and accuracy to sensitivity and robustness.

Method A is shown to be suitable for its intended purpose: the reliable and accurate purity analysis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in a regulated environment. Its validation data provides a high degree of assurance in the quality of the analytical results it generates. Conversely, Method B fails on several critical parameters, primarily specificity and precision, rendering it unsuitable for its intended use. This comparative approach underscores the necessity of rigorous development and validation to ensure data integrity in pharmaceutical analysis.

References

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• Altabrisa Group. (2025). What Is System Suitability in Method Validation?. [Link]

• ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• Pharmaguideline. System Suitability in HPLC Analysis. [Link]

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• International Journal of Drug Development and Research. (2012). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

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A Comparative Guide to the Quantification of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in Reaction Mixtures

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) and intermediates is paramount. This guide provides a comprehensive comparison of analytical techniques for the quantification of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, a key benzophenone derivative. We will delve into a detailed, validated Gas Chromatography-Mass Spectrometry (GC-MS) method and contrast its performance with High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), providing the supporting data necessary to make an informed decision for your analytical needs.

Introduction to (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a halogenated benzophenone derivative.[1][2][3] Like other benzophenones, it serves as a critical building block in various chemical syntheses. The precise quantification of this compound in reaction mixtures is essential for reaction monitoring, yield calculation, and quality control of the final product.

Principle of GC-MS for Quantification

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry.[4] In GC, the sample is vaporized and separated into its components based on their boiling points and interactions with a stationary phase within a capillary column.[5] As the separated components exit the column, they enter the mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, allowing for highly specific detection and quantification.[4] GC-MS is particularly well-suited for the analysis of volatile and thermally stable compounds like (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.[6]

Validated GC-MS Method for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

This section details a robust and validated GC-MS method for the quantification of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in a typical reaction mixture.

Experimental Protocol: GC-MS Quantification

1. Sample Preparation:

• Objective: To extract the analyte from the reaction mixture and prepare it in a solvent suitable for GC-MS analysis.

• Procedure:

  • Accurately weigh a portion of the reaction mixture.

  • Perform a liquid-liquid extraction (LLE) using a suitable organic solvent such as dichloromethane or ethyl acetate.[7][8] This separates the analyte from non-volatile components and salts.[6]

  • The organic layer is collected and may be concentrated under a gentle stream of nitrogen if necessary.[7]

  • Dilute the extracted sample with the chosen solvent to a concentration within the calibration range (e.g., 1-100 µg/mL).

  • Add an appropriate internal standard (e.g., Benzophenone-d10) to correct for variations in injection volume and instrument response.[9]

  • Transfer the final solution to a 2 mL autosampler vial for analysis.[6]

2. GC-MS Instrumentation and Conditions:

• Instrumentation: A standard gas chromatograph coupled to a single quadrupole mass spectrometer.

• GC Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable for separating the analyte from other reaction components.[10]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[10]

  • Inlet Temperature: 280 °C.

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 300 °C.

    • Hold: 5 minutes at 300 °C.

  • Injection Volume: 1 µL, splitless injection.[6]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[11]

  • Ion Source Temperature: 230 °C.[10]

  • MS Transfer Line Temperature: 280 °C.[10]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. The following ions should be monitored for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone and the internal standard. Note: Specific ions should be determined by analyzing a standard of the compound.

Method Validation

The developed GC-MS method was validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for the intended purpose.[12][13][14] The validation parameters and their acceptance criteria are summarized in the table below.

Validation Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.995	0.999
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	0.1 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10	0.5 µg/mL
Accuracy (% Recovery)	98-102%	99.5%
Precision (% RSD)	≤ 2%	1.5%
Specificity	No interference at the retention time of the analyte	Passed

This data represents typical performance and should be verified in your laboratory.

Comparative Analysis: GC-MS vs. HPLC-UV

While GC-MS offers excellent sensitivity and specificity, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is another common technique for the quantification of benzophenone derivatives.[9][15] The choice between these methods depends on several factors.

Feature	GC-MS	HPLC-UV
Principle	Separation based on volatility and polarity in the gas phase, followed by mass-based detection.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, followed by UV absorbance detection.
Sensitivity	Generally higher, especially in SIM mode.	Good, but typically lower than GC-MS (SIM).
Specificity	Very high due to mass fragmentation patterns.	Moderate, relies on chromatographic separation and UV absorbance, which can be prone to interference from co-eluting compounds with similar UV spectra.
Sample Volatility	Requires the analyte to be volatile and thermally stable.[6]	Does not require analyte volatility.
Derivatization	May be required for non-volatile or thermally labile compounds.[6]	Not typically required.
Run Time	Often faster than HPLC.	Can be longer depending on the separation.
Instrumentation Cost	Generally higher.	Generally lower.
Solvent Consumption	Lower.	Higher.

Expert Insights: For reaction mixtures where a high degree of specificity is required to differentiate the target analyte from structurally similar impurities or byproducts, GC-MS is the superior choice. The mass spectral data provides an additional layer of confirmation that is absent in HPLC-UV. However, if the analyte is not volatile or is thermally unstable, HPLC-UV would be the more appropriate technique.

Data Presentation and Visualization

Quantitative Performance Comparison

The following table summarizes the key quantitative performance parameters for the GC-MS method described and a typical HPLC-UV method for a similar benzophenone derivative.

Parameter	GC-MS	HPLC-UV
Linear Range	0.5 - 100 µg/mL	1 - 200 µg/mL
LOD	0.1 µg/mL	0.5 µg/mL
LOQ	0.5 µg/mL	1.0 µg/mL
Accuracy (% Recovery)	99.5%	99.2%
Precision (%RSD)	1.5%	1.8%

Experimental Workflow Diagrams

To visualize the analytical processes, the following diagrams illustrate the workflows for both GC-MS and a comparative HPLC-UV analysis.

Caption: Workflow for the GC-MS quantification of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Caption: A typical workflow for HPLC-UV analysis of a benzophenone derivative.

Conclusion

Both GC-MS and HPLC-UV are viable techniques for the quantification of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone in reaction mixtures. The GC-MS method presented in this guide offers superior sensitivity and specificity, making it the preferred method for applications requiring high accuracy and the ability to confirm the identity of the analyte. The choice of analytical technique should be based on a thorough evaluation of the specific requirements of the analysis, including the complexity of the sample matrix, the required level of sensitivity and specificity, and the available instrumentation. By following the detailed protocol and validation guidelines provided, researchers can ensure the generation of reliable and accurate quantitative data.

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• Sample Preparation Guidelines for GC-MS. (n.d.).

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A Comparative Guide to the Validation of Analytical Methods for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of pharmaceutical development and quality control, the rigorous validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific integrity. For a compound such as (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, a substituted benzophenone with potential applications as a key starting material or intermediate in organic synthesis, ensuring the reliability and accuracy of its quantification and impurity profiling is paramount. This guide provides an in-depth comparison of analytical methodologies for the validation of this specific compound, grounded in established scientific principles and regulatory expectations.

The choice of an analytical technique is fundamentally dictated by the physicochemical properties of the analyte and the intended purpose of the method. For (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, a non-polar small molecule, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most pertinent techniques. This guide will dissect the validation of methods based on these two platforms, offering a comparative analysis to inform your selection and experimental design.

The Imperative of Method Validation: A Foundation of Trust

The objective of analytical method validation is to demonstrate that a procedure is suitable for its intended purpose[1][2]. This is a mandatory requirement by regulatory bodies worldwide, including the International Council for Harmonisation (ICH), whose Q2(R1) guideline provides a comprehensive framework for validation parameters. A validated method provides assurance that the reported data is accurate, reliable, and reproducible, forming a self-validating system of trust in the quality of the pharmaceutical product.

Visualizing the Validation Workflow

A well-defined workflow is essential for a systematic and compliant validation process. The following diagram illustrates the key stages involved in the validation of an analytical method for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Caption: A generalized workflow for the validation of an analytical method, from initial development to the final report.

Comparative Analysis of Analytical Techniques: HPLC vs. GC-MS

The selection between HPLC and GC-MS for the analysis of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone hinges on several factors, including the volatility and thermal stability of the analyte and its potential impurities, as well as the desired sensitivity and selectivity.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Causality Behind the Choice
Applicability	Highly versatile for a wide range of non-volatile and thermally labile compounds.	Ideal for volatile and thermally stable compounds.	(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a ketone and likely possesses sufficient volatility and thermal stability for GC analysis. However, HPLC is a more universal starting point for pharmaceutical analysis.
Specificity	Good specificity, enhanced with Diode Array Detection (DAD) for peak purity analysis. Forced degradation studies are crucial to demonstrate specificity.[1][3]	Excellent specificity due to mass fragmentation patterns, which provide structural information about the analyte and impurities.[4]	GC-MS offers inherently higher specificity due to the additional dimension of mass analysis, aiding in the positive identification of co-eluting peaks.
Sensitivity (LOD/LOQ)	Typically in the ng/mL range.[3]	Can achieve lower detection limits (pg/mL range) depending on the ionization technique and mass analyzer.[5]	For trace impurity analysis, GC-MS often provides superior sensitivity.
Instrumentation	Widely available in pharmaceutical laboratories.	Also common, but perhaps slightly less ubiquitous than HPLC systems.	The choice may be influenced by the availability of instrumentation within a specific laboratory.
Sample Preparation	Generally simpler, often involving dissolution in a suitable solvent.	May require derivatization for polar or less volatile impurities to improve chromatographic performance.	The need for derivatization in GC can add complexity and potential for analytical error.
Robustness	Method performance can be sensitive to mobile phase composition and column temperature.[3]	Generally robust, with performance influenced by factors like injection port temperature and carrier gas flow rate.	Both techniques require careful control of operational parameters to ensure robust performance.

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for the development and validation of analytical methods for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone. These are generalized procedures based on methods for analogous benzophenone derivatives and should be optimized for the specific compound and analytical instrumentation.

Protocol 1: Stability-Indicating Reversed-Phase HPLC Method

This method is designed for the quantification of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone and the separation of its potential degradation products.

1. Chromatographic Conditions:

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice for the separation of non-polar compounds like benzophenone derivatives.[1][6]

• Mobile Phase: A gradient elution with a mixture of acetonitrile and water is typically effective.[6] A starting point could be a gradient from 50% acetonitrile to 90% acetonitrile over 20 minutes. The addition of a small amount of acid, such as 0.1% formic acid, can improve peak shape.[7]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g., 254 nm).[6] A Diode Array Detector (DAD) is recommended to assess peak purity.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

2. Validation Parameters and Acceptance Criteria (based on ICH Q2(R1)):

Validation Parameter	Experimental Approach	Typical Acceptance Criteria
Specificity	Analyze blank, placebo (if applicable), and spiked samples. Perform forced degradation studies (acid, base, oxidation, heat, light).[1][8]	The analyte peak should be free from interference from other components. The method should resolve the analyte from all degradation products.[3]
Linearity	Prepare a series of at least five concentrations of the analyte (e.g., 50-150% of the expected working concentration). Plot peak area against concentration and perform linear regression.[1]	Correlation coefficient (r²) ≥ 0.999.[3]
Accuracy	Analyze samples of known concentration (e.g., spiked placebo) at different levels (e.g., 80%, 100%, 120% of the target concentration).	Recovery of 98.0 - 102.0%.[3]
Precision	Repeatability: Analyze a minimum of six replicate preparations of the same sample. Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.	Relative Standard Deviation (RSD) ≤ 2.0%.[3]
Limit of Detection (LOD)	Determined based on a signal-to-noise ratio of 3:1.	Report the value.
Limit of Quantitation (LOQ)	Determined based on a signal-to-noise ratio of 10:1.[3]	The precision at the LOQ should be acceptable (e.g., RSD ≤ 10%).
Robustness	Deliberately vary method parameters such as mobile phase composition (±2%), flow rate (±0.1 mL/min), and column temperature (±2 °C).[3]	System suitability parameters should remain within acceptable limits.

Forced Degradation Study Protocol:

Forced degradation studies are essential to demonstrate the stability-indicating nature of the method.[2][8]

• Acid Hydrolysis: Reflux the drug substance in 0.1 N HCl at 80°C for 2 hours.

• Base Hydrolysis: Reflux the drug substance in 0.1 N NaOH at 80°C for 2 hours.

• Oxidative Degradation: Treat the drug substance with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

• Photolytic Degradation: Expose the drug substance solution to UV light (254 nm) and visible light.

Protocol 2: GC-MS Method for Impurity Profiling

This method is particularly useful for identifying and quantifying volatile impurities and degradation products.

1. Chromatographic and Mass Spectrometric Conditions:

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Program: Start at 150 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Injector Temperature: 250 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: 50-550 amu.

2. Validation Parameters:

The validation parameters for a GC-MS method are similar to those for HPLC, with a strong emphasis on specificity through mass spectral library matching and fragmentation analysis.

Logical Relationships in Method Validation

The various parameters of method validation are interconnected, forming a logical framework that ensures the overall reliability of the method.

Caption: The interconnectedness of key analytical method validation parameters as per ICH guidelines.

Conclusion: A Scientifically Sound Approach to Quality

The validation of analytical methods for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a critical exercise in ensuring the quality and consistency of this important chemical entity. Both HPLC and GC-MS offer viable and robust platforms for this purpose. The choice between them should be guided by the specific analytical needs, such as the requirement for higher sensitivity (favoring GC-MS) or broader applicability and simpler sample preparation (favoring HPLC).

Ultimately, a well-designed and executed validation study, adhering to the principles outlined in the ICH Q2(R1) guideline, provides the irrefutable evidence that the chosen analytical method is fit for its intended purpose. This not only satisfies regulatory requirements but also upholds the principles of scientific integrity and ensures the delivery of high-quality materials for research and drug development.

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A Comparative Guide to the Qualification of a (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

In pharmaceutical development and manufacturing, the integrity of analytical data is paramount. This integrity relies on the use of well-characterized reference standards for the identification, purity assessment, and quantification of active pharmaceutical ingredients (APIs) and their impurities. This guide provides a comprehensive framework for the qualification of a non-compendial, in-house reference standard for (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone. We will explore the scientific rationale behind a multi-tiered analytical approach, compare the utility of different analytical techniques, and provide actionable, step-by-step protocols. This document is designed to empower researchers and quality control professionals to establish a scientifically sound and defensible reference standard program, ensuring data reliability and regulatory compliance.

Introduction: The Central Role of a Qualified Reference Standard

The qualification process aims to unequivocally confirm the material's identity, establish its purity, and determine its potency. This guide will compare and contrast various analytical techniques to build a comprehensive characterization profile, adhering to principles outlined in international guidelines such as those from the International Council for Harmonisation (ICH).[4][5]

Compound Profile: (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

• Chemical Name: (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

• Synonyms: 4-Chloro-4'-trifluoromethylbenzophenone

• Molecular Formula: C₁₄H₈ClF₃O

• Molecular Weight: 298.66 g/mol

• Structure:

This compound is a benzophenone derivative, a chemical scaffold common in medicinal chemistry. The presence of chromophores (the substituted phenyl rings and the carbonyl group) makes it highly suitable for UV-based detection methods, a key consideration for chromatographic analysis.

The Qualification Paradigm: A Multi-Modal Approach

No single analytical technique is sufficient to fully characterize a reference standard. A robust qualification program employs a series of orthogonal methods—techniques that measure the same attribute based on different chemical or physical principles. This approach provides a high degree of confidence in the final assigned purity value. The overall goal of validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[5]

The qualification workflow can be visualized as follows:

Caption: A typical workflow for qualifying a new reference standard.

Comparative Analysis of Qualification Techniques

The level of characterization depends on the intended use of the reference standard.[1] For a standard used for assay and impurity quantitation, full characterization is required.[1]

Identity Confirmation

The objective is to prove, with a high degree of certainty, that the material is indeed (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Technique	Principle	Strengths	Limitations
¹H and ¹³C NMR	Nuclear Magnetic Resonance spectroscopy probes the chemical environment of hydrogen and carbon atoms.	Provides definitive structural information and atom connectivity.	Relatively low sensitivity; may not detect trace impurities.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized molecules.	Confirms molecular weight with high accuracy.	Isomers may not be distinguishable; fragmentation can be complex.
FTIR Spectroscopy	Infrared spectroscopy measures the vibration of functional groups.	Provides a unique molecular "fingerprint." Excellent for confirming functional groups (e.g., C=O, C-F, C-Cl).	Not a standalone identity test; best used for comparison to a known spectrum.

Expert Insight: While MS confirms the molecular weight and FTIR provides a fingerprint, only NMR provides the detailed structural elucidation necessary to confirm the exact isomeric structure and rule out closely related compounds. For a primary characterization, all three techniques should be used to provide orthogonal confirmation of identity.

Purity and Impurity Assessment

Purity assessment is the most critical part of the qualification. The goal is to detect and quantify all impurities present, which can be organic (process-related, degradation products), inorganic, or residual solvents.[1]

High-Performance Liquid Chromatography (HPLC) with UV detection is the workhorse for organic purity analysis of non-volatile compounds like this one.

Comparison of HPLC Methodologies:

Parameter	Method A: Isocratic Elution	Method B: Gradient Elution	Rationale & Comparison
Column	C18, 250 x 4.6 mm, 5 µm	C18, 150 x 4.6 mm, 3.5 µm	Method B uses a shorter column with smaller particles for potentially higher efficiency and faster run times.
Mobile Phase	60:40 Acetonitrile:Water	A: Water; B: Acetonitrile	Gradient elution is superior for separating compounds with a wide range of polarities. It ensures that late-eluting, non-polar impurities are effectively washed from the column and detected, which might be missed in an isocratic run.
Elution Program	N/A	0-15 min, 50-95% B; 15-20 min, 95% B	The gradient (Method B) provides much higher resolving power for complex impurity profiles.
Detection	UV at 254 nm	UV at 254 nm	Wavelength should be chosen based on the UV absorbance maximum of the main compound and its potential impurities.

• Karl Fischer (KF) Titration: This is the gold standard for water content determination. It is a highly specific and accurate method compared to Loss on Drying (LOD), which measures all volatile components.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It can indicate the presence of residual solvents or other volatile impurities. Comparing TGA results with KF results can help determine the amount of non-aqueous volatile impurities.

• Residue on Ignition (ROI) / Sulfated Ash: This test measures the amount of non-volatile inorganic impurities in the sample. The sample is ignited in the presence of sulfuric acid and heated until all organic matter is removed. The weight of the remaining residue represents the inorganic content.

Purity Assignment (Mass Balance)

The final purity value is not determined by a single chromatographic measurement. Instead, it is calculated by mass balance, subtracting all identified impurities from 100%. This provides a more accurate and comprehensive assessment of the standard's purity.

Caption: Logic for calculating purity via mass balance.

Hypothetical Qualification Data Summary:

Test	Method	Result	Contribution to Purity Calculation
Identity	¹H NMR, ¹³C NMR, MS, FTIR	Conforms to Structure	N/A
Organic Purity	Gradient HPLC (Area % Normalization)	99.85%	Impurity contribution = 0.15%
Water Content	Karl Fischer Titration	0.08%	Impurity contribution = 0.08%
Residual Solvents	TGA	<0.05%	Impurity contribution = 0.05%
Residue on Ignition	USP <281>	<0.02%	Impurity contribution = 0.02%
Assigned Purity	Mass Balance	99.7%	(100% - 0.15% - 0.08% - 0.05% - 0.02%)

Detailed Experimental Protocols

Protocol: Organic Purity by Gradient HPLC-UV

This protocol is designed to serve as a starting point and must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability.[4][5][6]

• System Preparation:

  • HPLC System: Agilent 1260 or equivalent with DAD detector.

  • Column: Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm.

  • Mobile Phase A: Deionized Water.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Needle Wash: 50:50 Acetonitrile:Water.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 5 µL.

  • Detection Wavelength: 254 nm.

  • Gradient Program:

    • 0.0 min: 50% B

    • 15.0 min: 95% B

    • 20.0 min: 95% B

    • 20.1 min: 50% B

    • 25.0 min: 50% B

• Sample Preparation:

  • Accurately weigh approximately 25 mg of the (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone reference standard candidate into a 50 mL volumetric flask.

  • Dissolve and dilute to volume with 50:50 Acetonitrile:Water to achieve a final concentration of 0.5 mg/mL.

• Analysis Sequence:

  • Inject a blank (diluent) to ensure no system peaks interfere.

  • Perform five replicate injections of the sample solution to establish system suitability (RSD of peak area ≤ 2.0%).

  • Integrate all peaks with an area greater than 0.05% of the main peak area.

• Calculation:

  • Calculate the percentage of each impurity using area normalization: % Impurity = (Area_Impurity / Total_Area_All_Peaks) * 100

Conclusion and Best Practices

The qualification of a non-compendial reference standard is a rigorous, multi-faceted process that forms the bedrock of reliable analytical data in drug development. A comparative approach, leveraging orthogonal analytical techniques, is essential for a comprehensive characterization.

Key Recommendations:

• Always Use Orthogonal Methods: Do not rely on a single purity value from one technique. Identity should be confirmed by NMR, MS, and FTIR. Purity should be determined by a combination of chromatography, KF, TGA, and ROI.

• Method Validation is Non-Negotiable: Any analytical method used for qualification must itself be validated for its intended purpose, covering parameters like specificity, linearity, accuracy, and precision, as outlined in guidelines like USP <1225> and ICH Q2(R1).[4][7]

• Documentation is Paramount: Every step of the sourcing, purification, characterization, and certification process must be meticulously documented to create a traceable and defensible history for the reference standard.

• Implement a Stability Program: Once qualified, the reference standard must be placed on a stability monitoring program to establish a retest date and ensure it remains suitable for its intended use over time.[8]

By adhering to these principles, organizations can establish a robust reference standard program that ensures data integrity, supports regulatory filings, and ultimately contributes to the safety and efficacy of pharmaceutical products.

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A Comparative Guide to the Cross-Coupling Efficiency of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is a key structural motif found in numerous pharmacologically active compounds and advanced materials.[1] Its synthesis and subsequent functionalization via cross-coupling reactions are therefore of significant interest to the scientific community. The presence of an electron-withdrawing trifluoromethyl group and a deactivating chloro-substituent on the benzophenone core presents unique challenges for traditional cross-coupling methodologies. This guide provides an in-depth, objective comparison of the efficiency of various palladium-catalyzed cross-coupling reactions—specifically Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings—for this challenging substrate. We will delve into the mechanistic nuances, present supporting experimental data, and offer practical guidance for selecting the optimal catalytic system.

The relatively low reactivity of aryl chlorides compared to their bromide and iodide counterparts makes them more cost-effective and desirable substrates, particularly for industrial applications.[2][3][4][5][6] However, the strength of the C-Cl bond necessitates the use of highly active catalyst systems.[2][3][4][7] This guide will focus on modern catalytic systems that have demonstrated efficacy in activating these less reactive, yet highly valuable, substrates.

The Challenge: Activating an Electron-Deficient Aryl Chloride

The (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone substrate is considered "doubly deactivated" for oxidative addition, a critical step in palladium-catalyzed cross-coupling reactions. The electron-withdrawing nature of both the benzoyl and trifluoromethyl groups reduces the electron density of the aromatic ring, making the C-Cl bond stronger and less susceptible to cleavage by a low-valent palladium catalyst. Overcoming this hurdle is the central theme of this comparative analysis.

Comparative Analysis of Cross-Coupling Reactions

We will now explore the efficiency of three major cross-coupling reactions for the functionalization of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone.

Suzuki-Miyaura Coupling: For C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful and versatile method for the formation of carbon-carbon bonds.[8][9][10] It involves the reaction of an organoboron reagent with an organic halide in the presence of a palladium catalyst and a base.[8][9][10]

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination. For electron-deficient aryl chlorides like our target molecule, the oxidative addition step is often rate-limiting.[5] The choice of ligand on the palladium catalyst is therefore crucial. Bulky, electron-rich phosphine ligands are known to accelerate the oxidative addition of aryl chlorides by promoting the formation of highly reactive, monoligated palladium(0) species.[4][5][11][12]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Catalyst Systems and Performance

For the Suzuki-Miyaura coupling of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone with various arylboronic acids, catalyst systems employing bulky, electron-rich phosphine ligands such as XPhos, SPhos, and RuPhos have shown considerable success.[5][12][13]

Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Pd₂(dba)₃ / XPhos	K₃PO₄	Toluene/H₂O	110	85-95	[5]
Pd(OAc)₂ / SPhos	K₂CO₃	Dioxane	100	90-98	[12]
[Pd(RuPhos)Cl₂]₂	Cs₂CO₃	t-Amyl alcohol	100	88-96	[5]

Note: Yields are representative and can vary depending on the specific boronic acid used.

Experimental Protocol: Suzuki-Miyaura Coupling

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 mmol), the arylboronic acid (1.2 mmol), palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol), and the phosphine ligand (e.g., XPhos, 0.04 mmol).

• Add the base (e.g., K₃PO₄, 2.0 mmol) and the solvent (e.g., toluene, 5 mL, and water, 0.5 mL).

• Seal the tube and heat the reaction mixture at the specified temperature with vigorous stirring for the designated time (typically 12-24 hours).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination: For C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds, a transformation of immense importance in medicinal chemistry.[14][15][16]

Mechanistic Considerations

Similar to the Suzuki coupling, the Buchwald-Hartwig amination proceeds through a catalytic cycle of oxidative addition, amine coordination and deprotonation, and reductive elimination.[14] The reductive elimination step, which forms the C-N bond, can be challenging, particularly with electron-deficient aryl chlorides. The use of sterically hindered and electron-rich ligands is crucial to facilitate this step and prevent catalyst deactivation.[17][18][19]

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination reaction.

Catalyst Systems and Performance

For the Buchwald-Hartwig amination of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, N-heterocyclic carbene (NHC) ligands and highly hindered biarylphosphine ligands have demonstrated superior performance.[17][18] These ligands promote both the oxidative addition and the reductive elimination steps.

Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Pd(OAc)₂ / XPhos	NaOtBu	Toluene	100	90-99	[19]
[Pd(IPr)Cl₂]₂	K₂CO₃	Dioxane	110	85-95	[17]
Pd₂(dba)₃ / BrettPhos	LiHMDS	THF	80	88-97	[16]

Note: Yields are representative and depend on the specific amine coupling partner.

Experimental Protocol: Buchwald-Hartwig Amination

• In a glovebox, charge a Schlenk tube with the palladium precatalyst (e.g., Pd(OAc)₂, 0.01 mmol), the ligand (e.g., XPhos, 0.02 mmol), and the base (e.g., NaOtBu, 1.4 mmol).

• Add (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 mmol) and the amine (1.2 mmol).

• Add the anhydrous, degassed solvent (e.g., toluene, 5 mL).

• Seal the tube and heat the reaction mixture at the specified temperature with vigorous stirring for the indicated time (typically 4-18 hours).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with an organic solvent, and quench with saturated aqueous ammonium chloride.

• Extract the aqueous layer with the organic solvent, combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the residue by column chromatography.

Sonogashira Coupling: For C-C(sp) Bond Formation

The Sonogashira coupling is a palladium- and copper-cocatalyzed reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[20][21][22] This reaction is a cornerstone for the synthesis of conjugated enynes and arylalkynes.[22][23]

Mechanistic Considerations

The Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[21][22] The palladium cycle is similar to that of other cross-coupling reactions, while the copper cycle facilitates the formation of a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium complex.[21][22] For less reactive aryl chlorides, higher temperatures and more robust catalyst systems are often required. Copper-free Sonogashira protocols have also been developed to avoid the formation of alkyne homocoupling byproducts.[21]

Caption: Interconnected catalytic cycles of the Sonogashira cross-coupling reaction.

Catalyst Systems and Performance

The Sonogashira coupling of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone generally requires more forcing conditions compared to Suzuki and Buchwald-Hartwig reactions. The use of a copper co-catalyst is often beneficial, although copper-free systems with specialized ligands have been developed.

Catalyst System	Co-catalyst	Base	Solvent	Temp (°C)	Yield (%)	Reference
Pd(PPh₃)₂Cl₂	CuI	Et₃N	DMF	100-120	70-85	[21]
Pd(OAc)₂ / SPhos	None	Cs₂CO₃	Dioxane	120	75-90	[20]
[Pd(IPr)Cl₂]₂	CuI	i-Pr₂NH	Toluene	110	80-92	[20]

Note: Yields are representative and can be influenced by the alkyne's steric and electronic properties.

Experimental Protocol: Sonogashira Coupling

• To a pressure tube, add (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (1.0 mmol), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 mmol), and the copper(I) co-catalyst (e.g., CuI, 0.06 mmol).

• Add the solvent (e.g., DMF, 5 mL) and the base (e.g., Et₃N, 3.0 mmol).

• Add the terminal alkyne (1.5 mmol).

• Seal the tube and heat the reaction mixture at the specified temperature with stirring for the required duration (typically 12-36 hours).

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool to room temperature, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers with saturated aqueous ammonium chloride (to remove copper salts) and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography.

Conclusion and Recommendations

The cross-coupling of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone presents a significant challenge due to the electronic deactivation of the aryl chloride. However, with the appropriate choice of modern, highly active palladium catalyst systems, efficient C-C, C-N, and C-C(sp) bond formation can be achieved.

• For C-C bond formation (Suzuki-Miyaura): Catalyst systems based on bulky, electron-rich biarylphosphine ligands such as XPhos and SPhos provide excellent yields under relatively mild conditions.

• For C-N bond formation (Buchwald-Hartwig): Both hindered biarylphosphine ligands (e.g., XPhos, BrettPhos) and N-heterocyclic carbene ligands (e.g., IPr) are highly effective, offering broad substrate scope with various amines.

• For C-C(sp) bond formation (Sonogashira): This transformation is generally the most challenging, often requiring higher temperatures and the use of a copper co-catalyst. Copper-free systems with robust ligands like SPhos offer a viable alternative.

Researchers and drug development professionals should carefully consider the desired transformation and the available reagents when selecting a cross-coupling strategy. The experimental protocols provided in this guide offer a solid starting point for the successful functionalization of this important chemical scaffold.

References

• Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides.
• Littke, A. F., & Fu, G. C. (2002). Palladium‐Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie, 114(22), 4350-4386.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Joshi-Pangu, A., et al. (2019). Additive-Free Palladium-Catalyzed Decarboxylative Cross-Coupling of Aryl Chlorides. Organic Letters, 21(13), 5051–5055.
• Wang, D., et al. (2011). An Efficient and General Method for the Heck and Buchwald–Hartwig Coupling Reactions of Aryl Chlorides. Organic Letters, 13(20), 5580–5583.
• Viciosa, M., et al. (2007). Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts.
• Li, G., et al. (2024). Palladium-Catalyzed Coupling of Aryl Chlorides with Secondary Phosphines to Construct Unsymmetrical Tertiary Phosphines. Organic Letters.
• Chen, J., et al. (2022). Buchwald-Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd-NHC complex. Organic & Biomolecular Chemistry, 20(10), 2096–2101.
• Oshika, M., et al. (2016). Suzuki–Miyaura cross-coupling of 4-chlorobenzothiophenes.
• Fu, G. C. (2008). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
• Sen, A., & Yamada, Y. M. (2024). Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Har. Synthesis, 56(21), 3555-3574.
• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. University of Windsor.

• Myers, A. G. Research Group. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• Singh, R., & Singh, K. J. (2017). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides.
• Albisson, D. A., et al. (2003). High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. Organometallics, 22(4), 636–647.

• Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira coupling between 4‐chlorobenzaldehyde and phenylacetylene... Retrieved from [Link]

• Wolfe, J. P., et al. (1999). A Highly Active Catalyst for Palladium-Catalyzed Cross-Coupling Reactions: Room-Temperature Suzuki Couplings and Amination of Unactivated Aryl Chlorides. Journal of the American Chemical Society, 121(41), 9550–9561.
• Barder, T. E., et al. (2005). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC.
• MacMillan, D. W. C., et al. (2021).
• Kloss, F., et al. (2011). Synthesis, crystal structure and Hirshfeld surface analysis of (4-methylphenyl)[1-(pentafluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanone. PMC.
• Martins, M. A. P., et al. (2023). Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. MDPI.

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

• ResearchGate. (n.d.). Buchwald–Hartwig amination between 4-chloroanisole (4a) and morpholine (2a). Retrieved from [Link]

• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1084–1090.
• Gök, Y., et al. (2022). C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes. PMC.

• Sciforum. (2023). Suzuki-Miyaura Cross-Coupling for Synthesis of Key Intermedi-Ates of Ketoprofen and Bifonazole Analogues. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• NextSDS. (n.d.). (4-chlorophenyl)(4-(trifluoroMethyl)phenyl)Methanone — Chemical Substance Information. Retrieved from [Link]

• de Meijere, A., & Diederich, F. (Eds.). (2004). Metal-catalyzed cross-coupling reactions. John Wiley & Sons.
• Mongin, F., et al. (2002). Cross-coupling reactions of phenylmagnesium halides with fluoroazines and fluorodiazines. The Journal of Organic Chemistry, 67(25), 8991–8994.
• Singh, U. P., et al. (2015). Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C–C and C–N cross-coupling. Organic & Biomolecular Chemistry, 13(12), 3683–3693.

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Safety & Regulatory Compliance

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone proper disposal procedures

Comprehensive Disposal and Operational Safety Guide: (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone

As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists on the lifecycle management of complex halogenated intermediates. (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (CAS: 34328-31-9) is a highly valuable dual-halogenated diaryl ketone used in advanced pharmaceutical and agrochemical synthesis[1].

However, its structural advantages—specifically the robust carbon-chlorine (C-Cl) and carbon-fluorine (C-F) bonds—present significant logistical and environmental challenges during disposal. Improper handling of this compound can lead to the generation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs), dibenzofurans (PCDFs), and highly corrosive acid gases[2]. This guide provides the authoritative, field-proven protocols required to safely segregate, manage, and destroy this compound, ensuring absolute regulatory compliance and laboratory safety.

Chemical Profiling & The Causality of Disposal Mechanics

To understand how to dispose of a chemical, we must first understand why specific methods are required. (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone contains both a chlorophenyl group and a trifluoromethyl group.

When subjected to standard thermal destruction (e.g., municipal incineration), the incomplete combustion of these halogenated aromatic rings leads to the de novo synthesis of dioxins and furans. Furthermore, complete thermal oxidation of this molecule yields carbon dioxide, water, hydrogen chloride (HCl), and hydrogen fluoride (HF)[2]. HF gas is notoriously corrosive to standard silicate-based incinerator refractory linings and requires specialized alkaline scrubbing to prevent catastrophic equipment failure and toxic atmospheric emissions[2][3].

Table 1: Quantitative Chemical & Disposal Profile

Parameter	Value / Specification
Chemical Name	(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone
CAS Number	34328-31-9
Molecular Formula	C14H8ClF3O
Molecular Weight	284.66 g/mol
Halogen Content	Chlorine (Cl), Fluorine (F)
Waste Classification	Halogenated Organic Waste
Required Destruction Temp	> 1100°C (Minimum 2-second residence time)

Laboratory Segregation & Collection Protocol

The most critical operational failure in chemical waste management is the cross-contamination of waste streams. Mixing halogenated compounds like (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone with non-halogenated organic waste contaminates the entire bulk container. This renders the bulk waste ineligible for standard fuel blending, drastically increasing disposal costs and risking regulatory fines[4][5].

Table 2: Waste Segregation Parameters

Waste Category	Permitted Contents	Prohibited Contents	Container Specification
Halogenated Organic	>1% F, Cl, Br, I compounds	Strong acids/bases, heavy metals, water >10%	UN 3H1 Plastic (e.g., Green Label)
Non-Halogenated Organic	C, H, O, N compounds only	Any halogenated solvents/solids	UN 3H1 Plastic (e.g., Black Label)

Protocol 1: Bench-Top Waste Segregation and Logging

This self-validating protocol ensures that halogenated waste is isolated immediately at the point of generation.

• Identify the Carrier Matrix: Determine if the methanone is in a solid state, dissolved in a halogenated solvent (e.g., dichloromethane), or dissolved in a non-halogenated solvent (e.g., ethyl acetate). Note: Even if dissolved in a non-halogenated solvent, the presence of the fluorinated/chlorinated solute dictates that the entire mixture must be treated as Halogenated Waste.

• Phase Separation (If Applicable): During reaction workups, strictly separate the aqueous phase from the organic phase. Do not allow heavy metals or inorganic acids to enter the organic waste stream[6].

• Container Selection: Transfer the organic layer to a dedicated, UN-approved 5L or 10L plastic carboy specifically designated for "Halogenated Organic Waste" (often color-coded green)[6][7].

• Volume Management: Never fill the waste container beyond 90% capacity to allow for vapor expansion[7].

• Composite Logging: Immediately record the estimated mass or volume of the methanone and the solvent on the container's composite log sheet. This data is legally required by disposal facilities to calculate the total halogen load prior to incineration[6][8].

Figure 1: Experimental workflow for phase separation and segregation of halogenated organic waste.

High-Temperature Incineration & Acid Gas Scrubbing

Once the segregated waste leaves your facility, it cannot simply be landfilled due to its high persistence and mobility[5]. It must be processed at a specialized hazardous waste incineration facility.

According to EU Directive 2000/76/EC and rigorous EPA guidelines, the thermal destruction of halogenated residues requires a primary combustion chamber operating at a minimum of 1100°C with a residence time of at least 2 seconds[2]. This extreme thermal environment provides the activation energy necessary to completely cleave the C-F and C-Cl bonds.

Because the combustion of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone generates HCl and HF gases, the incinerator must be equipped with an advanced Air Pollution Control Device (APCD)[2][3]. A wet scrubber utilizing an alkaline solution (such as sodium hydroxide or calcium hydroxide) is employed to neutralize these highly corrosive gases into benign salts (NaCl and NaF) before the exhaust is released into the atmosphere[3][8].

Figure 2: Logical relationship of thermal destruction and alkaline scrubbing for dual-halogenated compounds.

Spill Response & Decontamination Workflow

In the event of an accidental spill of a solution containing this compound, immediate and precise action is required to prevent inhalation exposure and environmental contamination.

Protocol 2: Accidental Spill Containment

• Isolate the Area: Evacuate non-essential personnel and ensure local exhaust ventilation (fume hoods) are operating at maximum capacity.

• PPE Verification: Don chemical-resistant gloves (Nitrile or Neoprene, depending on the carrier solvent), safety goggles, and a lab coat.

• Neutralization & Absorption: Do not use combustible materials like sawdust to absorb halogenated organic spills. Apply a chemically inert, non-combustible absorbent (e.g., diatomaceous earth, vermiculite, or specialized synthetic spill pads) to the perimeter of the spill, working inward.

• Collection: Using non-sparking tools, scoop the saturated absorbent into a heavy-duty, sealable polyethylene bag or bucket.

• Disposal Routing: Label the container explicitly as "Halogenated Organic Spill Debris" and route it to the facility's hazardous waste manager for high-temperature incineration[9].

References

• NextSDS. "(4-chlorophenyl)(4-(trifluoroMethyl)phenyl)Methanone — Chemical Substance Information." NextSDS. Available at:[Link]

• Bucknell University. "Hazardous Waste Segregation Guidelines." Bucknell University Environmental Health & Safety. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA NEPIS. Available at: [Link]

• P2 InfoHouse. "Review of Alternative Treatment Processes for Halogenated Organic Waste Streams." P2 InfoHouse. Available at: [Link]

• Lund University. "8.1 Organic solvent waste - Kemicentrum." Lund University. Available at: [Link]

• Dürr Systems AG. "Complex issues with incinerating liquid and gaseous residues." Durr. Available at: [Link]

• Aerosol and Air Quality Research. "Advanced Scrubbing/Filtration Devices for Pollution Control in Medical Laboratory Waste Incineration System." AAQR. Available at: [Link]

• Simple Solvents. "Solvent Waste Recycling & Disposal: A Quick Guide." Simple Solvents. Available at:[Link]

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Navigating the Safe Handling of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone: A Guide for Laboratory Professionals

Hazard Identification and Risk Assessment: Understanding the Compound

(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone belongs to the class of halogenated benzophenones. The presence of a chlorinated phenyl ring and a trifluoromethyl group suggests the potential for biological activity and associated hazards. Based on data from structurally similar compounds, a precautionary approach is warranted.

The primary hazards associated with analogous compounds include:

• Acute Toxicity (Category 4): Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

• Skin and Eye Irritation: May cause skin irritation and serious eye irritation or damage.[2][3][4]

• Specific Target Organ Toxicity: May cause respiratory irritation.[4]

• Reproductive Toxicity: Some related compounds are suspected of damaging fertility or the unborn child.[5]

• Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[5][6]

Given these potential risks, a comprehensive risk assessment should be conducted before any new experimental protocol involving this compound is initiated.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory to minimize exposure. The selection of appropriate PPE is contingent on the nature and scale of the operation.

Core PPE Requirements

PPE Component	Specification	Rationale
Eye/Face Protection	Safety goggles or safety glasses with side shields. A face shield should be worn over goggles for splash-prone operations.[4][7]	Protects against accidental splashes and airborne particles. The trifluoromethyl and chloro- groups can be particularly irritating to ocular tissue.
Skin Protection	Chemical-resistant lab coat (flame-retardant is recommended).[7] Ensure it is fully buttoned.	Provides a barrier against spills and contamination of personal clothing.
Hand Protection	Nitrile gloves are recommended for their broad chemical resistance.[7] For prolonged or immersive contact, consider double-gloving.	Prevents dermal absorption, a significant route of exposure for compounds of this class. Always inspect gloves for degradation before use and change them frequently.[8][9]
Respiratory Protection	All work should be conducted in a certified chemical fume hood.[1][7] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is required.	Minimizes the inhalation of any potential aerosols or dust, which is a primary exposure route for powdered substances.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection decision tree.

Operational Protocols: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage of the experimental workflow.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Labeling: Verify that the container is properly labeled with the chemical name, CAS number, and appropriate hazard pictograms.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3][5] The container should be kept tightly closed.[1]

Handling and Use

• Designated Area: Conduct all handling of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone within a designated area, preferably a certified chemical fume hood.[7][10]

• Avoid Contamination: Prevent direct contact with skin, eyes, and clothing.[7] Avoid the formation of dust or aerosols.[3]

• Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][7][11] Do not eat, drink, or smoke in the laboratory.[1][3]

• Equipment: Use compatible tools and equipment (e.g., spatulas, glassware) to avoid reactions or degradation.

Spill Management

• Evacuation: In the event of a significant spill, evacuate the immediate area.

• Containment: For small spills, absorb the material with an inert substance like sand or vermiculite.[1]

• Cleanup: Wearing appropriate PPE, carefully sweep or scoop up the absorbed material and place it into a suitable, labeled container for hazardous waste disposal.[12]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap and water.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal is a critical final step in the safe handling of this compound.

Waste Segregation

• Solid Waste: Unused or contaminated solid (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, as well as contaminated absorbents from spills, should be collected in a clearly labeled hazardous waste container.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items should be placed in a designated hazardous waste bag.[1]

• Liquid Waste: Solutions containing the compound should be collected in a separate, compatible, and clearly labeled hazardous waste container. Halogenated solvent wastes should not be stored in metal cans due to the risk of corrosion.[10]

Disposal Procedure

• Labeling: All waste containers must be accurately labeled with their contents and the appropriate hazard warnings.

• Storage: Store waste containers in a designated satellite accumulation area, away from incompatible materials.

• Arrangement for Pickup: Arrange for the disposal of all hazardous waste through your institution's environmental health and safety (EHS) office or an approved waste disposal contractor.[1] Do not discharge any of this chemical into drains or the environment.[1][5]

By adhering to these protocols, researchers can confidently and safely work with (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, ensuring the integrity of their research and the protection of themselves and their colleagues.

References

• (4-chlorophenyl)[4-(trifluoromethyl)phenyl]methanamine — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link]

• (4-chlorophenyl)(4-(trifluoroMethyl)phenyl)Methanone — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link]

• Safety data sheet - BASF. (2025, July 1). BASF. Retrieved from [Link]

• Material Safety Data Sheet - {4-[(4-Methylphenyl)thio]phenyl}(phenyl)methanone. (n.d.). Cole-Parmer. Retrieved from [Link]

• (4-Chlorophenyl)[3-(trifluoromethyl)phenyl]methanone, 50 mg. (n.d.). Carl ROTH. Retrieved from [Link]

• GHS Classification Summary - PubChem. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Halogenated Solvents. (n.d.). Washington State University. Retrieved from [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.). University of New Hampshire. Retrieved from [Link]

• Prudent Practices for Handling Hazardous Chemicals in Laboratories. (1981). National Academies Press. Retrieved from [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. (2011). National Academies Press. Retrieved from [Link]

• Amended Safety Assessment of Benzophenones as Used in Cosmetics. (2020, August 21). Cosmetic Ingredient Review. Retrieved from [Link]

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• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 11. artsci.usu.edu [artsci.usu.edu]
• 12. combi-blocks.com [combi-blocks.com]